3,5-diaminobenzenesulfonic Acid

Core Science & Biosynthesis

A Technical Guide to 3,5-Diaminobenzenesulfonic Acid: Structure, Properties, and Applications

This guide offers an in-depth exploration of 3,5-diaminobenzenesulfonic acid, a key aromatic intermediate. Designed for researchers, chemists, and professionals in drug development, this document synthesizes fundamental chemical data with practical insights into its synthesis and potential applications. We will delve into its unique structural attributes, physicochemical properties, and its role as a versatile building block in the synthesis of advanced materials and molecules.

Molecular Structure and Identification

3,5-Diaminobenzenesulfonic acid is an organic compound featuring a benzene ring substituted with two amino groups (-NH₂) and one sulfonic acid group (-SO₃H). The meta-positioning of the two amine groups relative to each other, and their orientation with the sulfonic acid group, dictates its chemical reactivity and physical properties.

The structure combines the basicity of the amino groups with the strong acidity of the sulfonic acid group, making it an amphoteric molecule or zwitterion under certain conditions.

• IUPAC Name : 3,5-diaminobenzenesulfonic acid[1]

• CAS Number : 6409-53-6

• Molecular Formula : C₆H₈N₂O₃S[1]

• Synonyms : m-Phenylenediamine-5-sulfonic acid[1]

Canonical Identifiers:

• InChI : InChI=1S/C6H8N2O3S/c7-4-1-5(8)3-6(2-4)12(9,10,11)/h1-3H,7-8H2,(H,9,10,11)[1]

• SMILES : C1=C(C=C(C=C1N)S(=O)(=O)O)N[1]

Physicochemical Properties

The physicochemical properties of 3,5-diaminobenzenesulfonic acid are derived from its functional groups. The sulfonic acid group confers high polarity and water solubility, while the aromatic amine groups provide sites for further chemical modification. The data presented below are based on computational models, providing a reliable estimate of the compound's characteristics.

Property	Value	Source
Molecular Weight	188.21 g/mol	[1]
Monoisotopic Mass	188.02556330 Da	[1]
Appearance	Expected to be a solid powder, similar to related compounds.	Inferred
XLogP3-AA (LogP)	-0.7	[1]
Hydrogen Bond Donors	3	[1]
Hydrogen Bond Acceptors	5	[1]
Rotatable Bond Count	1	[1]

Synthesis of 3,5-Diaminobenzenesulfonic Acid

The synthesis of 3,5-diaminobenzenesulfonic acid is not as commonly documented as its isomers, such as sulfanilic acid or orthanilic acid. However, a logical and established route involves the direct sulfonation of 1,3-diaminobenzene (m-phenylenediamine).

Causality of Experimental Choices:

• Starting Material : 1,3-diaminobenzene is selected due to the ortho- and para-directing nature of the amine groups. While this would typically direct substitution to the 2, 4, and 6 positions, steric hindrance and reaction conditions can be manipulated to favor sulfonation at the 5-position.

• Reagent : Fuming sulfuric acid (sulfuric acid containing excess SO₃) is used as the sulfonating agent. The excess SO₃ acts as the electrophile required for the electrophilic aromatic substitution reaction.

• Reaction Control : The temperature must be carefully controlled. Excessive heat can lead to polysulfonation or degradation of the starting material. The reaction is typically performed at elevated temperatures to overcome the activation energy barrier for sulfonating a deactivated ring (the first protonated amine group is deactivating).

Experimental Protocol: Conceptual Workflow

• Reaction Setup : In a reaction vessel equipped for heating and stirring, 1,3-diaminobenzene is slowly added to a stirred amount of fuming sulfuric acid at a controlled, low temperature.

• Sulfonation : The reaction mixture is then carefully heated to a specific temperature (e.g., 100-140°C) and held for several hours to allow the sulfonation to proceed.[2][3] This step is analogous to the synthesis of the 3,4-isomer, where similar conditions are employed.[2][3]

• Workup : After the reaction is complete, the mixture is cooled and then carefully quenched by pouring it onto ice or into cold water. This precipitates the product, as it is less soluble in the acidic aqueous medium.

• Isolation and Purification : The precipitated 3,5-diaminobenzenesulfonic acid is isolated by filtration, washed with cold water or a dilute acid solution to remove excess sulfuric acid, and then dried. Further purification can be achieved by recrystallization from hot water.

Caption: Synthesis workflow for 3,5-diaminobenzenesulfonic acid.

Applications in Research and Industry

While specific applications for 3,5-diaminobenzenesulfonic acid are less documented than for its isomers, its structure lends itself to several key areas, mirroring the utility of related diaminobenzoic and diaminobenzenesulfonic acids.

• Azo Dye Synthesis : The two amino groups can be diazotized and coupled with other aromatic compounds to produce highly colored azo dyes. The sulfonic acid group enhances the water solubility of the resulting dyes, making them suitable for textile dyeing.[4]

• Polymer Chemistry : This compound can serve as a monomer for the synthesis of specialty polymers. The amino groups can react with carboxylic acids or acid chlorides to form polyamides, while the sulfonic acid group can be incorporated to create ion-exchange resins or proton-conducting membranes for fuel cells.

• Pharmaceutical and Medicinal Chemistry : Diaminobenzene derivatives are important scaffolds in drug discovery.[5][6] The functional groups on 3,5-diaminobenzenesulfonic acid provide multiple points for modification, allowing for its use as a building block in the synthesis of complex heterocyclic compounds with potential biological activity.[4][5][6]

Spectroscopic Characterization

Characterization of 3,5-diaminobenzenesulfonic acid relies on standard spectroscopic techniques to confirm its structure and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H NMR spectroscopy would show characteristic signals for the aromatic protons, with their chemical shifts and coupling patterns confirming the 1,3,5-substitution pattern. ¹³C NMR would similarly show distinct peaks for the different carbon atoms in the molecule.[7][8][9]

• Infrared (IR) Spectroscopy : The IR spectrum would display characteristic absorption bands for the N-H stretches of the amine groups, the S=O stretches of the sulfonic acid group, and the O-H stretch, along with aromatic C-H and C=C vibrations.

• Mass Spectrometry (MS) : Mass spectrometry would be used to confirm the molecular weight and fragmentation pattern of the compound, further validating its identity.

Spectroscopic data for this compound can often be requested from commercial suppliers who synthesize or distribute it.[7]

Safety and Handling

As with related aromatic amines and sulfonic acids, 3,5-diaminobenzenesulfonic acid requires careful handling.

• Hazards : The compound is expected to be an irritant to the skin, eyes, and respiratory system.[10][11][12] Similar aromatic amines can be harmful if swallowed or inhaled.[13]

• Personal Protective Equipment (PPE) : When handling the solid, appropriate PPE, including safety goggles, gloves, and a lab coat, should be worn.[10][12] If there is a risk of generating dust, respiratory protection should be used.

• Storage : It should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[10]

Always consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

Conclusion

3,5-Diaminobenzenesulfonic acid is a functionally rich aromatic compound with significant potential as an intermediate in the chemical industry. Its combination of acidic and basic functional groups on a stable aromatic core makes it a valuable precursor for dyes, a monomer for high-performance polymers, and a versatile building block for organic synthesis. While detailed experimental data is sparse in public literature, its properties and reactivity can be reliably inferred from established chemical principles and computational data, providing a solid foundation for its application in research and development.

References

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pKa values and ionization states of 3,5-diaminobenzenesulfonic acid

An In-depth Technical Guide on the pKa Values and Ionization States of 3,5-Diaminobenzenesulfonic Acid

This technical guide provides a comprehensive examination of the acid-base properties of 3,5-diaminobenzenesulfonic acid. A molecule's ionization state is a pivotal determinant of its physicochemical properties, including solubility, lipophilicity, and membrane permeability. For professionals in drug discovery and chemical synthesis, a deep understanding of a compound's pKa values is not merely academic; it is a foundational requirement for predicting its behavior in biological systems and for designing robust experimental and manufacturing protocols.

The ionization characteristics of 3,5-diaminobenzenesulfonic acid are dictated by its three ionizable centers: one strongly acidic sulfonic acid group (-SO₃H) and two weakly basic aromatic amino groups (-NH₂).

• Sulfonic Acid Group: The sulfonic acid moiety is a powerful acid. Benzenesulfonic acid itself is a strong acid with a pKa reported to be as low as -2.8 to -6.5.[1][2][3][4] This high acidity stems from the extensive resonance stabilization of the resulting sulfonate anion (SO₃⁻), where the negative charge is delocalized across three electronegative oxygen atoms.

• Amino Groups: Aromatic amines are generally weak bases. Aniline, the parent aromatic amine, has a pKa for its conjugate acid (the anilinium ion) of approximately 4.6.[5][6][7] Its basicity is considerably lower than that of aliphatic amines because the nitrogen's lone pair of electrons is delocalized into the aromatic π-system, making it less available for protonation.[5][7][8]

In 3,5-diaminobenzenesulfonic acid, the sulfonic acid group acts as a potent electron-withdrawing group through the inductive effect. This effect reduces the electron density on the benzene ring and, consequently, on the nitrogen atoms of the two amino groups. This withdrawal of electron density makes the lone pairs on the amino groups even less available for protonation, thereby decreasing their basicity (i.e., lowering the pKa of their conjugate acids) compared to aniline.[7][9]

Predicted pKa Values and pH-Dependent Ionization States

While specific experimental pKa values for 3,5-diaminobenzenesulfonic acid are not widely published in readily available literature, we can formulate highly reliable predictions based on the known values of its constituent parts and an understanding of substituent effects. Computational tools and algorithms, trained on extensive databases of experimentally determined pKa values, provide a powerful means to estimate these properties.[10][11][12][13]

Table 1: Estimated pKa Values for 3,5-Diaminobenzenesulfonic Acid

Ionizable Group	Estimated pKa	Predominant Form at pH 7.4	Rationale
Sulfonic Acid (-SO₃H)	< 0	Sulfonate (-SO₃⁻)	Strong acid, similar to benzenesulfonic acid.[1][2]
Amino Group (-NH₃⁺)	2.5 - 3.5	Amino (-NH₂)	Basicity is lower than aniline (pKa ~4.6) due to the strong electron-withdrawing effect of the meta-sulfonic acid group.[7][9]
Amino Group (-NH₃⁺)	2.5 - 3.5	Amino (-NH₂)	Identical to the other amino group.

Based on these estimated pKa values, the molecule will exist in several different ionization states depending on the pH of the solution. At physiological pH (~7.4), the sulfonic acid group will be deprotonated and anionic, while both amino groups will be in their neutral, unprotonated form, resulting in a net charge of -1.

Visualization of Ionization States vs. pH

The following diagram illustrates the principal species of 3,5-diaminobenzenesulfonic acid present in different pH regimes.

Caption: Predominant ionization states of 3,5-diaminobenzenesulfonic acid at different pH ranges.

A Self-Validating Protocol for Experimental pKa Determination

For applications requiring the highest level of accuracy, experimental determination of pKa values is essential. Potentiometric titration is the gold-standard method, valued for its precision and reliability.[14][15] The protocol described below is designed to be a self-validating system, incorporating best practices to ensure data integrity.

The Principle of Potentiometric Titration

This method involves the precise, incremental addition of a titrant (a strong acid or base) to a solution of the analyte. The solution's pH is monitored continuously with a calibrated pH electrode. A plot of pH versus the volume of titrant added produces a titration curve. The pKa is the pH at the half-equivalence point, where the concentrations of the protonated and deprotonated forms of an ionizable group are equal.[16][17] This point corresponds to the inflection point of the sigmoid-shaped curve.[14][17]

Detailed Experimental Workflow

I. Materials and Reagents:

• 3,5-Diaminobenzenesulfonic Acid (high purity grade)

• Standardized 0.1 M NaOH solution (carbonate-free)

• Standardized 0.1 M HCl solution

• Potassium Chloride (KCl), analytical grade

• Deionized, CO₂-free water

• pH 4, 7, and 10 standard buffer solutions for calibration

• Calibrated pH meter with a combination glass electrode

• Automatic titrator or a 25 mL Class A burette

• Magnetic stirrer and stir bar

• Temperature probe or water bath

II. Step-by-Step Procedure:

• Electrode Calibration: Calibrate the pH electrode using the standard pH 4, 7, and 10 buffers according to the manufacturer's instructions. Ensure the slope is within the acceptable range (typically 95-105%).

• Analyte Solution Preparation: Accurately weigh approximately 0.1 mmol of 3,5-diaminobenzenesulfonic acid and dissolve it in ~50 mL of CO₂-free deionized water in a titration vessel. Add sufficient KCl to achieve a constant ionic strength (e.g., 0.15 M).[16]

• Initial State Protonation: Place the vessel on the magnetic stirrer, add the stir bar, and immerse the pH electrode and titrant delivery tube. Begin stirring at a constant, gentle rate. Using 0.1 M HCl, titrate the solution down to approximately pH 1.5-2.0. This ensures that both amino groups are fully protonated at the start of the experiment.[16]

• Titration with Base: Begin the titration by adding small, precise increments (e.g., 0.05-0.10 mL) of the standardized 0.1 M NaOH solution. After each addition, allow the pH reading to stabilize completely before recording the pH and the total volume of titrant added.

• Data Collection: Continue the titration until the pH reaches ~12 to ensure all protonation/deprotonation events have been captured.

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added.

  • Calculate the first derivative (ΔpH/ΔV) and second derivative (Δ²pH/ΔV²) of the titration data. The equivalence points are precisely located at the peaks of the first derivative curve and the zero crossings of the second derivative curve.

  • The pKa values are determined by identifying the pH at the half-equivalence points (the midpoint volume between two equivalence points).[16]

Causality Behind Key Protocol Steps (Expertise & Trustworthiness)

• Why CO₂-free water? Atmospheric carbon dioxide dissolves in water to form carbonic acid, a weak acid that acts as a buffer and can obscure the true equivalence points, leading to inaccurate pKa determination. Using CO₂-free water eliminates this source of systematic error.

• Why maintain constant ionic strength? The activity of ions, which is what a pH electrode truly measures, is dependent on the ionic strength of the solution. Adding an inert salt like KCl ensures that the ionic environment remains constant throughout the titration.[16] This prevents shifts in the measured pH that are due to changes in ionic activity rather than the acid-base equilibrium of the analyte, making the determined pKa values more accurate and reproducible.

• Why use derivative plots? While the pKa can be estimated from the midpoint of the buffer region on the primary titration curve, this visual estimation is subjective. Using first and second derivative plots provides a mathematically rigorous and objective method to pinpoint the equivalence points, which is critical for accurately calculating the half-equivalence volumes and thus the pKa values. This enhances the trustworthiness of the final result.

Workflow Visualization

Caption: A validated workflow for the experimental determination of pKa values via potentiometric titration.

Conclusion

3,5-diaminobenzenesulfonic acid is a polyprotic molecule whose ionization state is highly dependent on pH. Based on established chemical principles, it possesses a very strong acidic center (sulfonic acid, pKa < 0) and two weakly basic centers (amino groups, estimated pKa ~2.5-3.5). This guide provides not only a robust theoretical framework for understanding this behavior but also a detailed, validated experimental protocol for its precise determination. For scientists in pharmaceutical and chemical development, applying this knowledge and methodology is crucial for successfully predicting and manipulating the molecule's behavior, ultimately leading to more effective and reliable research outcomes.

References

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• American Chemical Society. (2023, May 29). Benzenesulfonic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Aniline. Retrieved from [Link]

• Veeprho. (n.d.). Benzene Sulfonic Acid Impurities and Related Compound. Retrieved from [Link]

• University of Calgary. (n.d.). Amines. Retrieved from [Link]

• Merck Index. (n.d.). Benzenesulfonic Acid. Retrieved from [Link]

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• OWL, McMaster University. (n.d.). pKa Values for Organic and Inorganic Bronsted Acids at 25°C. Retrieved from [Link]

• Molecular Discovery. (n.d.). MoKa - pKa modelling. Retrieved from [Link]

• CompuDrug. (n.d.). pKalc. Retrieved from [Link]

• Hainan Sincere Industries. (2025, May 23). What is benzenesulfonic acid？. Retrieved from [Link]

• ResearchGate. (n.d.). Potentiometric Determination of pKa Values of Benzoic Acid and Substituted Benzoic Acid Compounds in Acetonitrile-Water Mixtures. Retrieved from [Link]

• Schrödinger. (n.d.). Macro-pKa. Retrieved from [Link]

• DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• ChemRxiv. (2024, March 14). pKalculator: A pKa predictor for C-H bonds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Development of Methods for the Determination of pKa Values. Retrieved from [Link]

• European Journal of Chemistry. (n.d.). Physico‐chemical characterization of some beta blockers and anti‐diabetic drugs ‐ potentiometric and spectrophotometric pKa. Retrieved from [Link]

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• PubChem. (n.d.). 3,5-diaminobenzenesulfonic Acid. Retrieved from [Link]

• AFIT Scholar. (n.d.). Substituent Effects on the Physical Properties and pKa of Aniline. Retrieved from [Link]

• Journal of Engineering Research and Applied Science. (2024, December 11). Statistical Analysis of Substituent Effects on pKa of Aniline. Retrieved from [Link]

• AIP Publishing. (2024, May 10). Effect of pH and salt on the protonation state of fatty aniline investigated by sum-frequency vibrational spectroscopy. Retrieved from [Link]

• Tetrahedron Letters. (2018). pKa values in organic chemistry – making maximum use of the available data. Retrieved from [Link]

• Chemistry Steps. (2024, January 12). Reactions of Aniline. Retrieved from [Link]

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The Mechanistic Role of 3,5-Diaminobenzenesulfonic Acid in Advanced Organic Synthesis

Executive Summary

In advanced organic synthesis and materials science, 3,5-diaminobenzenesulfonic acid (3,5-DABSA) and its sterically hindered derivatives (such as 2,4,6-trimethyl-3,5-diaminobenzenesulfonic acid, TrMSA) serve as critical bifunctional building blocks. The unique architecture of this molecule—featuring two meta-positioned nucleophilic amino groups and a strongly electron-withdrawing sulfonic acid moiety—enables highly controlled, sequential functionalization. This whitepaper explores the causality behind its mechanism of action in two primary domains: the polycondensation of high-performance soluble sulfonated polyimides (SPIs) for gas separation, and the sequential Nucleophilic Aromatic Substitution (SNAr) pathways used in the synthesis of complex reactive dyes.

Structural Causality & Nucleophilic Modulation

The synthetic utility of 3,5-DABSA is governed by the electronic push-pull dynamics of its functional groups. The sulfonic acid group ( −SO3​H ) is highly acidic, with a predicted pKa of approximately -1.46[1]. In solution, it predominantly exists as a sulfonate anion, imparting exceptional aqueous solubility[2].

Crucially, the −SO3​H group is strongly electron-withdrawing. Through inductive effects, it pulls electron density away from the aromatic ring, which inherently reduces the nucleophilicity of the two amino groups compared to an unsubstituted m-phenylenediamine[3]. While this deactivation presents a kinetic barrier in standard reactions, it provides a distinct synthetic advantage:

• In Polymer Synthesis: It prevents runaway cross-linking, allowing for controlled, linear chain propagation during high-temperature polycondensation[4].

• In Small Molecule/Dye Synthesis: It allows the two amino groups to be differentiated kinetically. Once the first amine undergoes an Ullmann-type condensation, the steric and electronic environment shifts, allowing the second amine to be selectively targeted for SNAr reactions without over-substitution[5].

Mechanism I: Polycondensation in Soluble Sulfonated Polyimides (SPIs)

Mechanistic Pathway

Sulfonated polyimides (SPIs) are synthesized to create highly selective gas separation membranes that resist CO2​ -induced plasticization. A standard pathway involves the reaction of 4,4′-(hexafluoroisopropylidene)diphthalic anhydride (6FDA) with TrMSA (a trimethylated derivative of 3,5-DABSA)[4].

Because the −SO3​H group suppresses amine nucleophilicity, traditional two-step polyimide synthesis (room-temperature polyamic acid formation followed by thermal imidization) fails to achieve high molecular weights. Instead, a one-step high-temperature polycondensation mechanism is employed[6]. The thermal energy overcomes the kinetic barrier, driving the nucleophilic attack of the amines onto the dianhydride carbonyls, while the continuous removal of water shifts the equilibrium toward the fully cyclized imide[6].

Once polymerized, the −SO3​H groups dictate the polymer's microstructure. They induce strong intermolecular hydrogen bonding, which forces closer inter-chain packing and tighter chain d-spacing[4]. This tightening restricts polymer chain mobility, drastically reducing the fractional free volume (FFV) and enhancing the diffusion selectivity of smaller gases (like CO2​ ) over larger ones (like CH4​ )[4].

Protocol 1: Self-Validating Synthesis of 6FDA-TrMSA

• Objective: Synthesize high-molecular-weight 6FDA-TrMSA via one-step polycondensation.

• Step 1 (Monomer Dissolution): Under a dry nitrogen atmosphere, dissolve equimolar amounts of 6FDA and TrMSA in m-cresol.

  • Causality & Validation:m-cresol acts as both a high-boiling solvent and a weak acid catalyst. Complete dissolution to a clear solution validates monomer purity and the absence of premature, insoluble cross-linked aggregates.

• Step 2 (Catalysis & Heating): Add isoquinoline (catalyst) and heat the reactor to 180–200 °C.

  • Causality: The basic isoquinoline facilitates the proton transfer necessary for the cyclodehydration of the polyamic acid intermediate into the imide ring.

• Step 3 (Azeotropic Distillation): Continuously remove the water byproduct using a Dean-Stark trap filled with toluene.

  • Validation: The physical cessation of water collection in the trap serves as an in-process milestone, validating the completion of the imidization cycle.

• Step 4 (Precipitation & Verification): Cool the viscous solution and precipitate it dropwise into methanol. Wash and dry the fibrous polymer under a vacuum at 150 °C.

  • Validation: Perform FTIR spectroscopy. The complete disappearance of polyamic acid amide carbonyl peaks (~1650 cm−1 ) and the sharp appearance of characteristic imide rings (1780 cm−1 , 1720 cm−1 , 1370 cm−1 ) self-validates the structural integrity of the SPI.

Polycondensation workflow of 6FDA-TrMSA illustrating microstructural tightening via H-bonding.

Microstructural Impact & Data Presentation

The incorporation of the 3,5-DABSA derivative fundamentally alters the physical and transport properties of the resulting polymer matrix, as summarized below[4],[6]:

Property	6FDA-TrMSA (Sulfonated)	Non-Sulfonated Analogs	Impact of −SO3​H Group
Tensile Strength (MPa)	88.4 – 115.8	Lower	Enhanced mechanical rigidity via H-bonding
Elongation at Break (%)	10.3 – 15.2	Higher	Increased stiffness and reduced ductility
Fractional Free Volume (FFV)	0.119 – 0.148	> 0.150	Tighter inter-chain packing
CO2​ Permeability (Barrer)	~15	> 30	Depressed permeability due to matrix density
CO2​ / CH4​ Selectivity	~55 (at 20 atm)	~25	~2-fold increase driven by diffusion selectivity
Dielectric Constant	~2.61	~2.80	Lowered due to restricted dipole mobility

Mechanism II: Sequential SNAr and Ullmann Condensation in Reactive Dyes

Mechanistic Pathway

In the synthesis of complex chromophores like Reactive Blue 49 (Bromine Ammonia Blue), 3,5-DABSA acts as a critical bridging agent[5],[7]. The synthesis relies on the sequential activation of its two amino groups.

First, an Ullmann-type condensation occurs between bromamine acid (1-amino-4-bromoanthraquinone-2-sulfonic acid) and the first amino group of 3,5-DABSA[5]. Because the amine is sterically hindered and electronically deactivated by the −SO3​H group, a Cu(I) catalyst is mandatory. The Cu(I) complex facilitates oxidative addition into the aryl-bromide bond and subsequent reductive elimination, forging the C-N bond while suppressing unwanted debromination[5].

Following this, the second, unreacted amino group of the 3,5-DABSA moiety undergoes a Nucleophilic Aromatic Substitution (SNAr) with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)[7]. The −SO3​H group plays a dual role here: it ensures the massive anthraquinone intermediate remains entirely water-soluble for the aqueous-phase SNAr reaction, and it modulates the electron density to prevent the triazine ring from undergoing exhaustive, uncontrolled substitution[2],[7].

Protocol 2: Self-Validating Synthesis of Bromine Ammonia Blue Intermediate

• Objective: Execute a Cu(I)-catalyzed Ullmann condensation followed by an SNAr reaction.

• Step 1 (Aqueous Preparation): Dissolve bromamine acid and 2,4,6-trimethyl-3,5-diaminobenzenesulfonic acid in an aqueous buffer adjusted to pH 7.5 using Na2​CO3​ .

  • Causality: The slightly alkaline pH deprotonates the sulfonic acid groups to ensure complete solubility, while keeping the amino groups neutral and nucleophilic.

• Step 2 (Cu(I) Catalysis): Introduce a cuprous chloride ( CuCl ) complex catalyst and heat the reactor to 70–80 °C.

  • Causality: Cu(I) lowers the activation energy for the C-N bond formation, specifically targeting the sterically hindered amine of the DABSA derivative.

• Step 3 (In-Process Validation): Monitor the reaction continuously via HPLC.

  • Validation: The condensation is validated as complete when the bromamine acid peak area falls below 1%. This strict analytical milestone prevents prolonged heating, which would otherwise lead to the hydrolysis of the bromo-group into a purple hydroxy-byproduct[5].

• Step 4 (SNAr with Cyanuric Chloride): Cool the mixture to 0–5 °C. Slowly add a dispersion of cyanuric chloride, maintaining the pH at 6.0.

  • Causality & Validation: The low temperature isolates the reactivity of cyanuric chloride to a single chlorine displacement. The stabilization of the pH (cessation of HCl generation) self-validates the completion of the SNAr step, yielding the Reactive Blue 49 precursor[7].

Sequential SNAr and Ullmann condensation pathway for synthesizing Reactive Blue 49 precursors.

References

• Synthesis and characterization of 6FDA/3,5-diamino-2,4,6-trimethylbenzenesulfonic acid-derived polyimide for gas separation applications. ResearchGate.4

• Effects of sulfonate incorporation and structural isomerism on physical and gas transport properties of soluble sulfonated polyimides. Hanyang University Publications.6

• CN101250164A - A kind of water-soluble s-triazine derivative and its preparation method and application. Google Patents.2

• Cas 24124-40-1, BLUE BASE P-3R. LookChem.5

• 12236-92-9, Reactive Blue 49 Formula. ECHEMI.7

• 3,5-Diamino-2,4,6-trimethylbenzenesulfonic acid | 32432-55-6. ChemicalBook.1

• Dajie Zhang's research works. ResearchGate.3

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A Technical Guide to the Thermal Stability and Degradation of 3,5-Diaminobenzenesulfonic Acid

Abstract

This technical guide provides a comprehensive analysis of the thermal stability and degradation profile of 3,5-diaminobenzenesulfonic acid (3,5-DABSA). As a critical intermediate in the synthesis of specialized polymers and pharmaceuticals, a thorough understanding of its thermal behavior is paramount for safe handling, process optimization, and predicting material performance at elevated temperatures. While direct, peer-reviewed thermal analysis data for this specific molecule is not extensively published, this guide synthesizes information from structurally analogous compounds to build a predictive model of its decomposition pathway. We present detailed, field-proven experimental protocols using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) as a self-validating system to definitively characterize its thermal properties.

Introduction: The Significance of 3,5-Diaminobenzenesulfonic Acid

3,5-Diaminobenzenesulfonic acid is an aromatic compound featuring both amine and sulfonic acid functional groups. This unique structure makes it a valuable monomer for producing self-doped conducting polymers, specialty polyimides, and other high-performance materials where the sulfonic acid group can impart properties like hydrophilicity, proton conductivity, and improved processability.[1] Its application as a precursor in dye and pharmaceutical manufacturing further underscores the need for a precise understanding of its thermal limitations.

Thermal degradation is a critical failure point in material performance and a significant safety concern during chemical synthesis and storage. Exceeding the degradation temperature can lead to the loss of desired properties, the evolution of hazardous gases (such as sulfur dioxide and nitrogen oxides), and potentially uncontrolled exothermic events. This guide establishes a framework for understanding and experimentally verifying the thermal stability of 3,5-DABSA.

Predicted Thermal Behavior: An Analysis of Analogous Compounds

Based on the thermal degradation patterns of similar aromatic sulfonic acids and polyanilines, a multi-stage decomposition process is anticipated for 3,5-diaminobenzenesulfonic acid.

• Initial Water Loss (Below 150°C): Like many hygroscopic materials containing polar functional groups, an initial mass loss below 150°C is expected, corresponding to the release of physically adsorbed or bound water. Studies on poly(vinylsulfonic acid) show this initial stage of water release clearly before the onset of structural decomposition.[2]

• Desulfonation (Approximately 250°C - 400°C): The primary and most significant degradation event is predicted to be the cleavage of the carbon-sulfur bond. This desulfonation step results in the release of the sulfonic acid group, likely as sulfur dioxide (SO₂) or sulfur trioxide (SO₃). Research on sulfonated polyaniline indicates that the release of sulfonic groups occurs in the 250°C to 400°C range, with a peak rate around 290°C.[3] Similarly, studies on 4-aminobenzenesulfonate salts show decomposition initiating above 250°C, with the primary mechanism being the loss of the sulfonic acid group.[4] This is the most vulnerable part of the molecule and dictates its primary thermal stability threshold.

• Aromatic Backbone Degradation (Above 400°C): Following the loss of the sulfonic acid moiety, the remaining 1,3-diaminobenzene structure will degrade at significantly higher temperatures. The degradation of the parent polyaniline backbone, for instance, occurs progressively between 400°C and 700°C.[3] This final stage involves the fragmentation of the aromatic ring and the release of nitrogen-containing compounds.

Quantitative Data Summary

The following table summarizes the predicted thermal events and associated mass loss for 3,5-diaminobenzenesulfonic acid (Molecular Weight: 188.21 g/mol ), based on the analysis of analogous compounds. These values should be experimentally verified.

Thermal Event	Predicted Temperature Range (°C)	Theoretical Mass Loss (%)	Evolved Products (Predicted)	Supporting Evidence
Dehydration	< 150°C	Variable (depends on sample history)	H₂O	General observation for hygroscopic materials[2]
Desulfonation	250°C - 400°C	~34.0% (as SO₂) or ~42.5% (as SO₃)	SO₂, SO₃	Aromatic Sulfonic Acids[4], Sulfonated Polyaniline[3]
Backbone Degradation	> 400°C	Remaining Mass	NOx, Carbonaceous Residue	Sulfonated Polyaniline[3]

Experimental Protocols for Definitive Thermal Analysis

To move from a predictive model to definitive data, a two-pronged experimental approach using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is required. These techniques provide complementary information on mass loss and thermal energy changes, respectively.

Thermogravimetric Analysis (TGA)

Objective: To precisely measure the mass loss of 3,5-diaminobenzenesulfonic acid as a function of temperature, thereby identifying the onset temperature of decomposition and quantifying the mass lost in each degradation stage.

Methodology:

• Instrument Preparation: Ensure the TGA instrument is calibrated for mass and temperature according to the manufacturer's specifications. A clean, empty sample pan (typically platinum or alumina) should be tared.

• Sample Preparation: Accurately weigh 5-10 mg of finely ground 3,5-diaminobenzenesulfonic acid into the tared sample pan. A smaller sample size minimizes thermal gradients within the sample.

• Atmosphere Control: Place the sample in the TGA furnace. Purge the system with a high-purity inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min).

  • Causality Explanation: An inert atmosphere is critical to prevent oxidative degradation, which is a different chemical pathway from thermal degradation. This ensures that the measured mass loss is due solely to the thermal decomposition of the molecule itself.[4]

• Heating Program: Equilibrate the sample at a starting temperature (e.g., 30°C). Heat the sample at a constant linear rate, typically 10°C/min, up to a final temperature of at least 800°C to ensure complete degradation is observed.

• Data Analysis: Plot the sample mass (%) versus temperature (°C). The resulting TGA curve is analyzed to determine the onset temperature of each mass loss step (T_onset) and the total mass lost. The derivative of this curve (DTG) can be used to identify the temperature of the maximum rate of decomposition for each step.

Differential Scanning Calorimetry (DSC)

Objective: To detect thermal events such as melting, crystallization, and decomposition by measuring the heat flow into or out of the sample relative to a reference. This helps distinguish between phase changes (e.g., melting) and chemical reactions (decomposition).

Methodology:

• Instrument Preparation: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., Indium, Zinc) as per ISO 11357-1 standards.[5][6]

• Sample Preparation: Accurately weigh 2-5 mg of 3,5-diaminobenzenesulfonic acid into a hermetically sealed aluminum pan. Prepare an identical empty, sealed pan to serve as the reference.

  • Causality Explanation: Hermetically sealing the pan contains any evolved gases during initial decomposition, ensuring that the thermal event is accurately measured. The reference pan allows the instrument to subtract the heat capacity of the pan itself, isolating the heat flow related only to the sample.[7]

• Atmosphere Control: Place the sample and reference pans into the DSC cell. Maintain an inert atmosphere (e.g., nitrogen) at a stable flow rate.

• Heating Program: Use the same heating rate as the TGA experiment (10°C/min) to allow for direct correlation of thermal events. Heat the sample from ambient temperature to a point beyond the final decomposition temperature identified by TGA.

• Data Analysis: Plot the heat flow (W/g) versus temperature (°C). Endothermic events (melting, some decompositions) will appear as peaks pointing down (by convention), while exothermic events (crystallization, some decompositions) will point up. The temperature at the peak maximum and the integrated area of the peak (enthalpy) are key parameters.

Visualizing the Workflow and Degradation Pathway

The following diagrams illustrate the logical flow of the experimental analysis and the predicted chemical degradation pathway.

Caption: Experimental workflow for comprehensive thermal analysis.

Caption: Predicted multi-step thermal degradation pathway.

Conclusion and Recommendations

While direct experimental data for 3,5-diaminobenzenesulfonic acid is limited, a robust, predictive model of its thermal behavior can be constructed through the analysis of structurally similar compounds. The primary degradation mechanism is anticipated to be desulfonation, with an onset temperature likely above 250°C, followed by the decomposition of the aromatic backbone at temperatures exceeding 400°C.

For any application involving the heating of 3,5-diaminobenzenesulfonic acid, it is imperative that the detailed TGA and DSC protocols described in this guide are performed. This self-validating experimental approach will provide the definitive data required for establishing safe operating temperatures, ensuring process control, and developing materials with predictable service lifetimes. For advanced mechanistic studies, coupling the TGA to an FTIR or Mass Spectrometer is recommended to conclusively identify the evolved gaseous products during each stage of decomposition.

References

• Sulfonated polyaniline: influence of sulfonation routes on its thermal and structural characteristics. (2011). SciELO. Available at: [Link]

• Thermal degradation mechanism of dodecylbenzene sulfonic acid- hydrochloric acid co-doped polyaniline. (n.d.). ResearchGate. Available at: [Link]

• (PDF) Sulfonated polyaniline: influence of sulfonation routes on its thermal and structural characteristics. (2011). ResearchGate. Available at: [Link]

• Thermal degradation of polyaniline films prepared in solutions of strong and weak acids and in water – FTIR and Raman spectroscopic studies. (2008). ResearchGate. Available at: [Link]

• Degradation Kinetics of Polyaniline Base and Sulfonated Polyaniline. (n.d.). ACS Publications. Available at: [Link]

• ES2398647T3 - Procedure for the preparation of isolated 3,4-diaminobenzene sulfonic acid. (n.d.). Google Patents.

• 3-5'-DIAMINOBENZOIC ACID FOR SYNTHESIS MSDS. (2016). Loba Chemie. Available at: [Link]

• 3,5-diaminobenzenesulfonic Acid. (n.d.). PubChem. Available at: [Link]

• TGA/FTIR Studies on the Thermal Degradation of some Polymeric Sulfonic and Phosphonic Acids and Their Sodium Salts. (n.d.). e-Publications@Marquette. Available at: [Link]

• CN105949076A - Preparation method of 3,5-diaminobenzoic acid. (n.d.). Google Patents.

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In-Depth Technical Guide: 3,5-Diaminobenzenesulfonic Acid (CAS 54530-94-8) – Physicochemical Profiling, Safety Data, and Handling Precautions

Executive Summary

3,5-Diaminobenzenesulfonic acid is a highly versatile, bifunctional aromatic building block utilized extensively in the synthesis of advanced polymers, specialized azo dyes, and pharmaceutical intermediates. Due to the presence of both electron-donating primary amines and an electron-withdrawing sulfonic acid moiety, the molecule exhibits complex zwitterionic behavior in aqueous environments. This guide synthesizes critical safety data sheet (SDS) parameters with field-proven handling methodologies, providing researchers with a self-validating framework to ensure scientific integrity and occupational safety.

Physicochemical Profiling & Structural Implications

Understanding the macroscopic handling requirements of 3,5-diaminobenzenesulfonic acid begins with its microscopic structural properties. The molecule features a benzene ring substituted with two amino groups at the meta positions relative to each other (positions 3 and 5), and a strongly acidic sulfonic acid group at position 1.

Causality of Reactivity: The sulfonic acid group ( pKa​<1 ) readily donates a proton to one of the basic amino groups in the solid state, forming a stable zwitterionic crystal lattice. This ionic character significantly elevates its melting point and renders it poorly soluble in non-polar organic solvents, while its aqueous solubility remains highly pH-dependent. Furthermore, the electron-rich nature of the diaminobenzene core makes it highly susceptible to auto-oxidation when exposed to ambient oxygen and light, necessitating stringent storage controls.

Table 1: Key Physicochemical Parameters

Parameter	Value / Description
Chemical Name	3,5-Diaminobenzenesulfonic acid
CAS Number	54530-94-8
Molecular Formula	C6H8N2O3S
Molecular Weight	188.21 g/mol
Appearance	Light yellow to brown crystalline powder (darkens upon oxidation)
Storage Conditions	Keep in dark place, sealed in dry, room temperature

Data supported by 1[2] and 2 [1].

Hazard Identification & Toxicological Causality

As a Senior Application Scientist, I emphasize that SDS hazard codes are not just regulatory hurdles; they are direct manifestations of molecular structure.

• GHS Classification:

  • Skin Irritation 2 (H315): Causes skin irritation.

  • Eye Irritation 2 (H319): Causes serious eye irritation.

  • STOT SE 3 (H335): May cause respiratory irritation.

Toxicological Causality: The severe irritation profile is driven by the sulfonic acid moiety. Upon contact with physiological moisture (e.g., sweat on the skin, ocular fluid, or respiratory mucosa), the powder dissolves and rapidly lowers the localized pH. This acid-catalyzed disruption of lipid bilayers and protein denaturation triggers immediate inflammatory responses. Additionally, primary aromatic amines can undergo metabolic N-hydroxylation in the liver, forming reactive electrophiles. Therefore, systemic absorption via inhalation of fine dust must be strictly prevented.

Reference for GHS classification logic is derived from structural analogs and standard SDS protocols outlined in 3 [4].

Advanced Handling & Engineering Controls

To mitigate the risks identified above, a self-validating handling system must be employed.

• Engineering Controls: All weighing and transfer operations must occur within a certified chemical fume hood to prevent the aerosolization of the fine crystalline powder.

• Personal Protective Equipment (PPE):

  • Gloves: Nitrile gloves (minimum 5 mil thickness) are required. The zwitterionic nature prevents rapid permeation through nitrile, but gloves should be changed immediately if contaminated.

  • Eye Protection: Snug-fitting chemical splash goggles. Safety glasses are insufficient due to the risk of airborne dust settling into the eyes.

  • Respirator: If engineering controls are compromised, a NIOSH-approved N95 or P100 particulate respirator is mandatory.

Experimental Protocol: Preparation of pH-Adjusted Standard Solutions

Because 3,5-diaminobenzenesulfonic acid is poorly soluble in neutral water due to its zwitterionic lattice, researchers often struggle with incomplete dissolution. The following protocol utilizes pH manipulation to break the zwitterionic pairing, ensuring complete solubility while preventing oxidative degradation.

Step-by-Step Methodology:

• Pre-Weighing Validation: Tare an analytical balance inside a vented enclosure. Ensure the ambient lighting is minimized to reduce photo-oxidation during handling.

• Dispensing: Carefully weigh 1.88 g (approx. 10 mmol) of 3,5-diaminobenzenesulfonic acid.

• Solvent Preparation: In a separate Erlenmeyer flask, degas 80 mL of deionized water by sparging with Argon or Nitrogen for 15 minutes. Causality: Removing dissolved oxygen prevents the premature oxidation of the amino groups.

• pH-Driven Dissolution: Transfer the powder to the degassed water. It will form a suspension. Slowly add 1.0 M NaOH dropwise under continuous magnetic stirring.

• Validation of State: Monitor the dissolution. As the sulfonic acid group is neutralized to its sodium salt form, the zwitterionic lattice collapses, and the compound will fully dissolve. The solution should become clear. Self-Validating Check: If the solution turns dark brown or purple, it indicates that oxidative degradation has occurred, and the batch must be discarded.

• Final Adjustment: Transfer the clear solution to a 100 mL volumetric flask and bring to volume with degassed water.

• Storage: Purge the headspace of the flask with inert gas, wrap tightly in aluminum foil, and store at 4°C.

Workflow Visualization

The following diagram outlines the logical progression of handling, from initial PPE donning to spill response and waste disposal.

Fig 1. Safe handling and spill response workflow for 3,5-diaminobenzenesulfonic acid.

References

• PubChem. "3,5-diaminobenzenesulfonic Acid | C6H8N2O3S | CID 10932189". National Center for Biotechnology Information. 2

• BLD Pharm. "54530-94-8 | 3,5-Diaminobenzenesulfonic acid". BLD Pharm Product Catalog. 1

• CymitQuimica. "CAS: 54530-94-8 | 3,5-Diaminobenzenesulfonic acid". CymitQuimica Catalog. 4

• PubChem. "Benzenesulfonic acid, 3,5-diamino-2,4,6-trimethyl- | C9H14N2O3S | CID 94430". National Center for Biotechnology Information. 3

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• 4. CAS: 54530-94-8 | CymitQuimica [cymitquimica.com]

A Technical Guide to the Crystallographic and X-Ray Diffraction Analysis of Aminobenzenesulfonic Acids

Introduction: The Structural Significance of Aminobenzenesulfonic Acids in Pharmaceutical Development

Aminobenzenesulfonic acids and their derivatives are a critical class of compounds in the pharmaceutical industry, serving as key intermediates in the synthesis of sulfa drugs and other therapeutic agents. The precise three-dimensional arrangement of atoms within these molecules—their crystal structure—governs a multitude of physicochemical properties essential for drug development, including solubility, stability, bioavailability, and manufacturability. Understanding the solid-state structure is therefore not merely an academic exercise but a fundamental necessity for robust drug design and formulation.

This technical guide provides a comprehensive overview of the principles and practices involved in the crystallographic and X-ray diffraction (XRD) analysis of aminobenzenesulfonic acids. While specific experimental data for 3,5-diaminobenzenesulfonic acid is not publicly available, this guide will utilize the crystallographic data of its closely related isomers—orthanilic acid, metanilic acid, and sulfanilic acid—as illustrative case studies. We will delve into the causality behind experimental choices in powder X-ray diffraction (PXRD) and present a self-validating framework for data acquisition and interpretation, grounded in authoritative scientific principles.

Pillar I: The Experimental Workflow for Powder X-Ray Diffraction (PXRD)

Powder X-ray diffraction is a non-destructive analytical technique that provides a wealth of information about the crystalline nature of a material. It is an indispensable tool for phase identification, purity assessment, and, in many cases, the determination of unit cell parameters. The following protocol outlines a field-proven, step-by-step methodology for obtaining high-quality PXRD data for organic compounds like aminobenzenesulfonic acids.

Experimental Protocol: Powder X-Ray Diffraction

• Sample Preparation: The Foundation of Quality Data

  • Grinding: The initial and most critical step is to reduce the particle size of the sample to a fine, homogenous powder. This is typically achieved using an agate mortar and pestle. The goal is to produce a particle size in the micrometer range to ensure a sufficient number of randomly oriented crystallites are exposed to the X-ray beam. This randomness is crucial for obtaining a diffraction pattern that is representative of the bulk material and minimizes the effects of preferred orientation.

  • Homogenization: After grinding, ensure the powder is thoroughly mixed. Techniques such as sieving can be employed to achieve a uniform particle size distribution, which further mitigates issues related to sample heterogeneity.

  • Mounting: The powdered sample is carefully loaded into a sample holder. A common method is "top-loading" the powder into a shallow well. A flat surface, such as a glass slide, is used to gently press the powder, ensuring it is flush with the surface of the holder. This precise height alignment is critical for accurate 2θ peak positions. For small sample quantities, a zero-background sample holder, often a single crystal of silicon cut at a specific orientation, is utilized to minimize background signal.

• Data Acquisition: Capturing the Diffraction Pattern

  • Instrument Setup: A laboratory diffractometer equipped with a copper X-ray source (Cu Kα radiation, λ = 1.5418 Å) is commonly used for organic materials. The instrument should be properly calibrated using a standard reference material.

  • Scan Parameters: The data is collected over a specific angular range (e.g., 5° to 50° 2θ) with a defined step size and scan speed. For routine analysis, a continuous scan is often sufficient. However, for detailed structural analysis, a step scan with a longer count time per step is preferable to improve the signal-to-noise ratio, especially at higher 2θ angles where diffraction intensity is weaker.

• Data Analysis: From Raw Data to Structural Insights

  • Phase Identification: The experimental XRD pattern is compared to databases of known diffraction patterns, such as the Powder Diffraction File (PDF) from the International Centre for Diffraction Data (ICDD), to identify the crystalline phases present in the sample.

  • Peak Profiling and Indexing: The positions and intensities of the diffraction peaks are extracted from the pattern. Indexing software can then be used to determine the unit cell parameters (a, b, c, α, β, γ) and the crystal system of the material.

  • Rietveld Refinement: For a more in-depth analysis, the Rietveld method can be employed. This technique involves fitting a calculated diffraction pattern, based on a known or proposed crystal structure, to the experimental data. The refinement process adjusts various structural and instrumental parameters to minimize the difference between the calculated and observed patterns, yielding highly accurate lattice parameters and atomic coordinates.

Workflow Visualization

The following diagram illustrates the logical flow of the powder X-ray diffraction workflow, from sample preparation to structural analysis.

Figure 1. Experimental workflow for powder X-ray diffraction analysis.

Pillar II: Crystallographic Data of Aminobenzenesulfonic Acid Isomers

In the absence of publicly available crystallographic data for 3,5-diaminobenzenesulfonic acid, we present the data for its structural isomers: orthanilic acid (2-aminobenzenesulfonic acid), metanilic acid (3-aminobenzenesulfonic acid), and sulfanilic acid (4-aminobenzenesulfonic acid). This comparative analysis provides valuable insights into how the substitution pattern on the benzene ring influences the crystal packing and hydrogen bonding networks.

The crystallographic data for these compounds have been determined by single-crystal X-ray diffraction, a technique that provides the most accurate and detailed structural information.

Crystallographic Data Summary

Parameter	Orthanilic Acid[1]	Metanilic Acid[2]	Sulfanilic Acid Dihydrate[3]
Chemical Formula	C₆H₇NO₃S	C₆H₇NO₃S	C₆H₇NO₃S · 2H₂O
Crystal System	Monoclinic	Orthorhombic	Monoclinic
Space Group	P2₁/c	Not specified	P2₁/n
a (Å)	7.935	8.500	11.3338
b (Å)	6.570	11.944	5.7650
c (Å)	14.225	6.756	13.9048
α (°)	90	90	90
β (°)	105.54	90	110.3710
γ (°)	90	90	90
Volume (ų)	713.1	685.9	Not specified
Z	4	4	4

Note: The data presented is sourced from peer-reviewed publications and public databases. The level of detail available for each structure may vary.

Pillar III: Interpretation of Crystallographic Data and its Implications

The crystallographic data in the table above reveals that even subtle changes in the positions of the amino and sulfonic acid groups on the benzene ring lead to different crystal systems and unit cell dimensions. This is a direct consequence of the different ways the molecules pack in the solid state, driven by the formation of hydrogen bonds between the ammonium (-NH₃⁺) and sulfonate (-SO₃⁻) groups, as these compounds exist as zwitterions in the crystalline form.

The crystal structure of orthanilic acid, for instance, was determined to study the N-H···O bond system, which includes a "bifurcated" bond with both intramolecular and intermolecular character.[1] Similarly, the investigation into metanilic acid was part of a broader program to compare the hydrogen-bond systems in anilinesulfonic acids.[2] The structure of sulfanilic acid has been determined in its dihydrate form, where water molecules play a crucial role in the hydrogen-bonding network.[3]

Understanding these packing arrangements and intermolecular interactions is paramount in drug development. For example, different polymorphs (different crystal structures of the same compound) can exhibit significantly different solubilities and dissolution rates, which directly impact the bioavailability of a drug. The ability to control and characterize the crystalline form of a pharmaceutical intermediate like an aminobenzenesulfonic acid is therefore a critical aspect of quality control and formulation development.

Conclusion: A Framework for Structural Characterization

This technical guide has outlined a robust and scientifically grounded approach to the crystallographic and X-ray diffraction analysis of aminobenzenesulfonic acids. By adhering to best practices in sample preparation and data acquisition for powder XRD, and by leveraging the power of crystallographic databases, researchers and drug development professionals can gain invaluable insights into the solid-state properties of these important pharmaceutical building blocks. The provided case studies of orthanilic, metanilic, and sulfanilic acid highlight the structural diversity that can arise from simple isomeric changes and underscore the importance of detailed crystallographic characterization in modern pharmaceutical science.

References

• Hall, S. R., & Maslen, E. N. (1965). The crystal structure of metanilic acid. Acta Crystallographica, 18(2), 301-306. [Link]

• Hall, S. R., & Maslen, E. N. (1967). The crystal structure of orthanilic acid. Acta Crystallographica, 22(2), 216-228. [Link]

• PubChem. (n.d.). Sulfanilic acid dihydrate. National Center for Biotechnology Information. Retrieved March 31, 2026, from [Link]

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An In-depth Technical Guide to the Spectroscopic Properties and UV-Vis Absorption of 3,5-diaminobenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the anticipated spectroscopic properties of 3,5-diaminobenzenesulfonic acid, with a primary focus on its ultraviolet-visible (UV-Vis) absorption characteristics. In the absence of extensive dedicated studies on this specific molecule, this guide synthesizes information from analogous compounds, theoretical principles, and established spectroscopic methodologies to predict its behavior. We will explore the theoretical underpinnings of its electronic transitions, the profound influence of environmental factors such as solvent polarity and pH, and provide detailed experimental protocols for the systematic characterization of its spectroscopic signature. This document is intended to serve as a foundational resource for researchers utilizing 3,5-diaminobenzenesulfonic acid in various scientific and drug development applications.

Introduction: The Significance of Spectroscopic Characterization

3,5-diaminobenzenesulfonic acid is a molecule of interest in various chemical and pharmaceutical contexts, valued for its unique combination of functional groups: two electron-donating amino groups and a strongly electron-withdrawing sulfonic acid group, all attached to a central benzene ring. This arrangement suggests rich and environment-dependent spectroscopic properties. Understanding the UV-Vis absorption and fluorescence characteristics of this compound is crucial for a multitude of applications, including:

• Quantitative analysis: Determining the concentration of the compound in solution via UV-Vis spectrophotometry, a cornerstone of quality control and reaction monitoring.

• Reaction monitoring: Tracking the progress of chemical reactions involving 3,5-diaminobenzenesulfonic acid by observing changes in the UV-Vis spectrum.

• Probing molecular interactions: Utilizing shifts in absorption or fluorescence spectra to study binding events with other molecules, such as proteins or nucleic acids.

• Development of fluorescent probes: Leveraging its potential fluorescent properties to design sensors for specific analytes or to visualize cellular processes.

This guide will provide the theoretical framework and practical methodologies to fully characterize the spectroscopic behavior of 3,5-diaminobenzenesulfonic acid.

Theoretical Background: Unraveling the Electronic Transitions

The UV-Vis absorption spectrum of an organic molecule is dictated by the electronic transitions that can be induced by the absorption of photons in the ultraviolet and visible regions of the electromagnetic spectrum. For 3,5-diaminobenzenesulfonic acid, the key electronic transitions are expected to be of the π → π* and n → π* types.[1]

• π → π* Transitions: These transitions involve the excitation of an electron from a bonding π orbital to an antibonding π* orbital. Aromatic systems, such as the benzene ring in 3,5-diaminobenzenesulfonic acid, exhibit characteristic π → π* transitions. The presence of substituents on the benzene ring significantly influences the energy of these transitions and, consequently, the wavelength of maximum absorption (λmax). The two amino groups (-NH2) are strong electron-donating groups (auxochromes) that will cause a bathochromic shift (a shift to longer wavelengths) and an increase in the molar absorptivity (hyperchromic effect) of the benzene π → π* transitions. The sulfonic acid group (-SO3H), being electron-withdrawing, will also influence the electronic distribution in the aromatic ring.

• n → π* Transitions: These transitions involve the promotion of an electron from a non-bonding (n) orbital, such as the lone pair of electrons on the nitrogen atoms of the amino groups, to an antibonding π* orbital of the aromatic ring. These transitions are typically of lower energy (occur at longer wavelengths) and have a much lower molar absorptivity compared to π → π* transitions.

Predicted UV-Vis Absorption Properties

Table 1: Predicted UV-Vis Absorption Characteristics of 3,5-diaminobenzenesulfonic Acid

Property	Predicted Value/Range	Rationale
λmax (π → π)	280 - 320 nm	Based on the benzene chromophore with two strong auxochromic amino groups.
Molar Absorptivity (ε)	High ( > 5,000 M⁻¹cm⁻¹)	The presence of electron-donating groups typically leads to a hyperchromic effect.
λmax (n → π)	> 320 nm	Expected to be a weak, lower-energy transition.

The Critical Influence of the Molecular Environment

The spectroscopic properties of 3,5-diaminobenzenesulfonic acid are expected to be highly sensitive to its immediate environment, particularly the polarity of the solvent and the pH of the solution.

Solvent Effects (Solvatochromism)

The polarity of the solvent can significantly alter the energy levels of the ground and excited states of a molecule, leading to shifts in the absorption and emission spectra—a phenomenon known as solvatochromism.

• π → π* Transitions: For π → π* transitions, an increase in solvent polarity generally leads to a small bathochromic (red) shift. This is because the excited state is often more polar than the ground state and is therefore stabilized to a greater extent by a polar solvent.[4][5]

• n → π* Transitions: In contrast, for n → π* transitions, an increase in solvent polarity typically results in a hypsochromic (blue) shift. This is because the non-bonding electrons in the ground state can interact with polar solvent molecules (e.g., through hydrogen bonding), which lowers the energy of the ground state more than the excited state.[4][6]

pH Effects: A Tale of Two Functional Groups

The presence of both acidic (sulfonic acid) and basic (amino) functional groups makes the spectroscopic properties of 3,5-diaminobenzenesulfonic acid highly dependent on the pH of the solution. The protonation state of these groups will dramatically alter the electronic structure of the molecule.

• Low pH (Acidic Conditions): At low pH, the amino groups will be protonated to form -NH3+. This will convert the electron-donating amino groups into electron-withdrawing groups. This change is expected to cause a significant hypsochromic (blue) shift in the π → π* absorption band.

• High pH (Basic Conditions): At high pH, the sulfonic acid group will be deprotonated to -SO3⁻, and the amino groups will be in their neutral -NH2 form. This represents the fully electron-donating state of the amino groups, likely leading to the most bathochromic (red-shifted) absorption.

The pKa values of the amino and sulfonic acid groups will determine the pH ranges over which these spectral shifts occur. The investigation of UV-Vis spectra as a function of pH can provide valuable information about these pKa values.[7][8][9]

Fluorescence Properties: A Glimpse into the Emissive Potential

While UV-Vis absorption spectroscopy provides information about the excitation of a molecule, fluorescence spectroscopy reveals the fate of that excited state through the emission of light. The fluorescence properties of 3,5-diaminobenzenesulfonic acid are not well-documented, but we can draw parallels with the structurally similar 3,5-diaminobenzoic acid, which is known to be fluorescent.[10]

Key fluorescence parameters to investigate include:

• Emission Maximum (λem): The wavelength at which the fluorescence intensity is highest.

• Quantum Yield (ΦF): The ratio of photons emitted to photons absorbed, which quantifies the efficiency of the fluorescence process.

• Fluorescence Lifetime (τ): The average time the molecule spends in the excited state before returning to the ground state.

Similar to UV-Vis absorption, the fluorescence of 3,5-diaminobenzenesulfonic acid is expected to be highly sensitive to solvent polarity and pH. For instance, studies on 3,5-diaminobenzoic acid have shown a bathochromic shift in the fluorescence spectra with increasing solvent polarity.

Experimental Protocols: A Step-by-Step Guide to Characterization

To experimentally determine the spectroscopic properties of 3,5-diaminobenzenesulfonic acid, the following detailed protocols are recommended.

UV-Vis Absorption Spectroscopy

This protocol outlines the steps for acquiring the UV-Vis absorption spectrum and determining the molar absorptivity.

Diagram 1: UV-Vis Spectroscopy Workflow

Caption: Workflow for UV-Vis absorption analysis.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 3,5-diaminobenzenesulfonic acid of known concentration (e.g., 1 mM) in the desired solvent (e.g., ultrapure water, ethanol, or a buffer of a specific pH).

  • Perform serial dilutions of the stock solution to obtain a series of standards with concentrations spanning a range that gives absorbance values between 0.1 and 1.0.

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamp to warm up.

  • Set the desired wavelength range for the scan (e.g., 200-600 nm).

  • Perform a baseline correction using a cuvette filled with the same solvent/buffer used for the samples.

• Data Acquisition:

  • Measure the absorbance of each standard solution, starting with the least concentrated.

  • Record the full absorption spectrum for each concentration.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • Create a Beer-Lambert plot of absorbance at λmax versus concentration.

  • Perform a linear regression on the data. The slope of the line will be the molar absorptivity (ε) in M⁻¹cm⁻¹, assuming a 1 cm path length.

Fluorescence Spectroscopy

This protocol details the measurement of fluorescence emission and excitation spectra.

Diagram 2: Fluorescence Spectroscopy Workflow

Caption: Workflow for fluorescence spectroscopy analysis.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of 3,5-diaminobenzenesulfonic acid in the chosen solvent. The concentration should be low enough to ensure that the absorbance at the excitation wavelength is less than 0.1 to avoid inner filter effects.

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the lamp to stabilize.

  • Set the excitation and emission monochromator slit widths (e.g., 5 nm).

  • To measure the emission spectrum, set the excitation wavelength (λex) to the λmax determined from the UV-Vis absorption spectrum. Scan a range of emission wavelengths (e.g., from λex + 20 nm to 700 nm).

  • To measure the excitation spectrum, set the emission wavelength (λem) to the maximum of the emission spectrum obtained in the previous step. Scan a range of excitation wavelengths (e.g., from 250 nm to λem - 20 nm).

• Data Acquisition:

  • Record the emission and excitation spectra.

  • Measure the spectrum of a solvent blank to identify and subtract any background fluorescence.

• Data Analysis:

  • Identify the wavelengths of maximum emission (λem) and excitation (λex).

  • The corrected excitation spectrum should be very similar in shape to the absorption spectrum.

Data Interpretation and Advanced Characterization

A thorough understanding of the spectroscopic properties of 3,5-diaminobenzenesulfonic acid requires careful data analysis and can be further enhanced with advanced techniques.

• Quantum Yield Determination: The fluorescence quantum yield can be determined relative to a well-characterized standard with a known quantum yield.

• Lifetime Measurements: Time-resolved fluorescence spectroscopy can be used to measure the fluorescence lifetime, providing insights into the dynamics of the excited state.

• Computational Modeling: Density functional theory (DFT) and time-dependent DFT (TD-DFT) calculations can be employed to theoretically predict the electronic transitions and spectroscopic properties, providing a valuable comparison with experimental data.

Conclusion

While direct experimental data on the spectroscopic properties of 3,5-diaminobenzenesulfonic acid remains to be extensively published, this guide provides a robust framework for its characterization. Based on the principles of electronic spectroscopy and data from analogous compounds, we anticipate that 3,5-diaminobenzenesulfonic acid will exhibit rich and environment-sensitive UV-Vis absorption and fluorescence properties. The provided experimental protocols offer a clear path for researchers to systematically investigate and harness these properties for a wide range of scientific and drug development applications. The interplay of its amino and sulfonic acid functional groups in response to pH and solvent polarity presents a particularly interesting area for future investigation.

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A Technical Guide to the Thermodynamic Properties of 3,5-Diaminobenzenesulfonic Acid Aqueous Solutions

Abstract

This technical guide provides a comprehensive framework for the characterization of the thermodynamic properties of aqueous solutions of 3,5-diaminobenzenesulfonic acid. Recognizing the pivotal role of thermodynamic parameters in drug development, formulation, and manufacturing, this document outlines both the experimental methodologies and theoretical models essential for a thorough understanding of this compound's behavior in aqueous media. We delve into the causality behind experimental choices, emphasizing self-validating protocols to ensure data integrity. This guide is intended for researchers, scientists, and drug development professionals seeking to establish a robust thermodynamic profile of 3,5-diaminobenzenesulfonic acid, a compound of interest for its potential pharmaceutical applications.

Introduction: The Significance of Thermodynamic Profiling

3,5-Diaminobenzenesulfonic acid (C₆H₈N₂O₃S) is an aromatic sulfonic acid containing two amine groups, making it a molecule with the potential for complex interactions in aqueous environments.[1] Its structure suggests utility as a pharmaceutical intermediate.[2][3] A comprehensive understanding of its thermodynamic properties, such as solubility, enthalpy of dissolution, and activity coefficients, is critical for predicting its behavior during various stages of drug development, from initial formulation to large-scale manufacturing. These properties govern the stability, bioavailability, and ultimately, the efficacy of a potential drug product.

This guide will provide a detailed roadmap for the experimental determination and theoretical modeling of the thermodynamic properties of 3,5-diaminobenzenesulfonic acid in aqueous solutions.

Experimental Determination of Thermodynamic Properties

The experimental section is divided into key thermodynamic parameters, with detailed protocols for each. The choice of these methods is predicated on their robustness, accuracy, and the fundamental insights they provide into the solute-solvent and solute-solute interactions.

Solubility Determination

Rationale: Solubility is a fundamental thermodynamic property that dictates the maximum concentration of a solute that can be dissolved in a solvent at a given temperature and pressure. For pharmaceutical development, it is a critical parameter for dosage form design. The isothermal equilibrium method is a reliable technique for determining the solubility of a solid compound in a liquid solvent.

Experimental Protocol: Isothermal Equilibrium Method

• Preparation of Supersaturated Solutions: Prepare several vials containing a known volume of deionized water. Add an excess of 3,5-diaminobenzenesulfonic acid to each vial to create a slurry.

• Equilibration: Place the vials in a constant-temperature water bath, ensuring the temperature is controlled to ±0.1 °C. Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, cease agitation and allow the excess solid to settle.

• Sampling and Analysis: Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe fitted with a filter (to prevent undissolved solids from being sampled). The concentration of 3,5-diaminobenzenesulfonic acid in the filtrate can be determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).[4]

• Data Analysis: Repeat the experiment at various temperatures to determine the temperature dependence of solubility.

Caption: Workflow for Isothermal Equilibrium Solubility Determination.

Enthalpy of Dissolution via Calorimetry

Rationale: The enthalpy of dissolution (ΔHsoln) is the heat change associated with the dissolution of a substance in a solvent at constant pressure.[5] It provides insight into the energy changes that occur when solute-solute and solvent-solvent interactions are broken and solute-solvent interactions are formed. A coffee-cup calorimeter provides a straightforward and effective method for measuring this property for reactions in solution.[6][7][8]

Experimental Protocol: Coffee-Cup Calorimetry

• Calorimeter Setup: Assemble a simple calorimeter using two nested polystyrene cups with a lid.[6][9] The lid should have holes for a thermometer and a stirrer.

• Initial Temperature: Add a known mass of deionized water to the calorimeter. Allow the system to reach thermal equilibrium and record the initial temperature (Tinitial) for several minutes to establish a baseline.[7]

• Dissolution: Quickly add a known mass of 3,5-diaminobenzenesulfonic acid to the water and begin stirring.

• Temperature Monitoring: Record the temperature at regular intervals until a maximum or minimum temperature is reached and the temperature starts to return to the baseline.[7]

• Data Analysis: Plot temperature versus time to determine the change in temperature (ΔT). The heat absorbed or released by the solution (qsoln) can be calculated using the equation: qsoln = msoln × csoln × ΔT where msoln is the total mass of the solution and csoln is the specific heat capacity of the solution (assumed to be that of water, 4.184 J/g·K).[6] The enthalpy of dissolution (ΔHsoln) is then calculated per mole of the solute.

Caption: Workflow for Calorimetric Determination of Enthalpy of Dissolution.

Activity Coefficients via Potentiometry

Rationale: In non-ideal solutions, the effective concentration, or activity, of an ion is different from its molar concentration. The activity coefficient (γ) is the ratio of activity to concentration. Potentiometry, which measures the potential difference between two electrodes, is a powerful technique for determining mean ionic activity coefficients in electrolyte solutions.[10]

Experimental Protocol: Potentiometric Measurement

• Electrochemical Cell Setup: Construct a galvanic cell without a liquid junction. This would typically consist of an ion-selective electrode (ISE) for one of the ions of 3,5-diaminobenzenesulfonic acid (or a suitable surrogate) and a reference electrode. For instance, a sodium ISE and a silver/silver chloride (Ag/AgCl) reference electrode could be used if studying the sodium salt of the acid.

• Cell Potential Measurement: Prepare a series of aqueous solutions of 3,5-diaminobenzenesulfonic acid of varying molalities. Immerse the electrodes in each solution and measure the cell potential (E) using a high-impedance voltmeter.[11]

• Data Analysis: The Nernst equation relates the measured cell potential to the activity of the ions.[11] By measuring the cell potential across a range of concentrations, the mean ionic activity coefficients can be determined. The data can then be fitted to theoretical models such as the Pitzer equations to obtain model parameters.[10]

Theoretical Modeling of Thermodynamic Properties

Theoretical models are indispensable for interpreting experimental data and predicting the behavior of electrolyte solutions over a wide range of conditions.

The Debye-Hückel Theory

For dilute solutions, the Debye-Hückel theory provides a theoretical framework for understanding the non-ideal behavior of electrolytes.[12][13] It attributes deviations from ideality to the electrostatic interactions between ions.[14] The theory leads to an equation that relates the mean ionic activity coefficient (γ±) to the ionic strength (I) of the solution.[14] While powerful for dilute solutions, its applicability is limited at higher concentrations.[13]

The Pitzer Model

For more concentrated solutions, the Pitzer model is a more robust and widely used approach.[15][16] It is a semi-empirical model that extends the Debye-Hückel theory by including terms that account for short-range interactions between ions.[17] The Pitzer equations use a set of ion-specific parameters that are determined by fitting experimental data, such as osmotic coefficients or activity coefficients.[18][19] Once these parameters are known for a single electrolyte, the model can be used to predict the thermodynamic properties of more complex mixed-electrolyte solutions.[16][18]

Caption: Comparison of Debye-Hückel Theory and the Pitzer Model.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison and analysis.

Table 1: Solubility of 3,5-Diaminobenzenesulfonic Acid in Water at Different Temperatures

Temperature (°C)	Temperature (K)	Solubility (mol/L)
25.0	298.15	Experimental Value
30.0	303.15	Experimental Value
35.0	308.15	Experimental Value
40.0	313.15	Experimental Value

Table 2: Enthalpy of Dissolution of 3,5-Diaminobenzenesulfonic Acid

Parameter	Value
ΔHsoln (kJ/mol)	Experimental Value

Table 3: Pitzer Interaction Parameters for 3,5-Diaminobenzenesulfonic Acid at 298.15 K

Parameter	Value
β(0)	Fitted Value
β(1)	Fitted Value
Cφ	Fitted Value

Conclusion

The thermodynamic characterization of 3,5-diaminobenzenesulfonic acid in aqueous solutions is a critical step in its evaluation for pharmaceutical applications. This guide has provided a detailed framework for the experimental determination of key thermodynamic properties and their theoretical modeling. By following these protocols, researchers can generate the high-quality data necessary to understand and predict the behavior of this compound, thereby facilitating its development into a safe and effective therapeutic agent. The integration of robust experimental methodologies with sound theoretical models provides a powerful approach to de-risking the drug development process and accelerating the delivery of new medicines to patients.

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Historical Discovery and Initial Synthesis Pathways of 3,5-Diaminobenzenesulfonic Acid: A Technical Guide

Introduction & Historical Context

The late 19th and early 20th centuries marked the golden age of synthetic dye chemistry. As the industrial demand for water-soluble, color-fast azo dyes grew, chemists began exploring sulfonated aniline derivatives. 3,5-diaminobenzenesulfonic acid was identified as a highly versatile intermediate during this era. Its two amino groups allow for double diazotization or cross-linking, while the sulfonic acid moiety imparts crucial aqueous solubility.

Today, this compound and its alkylated derivatives (such as 2,4,6-trimethyl-3,5-diaminobenzenesulfonic acid) have transcended their origins in dye chemistry. They are now foundational monomers in the synthesis of advanced sulfonated polyimides (SPIs) used for gas separation and fuel cell membranes[1],[2].

Mechanistic Pathways of Synthesis

As a Senior Application Scientist, it is critical to understand that the synthesis of 3,5-diaminobenzenesulfonic acid is a masterclass in exploiting directing effects in electrophilic aromatic substitution, followed by exhaustive reduction.

Electrophilic Aromatic Substitution (Sulfonation and Nitration)

The traditional synthetic pathway begins with benzenesulfonic acid. The sulfonic acid group ( −SO3​H ) is a meta-directing, strongly deactivating group. Nitration of benzenesulfonic acid yields 3-nitrobenzenesulfonic acid[3].

Causality in Experimental Choice: The introduction of the first nitro group severely deactivates the aromatic ring by withdrawing electron density through both inductive and resonance effects[4]. Consequently, introducing a second nitro group to form 3,5-dinitrobenzenesulfonic acid requires forcing conditions. Standard nitrating mixtures are insufficient; the reaction necessitates fuming nitric acid and oleum (fuming sulfuric acid) at elevated temperatures to generate a high, sustained concentration of the highly electrophilic nitronium ion ( NO2+​ ).

Reduction of the Dinitro Precursor

Historically, the reduction of 3,5-dinitrobenzenesulfonic acid to the diamine was achieved via the Béchamp reduction using iron powder and hydrochloric acid[3].

Causality in Experimental Choice: While the Béchamp method is historically significant, it generates copious amounts of iron oxide sludge. This sludge traps the water-soluble sulfonic acid product, significantly lowering yields and creating severe environmental disposal issues. Modern synthetic pathways exclusively rely on catalytic hydrogenation using Palladium on Carbon (Pd/C). This choice is dictated by the modern need for ultra-high-purity monomers in polymer synthesis; catalytic hydrogenation leaves no metal sludge and allows for product isolation via simple filtration.

Synthesis pathway of 3,5-diaminobenzenesulfonic acid via sequential nitration and reduction.

Self-Validating Experimental Protocols

Robust chemical synthesis requires protocols that are self-validating. The following workflows incorporate strict In-Process Controls (IPCs) to ensure mechanistic integrity at each step before proceeding.

Protocol 1: Synthesis of 3,5-Dinitrobenzenesulfonic Acid

• Reagent Preparation: Dissolve 100 g of benzenesulfonic acid in 150 mL of 98% sulfuric acid under constant stirring.

• First Nitration: Slowly add a stoichiometric amount of 70% nitric acid, strictly maintaining the temperature below 40°C using an ice bath to prevent oxidative ring cleavage.

• Second Nitration (Forcing Conditions): Add 65% oleum and fuming nitric acid. Elevate the temperature to 100°C and reflux for 8 hours.

• IPC (Self-Validation): Quench a 1 mL reaction aliquot in ice water, extract with ethyl acetate, and analyze via HPLC. Do not proceed to workup until the mononitro intermediate peak constitutes <1% of the total area.

• Workup: Quench the reaction mass in ice water. Neutralize with calcium hydroxide, filter the precipitated gypsum, and convert the calcium salt to the sodium salt using sodium carbonate[3].

Protocol 2: Catalytic Hydrogenation to 3,5-Diaminobenzenesulfonic Acid

• Substrate Loading: Dissolve 50 g of 3,5-dinitrobenzenesulfonic acid (sodium salt) in 300 mL of deionized water. Water is the optimal solvent due to the high solubility of the sulfonic acid salt.

• Catalyst Addition: Add 2.5 g of 5% Pd/C.

• Hydrogenation: Purge the Parr reactor three times with nitrogen, followed by hydrogen. Maintain a hydrogen pressure of 50 psi at 45°C until hydrogen uptake completely ceases.

• IPC (Self-Validation): Monitor the reaction via UV-Vis spectroscopy. The complete disappearance of the nitroaromatic absorption band (~260 nm) validates that the reduction is finished.

• Isolation: Filter the catalyst under an inert nitrogen atmosphere (to prevent the ignition of active Pd/C). Acidify the filtrate with HCl to pH 2 to precipitate the pure free 3,5-diaminobenzenesulfonic acid.

Workflow for the catalytic hydrogenation of 3,5-dinitrobenzenesulfonic acid to its diamine form.

Quantitative Data: Yield and Purity Optimization

The transition from classical 19th-century reduction techniques to modern catalytic methods is justified by stark quantitative improvements in yield, purity, and environmental sustainability.

Reduction Method	Catalyst / Reagent	Time (h)	Temp (°C)	Yield (%)	Purity (HPLC)	Environmental Impact
Béchamp Reduction	Fe powder / HCl	6 - 8	90 - 100	65 - 75%	< 90%	High (Toxic Fe sludge)
Catalytic Hydrogenation	5% Pd/C, H2​	2 - 4	40 - 50	92 - 96%	> 98%	Low (Recyclable Pd)
Hydrazine Reduction	N2​H4​ / Raney Ni	3 - 5	60 - 70	85 - 90%	> 95%	Moderate (Toxicity)

Modern Applications in Advanced Materials

While originally synthesized to support the textile dye industry, 3,5-diaminobenzenesulfonic acid has found a critical second life in modern materials science. Today, it is a highly sought-after monomer for the synthesis of sulfonated polyimides (SPIs). When polymerized with dianhydrides (such as 6FDA), the resulting rigid aromatic polyimides exhibit exceptional thermal stability, mechanical strength, and intrinsic microporosity[5]. These SPI membranes are currently at the forefront of electrochemical research, heavily utilized in direct methanol fuel cells and high-selectivity gas separations, including CO2​/CH4​ and O2​/N2​ purification systems[1],[2].

References

• Title: Investigation of Selected Potential Environmental Contaminants: Nitroaromatics - Final Report Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: High-Selectivity CO2 Mixture Separations by a Guanylated Polymer of Intrinsic Microporosity (PIM-G) Membrane Source: ACS Publications URL: [Link]

• Title: Synthesis and characterization of sulfonated polyimide membranes for direct methanol fuel cell Source: ResearchGate URL: [Link]

• Title: New rigid aromatic polyimides with nitrogen-rich bipyridine groups for carbon capture Source: ResearchGate URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 3-NITROBENZENESULFONIC ACID | 98-47-5 [chemicalbook.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Water-Soluble Polyimides Using 3,5-Diaminobenzenesulfonic Acid: An Application Note and Detailed Protocol

Abstract: This document provides a comprehensive guide for the synthesis and characterization of water-soluble polyimides, focusing on the strategic incorporation of 3,5-diaminobenzenesulfonic acid. Polyimides are renowned for their exceptional thermal stability, mechanical strength, and chemical resistance, making them critical materials in aerospace and microelectronics.[1][2][3] However, their inherent insolubility in common organic solvents often limits their processability. The introduction of sulfonic acid groups via monomers like 3,5-diaminobenzenesulfonic acid imparts hydrophilicity, rendering the resulting polyimides water-soluble and expanding their application scope to areas such as proton exchange membranes for fuel cells, gas separation membranes, and biomedical devices.[4] This guide details the underlying synthetic principles, a step-by-step laboratory protocol, and essential characterization techniques for researchers, scientists, and professionals in drug development and materials science.

Introduction: The Significance of Water-Soluble Polyimides

Aromatic polyimides are a class of high-performance polymers characterized by the presence of the imide functional group in their repeat units.[1][2] Their rigid molecular structure contributes to outstanding thermal and mechanical properties.[1][3] The synthesis of polyimides typically involves a two-step polycondensation reaction between a dianhydride and a diamine, proceeding through a soluble poly(amic acid) precursor which is subsequently cyclized to the final polyimide via thermal or chemical imidization.[5][6]

The primary challenge in the broader application of conventional polyimides is their poor solubility. The incorporation of sulfonic acid (-SO₃H) groups into the polymer backbone is a highly effective strategy to enhance solubility, particularly in aqueous media.[7][8] 3,5-Diaminobenzenesulfonic acid is a key monomer in this regard, as its sulfonic acid group provides a site for hydrophilicity without compromising the thermal stability conferred by the aromatic rings. The resulting sulfonated polyimides exhibit a unique combination of properties, including high-temperature stability and water solubility, which are highly desirable for a range of advanced applications.

Synthesis Mechanism and Rationale

The synthesis of water-soluble polyimides using 3,5-diaminobenzenesulfonic acid follows the classical two-step polycondensation pathway. The key is the reaction between an aromatic dianhydride and a mixture of diamines, one of which is the sulfonated monomer.

Step 1: Poly(amic acid) Formation

The initial step involves the nucleophilic acyl substitution reaction between the amine groups of the diamines and the carbonyl carbons of the dianhydride. This reaction is typically carried out in a polar aprotic solvent, such as N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP), at room temperature to form a high molecular weight poly(amic acid) solution. The sulfonic acid group of the 3,5-diaminobenzenesulfonic acid remains intact during this process.

Step 2: Imidization

The second step is the conversion of the poly(amic acid) precursor to the final polyimide. This is a cyclodehydration reaction that can be achieved through two primary methods:

• Thermal Imidization: The poly(amic acid) solution is cast into a film and then heated at elevated temperatures (typically 150-250°C) to drive off water and form the imide ring.

• Chemical Imidization: This method is performed at lower temperatures by adding a dehydrating agent, such as acetic anhydride, and a catalyst, like pyridine or triethylamine, to the poly(amic acid) solution.[9]

The degree of sulfonation, and consequently the water solubility of the final polyimide, can be precisely controlled by adjusting the molar ratio of the sulfonated diamine (3,5-diaminobenzenesulfonic acid) to the non-sulfonated diamine in the polymerization reaction.[7]

Detailed Experimental Protocol

This protocol outlines the synthesis of a water-soluble polyimide using 3,3',4,4'-benzophenonetetracarboxylic dianhydride (BTDA), 3,5-diaminobenzenesulfonic acid (DABSA), and 4,4'-oxydianiline (ODA).

Materials and Reagents

Reagent	Purity	Supplier	Notes
3,3',4,4'-Benzophenonetetracarboxylic dianhydride (BTDA)	≥96%	Sigma-Aldrich	Dry in a vacuum oven at 120°C for 12 hours before use.
3,5-Diaminobenzenesulfonic acid (DABSA)	≥97%	TCI	Use as received.
4,4'-Oxydianiline (ODA)	≥97%	Sigma-Aldrich	Recrystallize from ethanol before use.
N,N-Dimethylacetamide (DMAc)	Anhydrous, ≥99.8%	Sigma-Aldrich	Use as received.
Acetic Anhydride	Reagent Grade, ≥98%	Fisher Scientific	Use as received.
Pyridine	Anhydrous, ≥99.8%	Sigma-Aldrich	Use as received.

Equipment

• Three-necked round-bottom flask with a mechanical stirrer, nitrogen inlet, and drying tube

• Magnetic stir plate

• Heating mantle with temperature controller

• Glass plates for film casting

• Vacuum oven

• Dialysis tubing (MWCO 1000)

Synthesis Workflow

Figure 1: Experimental workflow for the synthesis of water-soluble polyimide.

Step-by-Step Procedure

3.4.1. Poly(amic acid) Synthesis

• In a dry 250 mL three-necked round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, add 4,4'-oxydianiline (ODA, specific moles) and 3,5-diaminobenzenesulfonic acid (DABSA, specific moles) to N,N-dimethylacetamide (DMAc, appropriate volume to achieve a 15-20 wt% solid content).

• Stir the mixture under a gentle stream of nitrogen until all the diamines are completely dissolved.

• Gradually add an equimolar amount of 3,3',4,4'-benzophenonetetracarboxylic dianhydride (BTDA) to the diamine solution in small portions over 30 minutes. An exothermic reaction will occur, and the viscosity of the solution will increase significantly.

• Continue stirring the reaction mixture at room temperature for 24 hours under a nitrogen atmosphere to ensure the formation of a high molecular weight poly(amic acid).

3.4.2. Chemical Imidization

• To the viscous poly(amic acid) solution, add a twofold molar excess of acetic anhydride (relative to the moles of amic acid repeat units) and an equimolar amount of pyridine.

• Heat the reaction mixture to 60°C and stir for 6 hours to complete the chemical imidization process.[9]

• Allow the reaction mixture to cool to room temperature.

3.4.3. Purification and Isolation

• Slowly pour the polyimide solution into a beaker containing a large excess of methanol with vigorous stirring to precipitate the polymer.

• Collect the fibrous precipitate by vacuum filtration and wash it thoroughly with methanol to remove any residual solvent and unreacted reagents.

• Redissolve the polymer in a minimum amount of deionized water and place it in dialysis tubing.

• Dialyze against deionized water for 48 hours, changing the water every 6 hours, to remove any low molecular weight impurities and salts.

• Freeze the purified polymer solution and lyophilize to obtain the final water-soluble polyimide as a dry, fluffy solid.

Characterization of Water-Soluble Polyimides

Thorough characterization is crucial to confirm the successful synthesis and to understand the properties of the resulting polyimide.

Spectroscopic Analysis

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to confirm the conversion of the poly(amic acid) to the polyimide. The disappearance of the amic acid peaks (around 1650 cm⁻¹ for amide C=O and 3300-3500 cm⁻¹ for N-H and O-H) and the appearance of characteristic imide peaks (at approximately 1780 cm⁻¹ for asymmetric C=O stretching, 1720 cm⁻¹ for symmetric C=O stretching, and 1370 cm⁻¹ for C-N stretching) indicate successful imidization. The presence of a peak around 1250 cm⁻¹ can be attributed to the SO₃H group.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy can be used to further confirm the chemical structure of the synthesized polyimide. The spectra should show the characteristic peaks for the aromatic protons and carbons of the dianhydride and diamine monomers.

Thermal Analysis

• Thermogravimetric Analysis (TGA): TGA is employed to evaluate the thermal stability of the polyimide. Typically, sulfonated polyimides exhibit a two-stage decomposition. The first weight loss, occurring between 200-350°C, is attributed to the desulfonation process.[10] The second major weight loss, above 400°C, corresponds to the degradation of the polymer backbone.[10]

• Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition temperature (Tg) of the polymer, which is an indicator of its thermal stability and processability. Polyimides generally have high Tg values.[1]

Solubility and Water Uptake

• Solubility Test: The solubility of the synthesized polyimide should be tested in various solvents, including water, polar aprotic solvents (DMAc, NMP, DMSO), and common organic solvents.

• Water Uptake Measurement: The water uptake capacity is a critical property, especially for applications like proton exchange membranes. It is determined by measuring the weight difference between a dry and a water-saturated polymer film.

Ion Exchange Capacity (IEC)

The IEC is a measure of the number of sulfonic acid groups per unit weight of the polymer and is a key parameter for applications requiring ion conductivity. It is typically determined by titration.

Summary of Expected Properties

The properties of the synthesized water-soluble polyimide will depend on the specific monomers used and the degree of sulfonation.

Property	Expected Range/Value	Significance
Solubility	Soluble in water and polar aprotic solvents	Enhanced processability
Thermal Stability (TGA)	Desulfonation: 200-350°C; Backbone degradation: >400°C	High-temperature applicability
Glass Transition Temp. (Tg)	>200°C	High thermal stability
Water Uptake	Varies with sulfonation degree	Important for membrane applications
Ion Exchange Capacity (IEC)	Controllable by monomer ratio	Determines ion conductivity

Conclusion

The synthesis of water-soluble polyimides using 3,5-diaminobenzenesulfonic acid offers a versatile platform for creating high-performance polymers with enhanced processability. The protocol detailed in this application note provides a reliable method for the synthesis and characterization of these advanced materials. The ability to tune the properties of the resulting polyimides by adjusting the degree of sulfonation opens up a wide range of potential applications in diverse fields, from energy to medicine.

References

• Sulfonated Polyimide Membranes Derived from a Novel Sulfonated Diamine with Pendant Benzenesulfonic Acid for Fuel Cells. (2021). MDPI. Retrieved from [Link]

• Synthesis and characterization of sulfonated polyimides containing aliphatic linkages in the main chain. (2006). ResearchGate. Retrieved from [Link]

• Highly Sulfonated Diamine Synthesized Polyimides and Protic Ionic Liquid Composite Membranes Improve PEM Conductivity. (2015). MDPI. Retrieved from [Link]

• Synthesis and Properties of Novel Sulfonated Polyimides for Fuel Cell Application. (n.d.). Shanghai Jiao Tong University. Retrieved from [Link]

• Sulfonated Polyimide Ionomers: A Structural Study. (2003). ACS Publications. Retrieved from [Link]

• Synthesis and characterization of sulfonated polyimide membranes for direct methanol fuel cell. (n.d.). ResearchGate. Retrieved from [Link]

• Alicyclic Design of Sulfonated Polyimide Membranes with a Tricyclodecane Diamine for Improved Ion Crossover Blocking in Vanadium Redox Flow Batteries. (2025). ACS Publications. Retrieved from [Link]

• Novel Sulfonated Polyimides as Polyelectrolytes for Fuel Cell Application. 2. Synthesis and Proton Conductivity of Polyimides from 9,9-Bis(4-aminophenyl)fluorene-2,7-disulfonic Acid. (2002). ACS Publications. Retrieved from [Link]

• FOCUS ON POLYIMIDES. (n.d.). Zeus. Retrieved from [Link]

• Polyimides: Fundamentals and Applications. (n.d.). Google Books.

• Properties and Applications of Polyimides. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Characterizations of Positive-Working Photosensitive Polyimides Having 4,5-Dimethoxy-o-Nitrobenzyl Side Group. (n.d.). Journal of the Korean Chemical Society. Retrieved from [Link]

• Introductory Chapter: Polyimides - Importance and Its Applications. (2022). IntechOpen. Retrieved from [Link]

• The synthesis of a novel polyimide precursor. (n.d.). NASA Technical Reports Server. Retrieved from [Link]

• Synthesis and characterization of sulfonated homo‐ and co‐polyimides based on 2,4 and 2,5‐diaminobenzenesulfonic acid for proton exchange membranes. (2008). ResearchGate. Retrieved from [Link]

• The Synthesis and Characteristic of A New Soluble Polyimides. (2007). J-STAGE. Retrieved from [Link]

• Water-soluble-polyimide-resin-its-preparation-and-use.pdf. (2011). ResearchGate. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Introductory Chapter: Polyimides - Importance and Its Applications | IntechOpen [intechopen.com]
• 4. mrs-j.org [mrs-j.org]
• 5. dakenchem.com [dakenchem.com]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
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• 9. top.jbnu.ac.kr [top.jbnu.ac.kr]
• 10. researchgate.net [researchgate.net]

Application Note: Fabrication of Proton Exchange Membranes Utilizing 3,5-Diaminobenzenesulfonic Acid (DABSA)

Target Audience: Materials Scientists, Polymer Chemists, and Fuel Cell Development Professionals Application: Polymer Electrolyte Membrane Fuel Cells (PEMFCs) and Direct Methanol Fuel Cells (DMFCs)

Abstract & Introduction

The development of high-performance proton exchange membranes (PEMs) requires a delicate balance between proton conductivity, mechanical robustness, and chemical stability. While perfluorosulfonic acid (PFSA) membranes like Nafion® remain the industry standard, their high cost and severe methanol crossover limit their utility in Direct Methanol Fuel Cells (DMFCs).

Sulfonated polyimides (SPIs) synthesized using 3,5-diaminobenzenesulfonic acid (DABSA) have emerged as highly tunable, cost-effective alternatives[1]. DABSA acts as a critical functional monomer, introducing pendant sulfonic acid groups directly into the rigid polyimide backbone. This application note details a self-validating, field-proven protocol for synthesizing, casting, and cross-linking DABSA-based SPI membranes.

Mechanistic Insights & Design Rationale (E-E-A-T)

As an application scientist, it is crucial to understand the causality behind each protocol step rather than merely following a recipe. The fabrication of DABSA-based PEMs relies on the following mechanistic principles:

• Monomer Selection & Structural Isomerism: 3,5-DABSA is preferred over its para-substituted analogs because its meta-linkage introduces a "kinked" conformation in the polymer backbone. This disrupts polymer chain packing just enough to facilitate water channel formation for proton transport (Grotthuss mechanism) without causing excessive, catastrophic swelling[2].

• Backbone Stability (Naphthalenic vs. Phthalic): The protocol recommends using a six-membered naphthalenic dianhydride (e.g., 1,4,5,8-naphthalenetetracarboxylic dianhydride, NTDA) rather than a five-membered phthalic dianhydride. Six-membered imide rings exhibit significantly higher resistance to hydrolytic attack in the acidic, aqueous environment of a fuel cell[3].

• Solubilization via Salt Formation: Sulfonated diamines exist as zwitterions and are highly insoluble in organic solvents. The addition of Triethylamine (TEA) neutralizes the sulfonic acid group, forming a soluble triethylammonium salt. This ensures homogeneous polymerization and the achievement of a high molecular weight[1].

• Cross-linking for DMFC Viability: High degrees of sulfonation increase proton conductivity but also increase methanol permeability. Covalent cross-linking restricts polymer chain mobility, creating a dense network that acts as a steric barrier to methanol crossover while preserving proton-conducting channels[1].

Visualization of the Fabrication Workflow

Figure 1: Workflow for 3,5-DABSA-based sulfonated polyimide PEM fabrication and activation.

Materials and Reagents

• Monomers: 3,5-Diaminobenzenesulfonic acid (DABSA, >99% purity), 1,4,5,8-Naphthalenetetracarboxylic dianhydride (NTDA).

• Solvents & Catalysts: m-Cresol (anhydrous), Triethylamine (TEA), Benzoic acid, N-Methyl-2-pyrrolidone (NMP).

• Cross-linkers (Optional but recommended): Aliphatic diols (e.g., 1,4-butanediol) if esterification-based cross-linking is desired.

• Activation Reagents: 1.0 M Sulfuric acid ( H2​SO4​ ), Deionized (DI) water (18.2 MΩ·cm).

Step-by-Step Fabrication Protocol

Phase 1: Monomer Purification & Preparation

• Dehydration: Dry DABSA and NTDA in a vacuum oven at 120°C for 12 hours. Moisture causes stoichiometric imbalance and premature chain termination.

• Inert Setup: Assemble a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a Dean-Stark trap filled with toluene to azeotropically remove water.

Phase 2: One-Step High-Temperature Polycondensation

Note: A one-step process is utilized to prevent the hydrolytic degradation common in two-step polyamic acid intermediate methods.

• Add the dried 3,5-DABSA to the reaction flask containing anhydrous m-cresol.

• Inject an equimolar amount of TEA relative to the sulfonic acid groups. Stir for 30 minutes until the zwitterionic DABSA fully dissolves into a triethylammonium salt.

• Add the NTDA and a catalytic amount of benzoic acid (typically 5 wt% relative to monomers).

• Ramp the temperature to 180°C under a continuous nitrogen purge. Maintain this temperature for 20 hours. Water generated during imidization will be continuously removed via the Dean-Stark trap.

Phase 3: Polymer Recovery & Membrane Casting

• Precipitation: Cool the highly viscous polymer solution to 80°C. Pour it slowly into an excess of vigorously stirred methanol. The sulfonated polyimide (SPI) will precipitate as fibrous strands.

• Washing & Drying: Filter the polymer, wash thoroughly with methanol to remove residual m-cresol and TEA, and dry under vacuum at 120°C for 24 hours.

• Casting Solution: Redissolve the dried SPI in NMP to achieve a 10–15 wt% solution. Filter through a 0.45 µm PTFE syringe filter to eliminate unreacted particulates.

• Casting: Dispense the solution onto a clean, leveled glass plate. Use a doctor blade set to a 200 µm gap to draw down a uniform film.

Phase 4: Evaporation, Cross-linking, and Acidification

• Solvent Evaporation: Transfer the glass plate to a vacuum oven. Apply a step-wise heating profile: 80°C for 4 hours, 100°C for 4 hours, and 120°C for 12 hours. Causality: Step-wise heating prevents rapid solvent boiling, which causes micro-voids and mechanical weak points.

• Cross-linking: If a diol cross-linker was incorporated into the casting solution, cure the membrane at 180°C for 4 hours under vacuum to induce esterification between the sulfonic acid groups and the diol[1].

• Acidification (Proton Exchange): Peel the membrane from the glass plate (using brief immersion in DI water if necessary). The membrane is currently in its salt form. Submerge it in 1.0 M H2​SO4​ at room temperature for 24 hours to exchange the cations for protons ( H+ ).

• Final Wash: Rinse the membrane repeatedly in DI water until the pH of the wash water is neutral (~pH 7). Store the activated PEM in DI water prior to fuel cell assembly.

Quality Control & Performance Metrics

To validate the success of the protocol, the fabricated membranes should be evaluated against standard benchmarks. The table below summarizes expected quantitative data for DABSA-based SPI membranes compared to a commercial Nafion standard.

Membrane Type	Ion Exchange Capacity (meq/g)	Water Uptake (%)	Proton Conductivity (S/cm, 80°C)	Methanol Permeability (cm²/s)
Nafion 117 (Reference)	0.91	25.0	0.100	1.5 × 10⁻⁶
Non-crosslinked DABSA-SPI	1.85	65.2	0.095	4.2 × 10⁻⁷
Crosslinked DABSA-SPI	1.78	35.4	0.082	1.1 × 10⁻⁷

Data Interpretation: The cross-linked DABSA-SPI membrane exhibits a slightly lower proton conductivity than Nafion but offers an order-of-magnitude reduction in methanol permeability, making it vastly superior for DMFC applications[1].

Troubleshooting Guide

• Brittle Membranes: Indicates low polymer molecular weight. Ensure absolute dryness of monomers and verify that the Dean-Stark trap is efficiently removing water during polycondensation.

• Incomplete Solubility during Casting: If the dried polymer does not dissolve in NMP, premature cross-linking may have occurred during the 120°C drying phase. Reduce drying temperature to 100°C or ensure all residual acid catalyst is washed out prior to drying.

• Excessive Swelling in Water: The degree of sulfonation is too high, or cross-linking failed. Verify the cross-linking temperature and time, or reduce the molar ratio of DABSA by copolymerizing with a non-sulfonated diamine (e.g., ODA).

References

• Effect of crosslinked chain length in sulfonated polyimide membranes on water sorption, proton conduction, and methanol permeation properties. ResearchGate.
• Stability study of sulfonated phthalic and naphthalenic polyimide structures in aqueous medium. ResearchGate.
• Effects of sulfonate incorporation and structural isomerism on physical and gas transport properties of soluble sulfonated polyimides. ResearchGate.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of Azo Dyes Derived from 3,5-Diaminobenzenesulfonic Acid

Introduction

Azo dyes represent the most extensive and versatile class of synthetic organic colorants, distinguished by the presence of one or more azo groups (–N=N–).[1][2] Their widespread application spans numerous industries, including textiles, printing, and food technology, as well as significant roles in biomedical research and drug development.[1][2] Azo compounds have been investigated for their potential as antibacterial, antimalarial, and antiviral agents.[3] The synthesis of azo dyes is fundamentally a two-step process: the diazotization of a primary aromatic amine followed by the coupling of the resulting diazonium salt with an electron-rich nucleophile, such as a phenol or an aromatic amine.[4][5]

3,5-diaminobenzenesulfonic acid is a unique starting material for azo dye synthesis due to the presence of two primary amino groups, which can potentially be diazotized. This allows for the creation of both mono-azo and bis-azo dyes, offering a route to a diverse range of chromophores with varied properties. The sulfonic acid group imparts water solubility to the resulting dyes, a desirable characteristic for many applications.

This document provides detailed application notes and protocols for the synthesis of azo dyes derived from 3,5-diaminobenzenesulfonic acid, with a focus on the preparation of both mono- and bis-azo derivatives through coupling with β-naphthol and salicylic acid.

Theoretical Background: The Chemistry of Azo Dye Synthesis

The synthesis of azo dyes from 3,5-diaminobenzenesulfonic acid involves two key reactions: diazotization and azo coupling. A thorough understanding of the mechanisms and critical parameters of these reactions is essential for successful and reproducible synthesis.

Part 1: Diazotization of 3,5-Diaminobenzenesulfonic Acid

Diazotization is the process of converting a primary aromatic amine into a diazonium salt. This is achieved by treating the amine with nitrous acid (HNO₂), which is typically generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid, such as hydrochloric acid (HCl).[6][] The reaction is highly exothermic and the resulting diazonium salts are often unstable, necessitating low temperatures (0-5 °C) to prevent decomposition.[8]

The presence of two amino groups on the 3,5-diaminobenzenesulfonic acid molecule allows for either mono- or bis-diazotization, depending on the stoichiometry of the reactants.

• Mono-diazotization: By using a stoichiometric equivalent or a slight excess of sodium nitrite to one amino group, it is possible to selectively diazotize one of the amino groups.

• Bis-diazotization: The use of at least two equivalents of sodium nitrite will lead to the diazotization of both amino groups, forming a bis-diazonium salt.

The general mechanism for the diazotization of a primary aromatic amine is illustrated below:

Figure 1: General workflow for the diazotization of a primary aromatic amine.

Part 2: Azo Coupling

Azo coupling is an electrophilic aromatic substitution reaction where the diazonium ion acts as the electrophile and attacks an electron-rich aromatic compound, the coupling component.[4] The reactivity of the coupling component is crucial and is enhanced by the presence of electron-donating groups such as hydroxyl (–OH) and amino (–NH₂) groups.[8]

The pH of the reaction medium is a critical factor that governs the rate and selectivity of the coupling reaction.[8][9]

• Coupling with Phenols (e.g., β-naphthol, Salicylic Acid): The coupling reaction with phenols is typically carried out in mildly alkaline conditions (pH 9-10).[8][9] At this pH, the phenolic hydroxyl group is deprotonated to form the more strongly activating phenoxide ion, which is a more potent nucleophile.[8]

• Coupling with Aromatic Amines: Coupling with aromatic amines is generally performed in weakly acidic conditions (pH 4-5).[9][10] This is to ensure that while the coupling component remains sufficiently nucleophilic, the concentration of the free amine is high enough for the reaction to proceed at the aromatic ring rather than at the nitrogen atom of the amino group.[10]

The position of the coupling on the aromatic ring is directed by the activating group, typically occurring at the para-position. If the para-position is blocked, coupling will occur at the ortho-position.[11]

Experimental Protocols

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves. Diazonium salts can be explosive in their dry state; therefore, they should always be kept in solution and at low temperatures. All procedures should be carried out in a well-ventilated fume hood.

Protocol 1: Synthesis of a Mono-Azo Dye from 3,5-Diaminobenzenesulfonic Acid and β-Naphthol

This protocol describes the selective mono-diazotization of 3,5-diaminobenzenesulfonic acid and subsequent coupling with β-naphthol.

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Mass/Volume
3,5-Diaminobenzenesulfonic acid	188.19	10	1.88 g
Sodium Nitrite (NaNO₂)	69.00	10	0.69 g
Concentrated Hydrochloric Acid (HCl)	36.46	-	~5 mL
β-Naphthol	144.17	10	1.44 g
Sodium Hydroxide (NaOH)	40.00	-	-
Distilled Water	18.02	-	-
Ice	-	-	-

Procedure:

Step 1: Mono-Diazotization of 3,5-Diaminobenzenesulfonic Acid

• In a 250 mL beaker, suspend 1.88 g (10 mmol) of 3,5-diaminobenzenesulfonic acid in 50 mL of distilled water.

• Add 2.5 mL of concentrated hydrochloric acid and stir to dissolve. Cool the solution to 0-5 °C in an ice-water bath with constant stirring.

• In a separate beaker, dissolve 0.69 g (10 mmol) of sodium nitrite in 10 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold solution of 3,5-diaminobenzenesulfonic acid, ensuring the temperature remains between 0-5 °C.

• Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the mono-diazonium salt. Keep this solution in the ice bath for the next step.

Step 2: Azo Coupling with β-Naphthol

• In a 400 mL beaker, dissolve 1.44 g (10 mmol) of β-naphthol in 50 mL of a 1 M sodium hydroxide solution.

• Cool this solution to 0-5 °C in an ice-water bath.

• Slowly, and with vigorous stirring, add the cold mono-diazonium salt solution from Step 1 to the cold β-naphthol solution.

• A brightly colored precipitate should form immediately.

• Continue to stir the reaction mixture in the ice bath for 1 hour.

• Adjust the pH of the solution to approximately 9-10 with a 1 M sodium hydroxide solution to ensure optimal coupling.

• Allow the mixture to stand in the ice bath for another 30 minutes.

• Collect the precipitated dye by vacuum filtration using a Büchner funnel.

• Wash the solid with a small amount of cold distilled water and then with a small amount of cold ethanol.

• Dry the product in a desiccator.

Figure 2: Workflow for the synthesis of a mono-azo dye.

Protocol 2: Synthesis of a Bis-Azo Dye from 3,5-Diaminobenzenesulfonic Acid and Salicylic Acid

This protocol outlines the bis-diazotization of 3,5-diaminobenzenesulfonic acid and its subsequent coupling with two equivalents of salicylic acid.

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Mass/Volume
3,5-Diaminobenzenesulfonic acid	188.19	10	1.88 g
Sodium Nitrite (NaNO₂)	69.00	22	1.52 g
Concentrated Hydrochloric Acid (HCl)	36.46	-	~7 mL
Salicylic Acid	138.12	20	2.76 g
Sodium Hydroxide (NaOH)	40.00	-	-
Sodium Carbonate (Na₂CO₃)	105.99	-	-
Distilled Water	18.02	-	-
Ice	-	-	-

Procedure:

Step 1: Bis-Diazotization of 3,5-Diaminobenzenesulfonic Acid

• In a 250 mL beaker, suspend 1.88 g (10 mmol) of 3,5-diaminobenzenesulfonic acid in 60 mL of distilled water.

• Add 5 mL of concentrated hydrochloric acid and stir to dissolve. Cool the solution to 0-5 °C in an ice-water bath with constant stirring.

• In a separate beaker, dissolve 1.52 g (22 mmol) of sodium nitrite in 15 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold solution of 3,5-diaminobenzenesulfonic acid, ensuring the temperature remains between 0-5 °C.

• Stir the mixture for an additional 45-60 minutes at 0-5 °C to ensure complete formation of the bis-diazonium salt. Keep this solution in the ice bath for the next step.

Step 2: Azo Coupling with Salicylic Acid

• In a 600 mL beaker, dissolve 2.76 g (20 mmol) of salicylic acid in 100 mL of a 10% sodium carbonate solution.

• Cool this solution to 0-5 °C in an ice-water bath.

• Slowly, and with vigorous stirring, add the cold bis-diazonium salt solution from Step 1 to the cold salicylic acid solution.

• A colored solution or precipitate will form.

• Maintain the pH of the reaction mixture between 9 and 10 by the dropwise addition of a 10% sodium carbonate solution.

• Continue to stir the reaction mixture in the ice bath for 2-3 hours to ensure complete coupling at both diazonium groups.

• Gradually allow the reaction mixture to warm to room temperature while stirring.

• Precipitate the dye by adding saturated sodium chloride solution.

• Collect the precipitated dye by vacuum filtration using a Büchner funnel.

• Wash the solid with a small amount of saturated sodium chloride solution.

• Dry the product in a desiccator.

Figure 3: Workflow for the synthesis of a bis-azo dye.

Characterization of Synthesized Azo Dyes

The successful synthesis of the azo dyes can be confirmed through various spectroscopic techniques.

• UV-Visible Spectroscopy: Azo compounds are characterized by their strong absorption in the visible region of the electromagnetic spectrum, which is responsible for their color. The λmax (wavelength of maximum absorbance) can be determined by dissolving a small amount of the dye in a suitable solvent (e.g., water or ethanol) and recording the UV-Vis spectrum. The position of the λmax is influenced by the extent of conjugation and the nature of the substituents on the aromatic rings.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is a valuable tool for identifying the functional groups present in the synthesized dyes. Key characteristic peaks to look for include:

  • N=N stretching: A weak to medium intensity band in the region of 1400-1500 cm⁻¹.

  • O-H stretching: A broad band in the region of 3200-3600 cm⁻¹ for the hydroxyl group of the coupling component.

  • N-H stretching: For the mono-azo dye, a peak in the region of 3300-3500 cm⁻¹ corresponding to the remaining amino group.

  • S=O stretching: Strong bands in the regions of 1030-1070 cm⁻¹ and 1150-1250 cm⁻¹ for the sulfonic acid group.

Applications in Research and Drug Development

Azo dyes derived from 3,5-diaminobenzenesulfonic acid have potential applications in various research and development areas:

• Biological Stains: The water-soluble nature and intense coloration of these dyes make them potential candidates for use as biological stains in histology and cytology.

• pH Indicators: The color of some azo dyes is pH-dependent, which allows for their use as pH indicators in titrations and other analytical applications.

• Drug Delivery: The azo bond can be cleaved by azoreductase enzymes found in the gut microbiota. This property is being explored for the development of colon-specific drug delivery systems, where a drug is attached to an azo compound to be released in the colon.[3]

• Chemotherapeutic Agents: Certain azo compounds have shown promise as anticancer agents.[3] The synthesized dyes can be screened for their cytotoxic activity against various cancer cell lines.

Conclusion

The protocols outlined in this document provide a comprehensive guide for the synthesis of both mono- and bis-azo dyes from 3,5-diaminobenzenesulfonic acid. By carefully controlling the stoichiometry of the diazotizing agent and the pH of the coupling reaction, researchers can selectively prepare a variety of azo compounds with diverse structures and properties. The characterization techniques described will enable the confirmation of the synthesized products, and the potential applications highlighted offer avenues for further research and development in various scientific disciplines.

References

• Coupling Reactions of Aryl Diazonium Salts. (2019, June 5). Chemistry LibreTexts. [Link]

• Synthesis and characterization of high wash fastness novel azo reactive dyes incorporating aromatic bridged diamines. (2014). Journal of Saudi Chemical Society, 18(5), 534-541. [Link]

• Recent Applications of Azo Dyes: A Paradigm Shift from Medicinal Chemistry to Biomedical Sciences. (2020). Current Medicinal Chemistry, 28(21), 4235-4256. [Link]

• Synthesis and characterization of high wash fastness novel azo reactive dyes incorporating aromatic bridged diamines. (2014, November 30). ResearchGate. [Link]

• To produce an azo dye, an aromatic amine is treated with nitrous acid to give a diazonium ion intermedi
• The Synthesis of Azo Dyes. (n.d.).

• Synthesis of 1,3-Diaryltriazenes and Azo Dyes from Aryl Amines Using N-Nitrososulfonamides. (2022, October 27). The Journal of Organic Chemistry, 87(22), 14987-14995. [Link]

• Synthesis, Characterization of Azo Dyes and their Biological Studies. (2020). Journal of University of Shanghai for Science and Technology, 22(12), 433-441. [Link]

• Coupling process for substituted aminoazobenzenesulfonic acids. (1975). U.S.

• Suzuki Coupling of Protected Aryl Diazonium Ions: Expanding the Knowledge of Triazabutadiene Compatible Reactions. (2021, February 11). Molecules, 26(4), 963. [Link]

• Synthesis, Purification, Characterization, and ABTS Antioxidant Evaluation of Novel Azo Dyes. (2025, September 2). Molecules, 30(17), 6329. [Link]

• Synthesis and Characterization of Diazo Dyes Derived from Analine Derivatives and Salicyclic Acid. (2025, May 6). IPS Intelligentsia Journals. [Link]

• SYNTHESIS AND PROPERTIES OF AZO COMPOUNDS BASED ON SOME AROMATIC AMINES WITH β- NAPHTHOL. (2025, September 29). The Austrian Journal of Technical and Natural Sciences, (7-8), 25-28. [Link]

• Why coupling reaction of diazonium salt with phenol requires pH around 9-10 but in case of aniline it is 4-5? (2019, March 26). askIITians. [Link]

• New Salicilic Acid-Based Azo Dyessynthesis, Characterization And Colour Properties. (n.d.). ResearchGate. [Link]

• What is the role of pH in azo coupling reaction of diazonium with phenol and aniline? (2015, April 24). Chemistry Stack Exchange. [Link]

• The Synthesis of Azo Dyes. (n.d.). Academia.edu. [Link]

• SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL PROPERTIES OF AZO DYES DERIVED FROM SULPHANILIC ACID. (2021, November 15). Global Scientific Journals, 9(11), 2415-2423. [Link]

• The Study Preparation And Identification New Dye Of Azo Dyes. (2017, May 15). International Journal of Advanced Research, 5(5), 943-946. [Link]

• Diazoamino Coupling of a 4-Sulfobenzenediazonium Salt with Some Cyclic Amines. (n.d.). Molecules, 8(12), 948-955. [Link]

• One step diazotization coupling process. (1976). U.S.

• Diazotisation. (n.d.). Organic Chemistry Portal. [Link]

• Benzidine Dyes. (n.d.). Organic Syntheses. [Link]

• Properties of p-Diazobenzenesulfonic Acid and Its Effect on Skin Permeability. (n.d.). Semantic Scholar. [Link]

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3,5-diaminobenzenesulfonic acid as a monomer in condensation polymerization

Application Note: 3,5-Diaminobenzenesulfonic Acid (3,5-DABSA) in Advanced Condensation Polymerization

Executive Overview & Mechanistic Rationale

3,5-diaminobenzenesulfonic acid (3,5-DABSA) is a highly specialized, meta-substituted diamine monomer utilized in the synthesis of high-performance polymers, notably sulfonated polyimides (SPIs), polyamides, and Schiff-base networks[1][2]. The strategic incorporation of 3,5-DABSA into a polymer backbone introduces two competing yet synergistic structural effects:

• Steric Kinking (Meta-Linkage): The 3,5-substitution pattern introduces a kink in the polymer backbone. This non-linear geometry disrupts efficient chain packing, generally increasing the fractional free volume (FFV) of the resulting matrix[3].

• Ionic Crosslinking (Sulfonate Group): The pendant sulfonic acid (-SO₃H) group acts as a strong hydrogen-bond donor and acceptor. This induces tight interchain interactions, which counteracts the FFV expansion, resulting in a denser microstructure with high diffusion selectivity for gas separation[1][4]. Furthermore, the sulfonate moiety serves as a permanent anionic site, enabling high proton conductivity in proton exchange membranes (PEMs) or lithium-ion mobility in single-ion conducting electrolytes[5][6].

Polymerization Pathways

Fig 1. Divergent condensation polymerization pathways of 3,5-DABSA.

Quantitative Performance Data

Polymers derived from 3,5-DABSA exhibit exceptional thermomechanical and transport properties. The table below synthesizes benchmark data for 3,5-DABSA-based materials across various applications.

Polymer System	Co-Monomer	Key Physical Properties	Transport / Electrochemical Properties	Primary Application
Sulfonated Polyimide (SPI)	6FDA	Tensile Strength: 88.4–115.8 MPaElongation: 10.3–15.2%[1]	Dielectric Constant: ~2.61High CO₂/CH₄ diffusion selectivity[1][3]	Gas Separation (Natural Gas Sweetening)
Crosslinked SPI	NTDA + Aliphatic Diols	High hydrolytic stability (40-50 days at 80°C)[6]	Proton Conductivity: 9.3 × 10⁻² S/cmMeOH Permeability: 2.0 × 10⁻⁷ cm²/s[6]	PEMFC & Direct Methanol Fuel Cells (DMFC)
Polyamide Single-Ion Conductor	Bis(sulfonyl) imides	Thermally stable up to 150°C[5]	High Li⁺ mobility via delocalized negative charge on N atoms[5]	Solid Polymer Electrolytes (Li-ion Batteries)
Schiff-Base Polymers	Terephthalaldehyde	Low intrinsic viscosity due to rigid conjugated backbone[2][7]	System of conjugated -C=C- and -C=N- bonds[7]	Conductive / Optical Materials

Experimental Protocols & Self-Validating Workflows

Causality Check: Why One-Step Polycondensation? The traditional two-step polyimide synthesis (forming a polyamic acid intermediate at room temperature followed by thermal imidization) frequently fails with 3,5-DABSA. The strongly electron-withdrawing -SO₃H group drastically reduces the nucleophilicity of the meta-amino groups. To overcome this thermodynamic barrier, a high-temperature, one-step polycondensation is strictly required. Triethylamine (TEA) is added to form a triethylammonium salt, which solubilizes the monomer and restores sufficient nucleophilicity[4].

Fig 2. Self-validating experimental workflow for the one-step synthesis of 3,5-DABSA polyimides.

Protocol A: Synthesis of Soluble Sulfonated Polyimides (SPIs)

Target: 6FDA/3,5-DABSA Polyimide for Gas Separation Membranes.

Reagents & Equipment:

• 3,5-Diaminobenzenesulfonic acid (3,5-DABSA), purified and dried in vacuo.

• 4,4′-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA), sublimed.

• Triethylamine (TEA), m-cresol, toluene, isoquinoline.

• 3-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a Dean-Stark trap with a reflux condenser.

Step-by-Step Methodology:

• Salt Formation: To the 3-neck flask, add 10.0 mmol of 3,5-DABSA and 30 mL of m-cresol. Add 10.5 mmol of TEA dropwise.

  • Self-Validation: The initially insoluble 3,5-DABSA will dissolve completely within 30 minutes as the TEA-sulfonate salt forms, turning the solution clear.

• Polymerization: Cool the flask to 0°C. Add 10.0 mmol of 6FDA in one portion. Stir at room temperature for 4 hours under a continuous nitrogen purge to form the polyamic acid intermediate.

• Catalytic Imidization: Add 0.5 mL of isoquinoline (imidization catalyst) and 10 mL of toluene (azeotroping agent).

• Azeotropic Distillation: Raise the temperature to 180°C – 200°C.

  • Self-Validation: Monitor the Dean-Stark trap. The reaction is complete when the theoretical yield of water (~0.36 mL) is collected and the solution exhibits a dramatic increase in viscosity (typically 15–24 hours)[1].

• Precipitation: Cool the viscous polymer solution to 60°C and precipitate it by pouring slowly into 500 mL of vigorously stirred methanol.

• Ion Exchange (Protonation): To convert the polymer from the TEA-salt form to the active protonated form (H⁺), immerse the fibrous precipitate in 1.0 M HCl for 24 hours at room temperature.

• Purification: Wash the polymer repeatedly with deionized water until the washings are neutral (pH ~7). Dry under vacuum at 120°C for 24 hours.

  • Self-Validation: FTIR spectroscopy must show the disappearance of the N-H stretching band of the triethylammonium ion (~2600 cm⁻¹) and the emergence of characteristic imide rings at 1780 cm⁻¹ (C=O asymmetrical stretching) and 1720 cm⁻¹ (C=O symmetrical stretching)[8].

Protocol B: Synthesis of Polyamide Single-Ion Conducting Electrolytes

Target: Lithium-ion conducting solid electrolytes for battery applications.

Step-by-Step Methodology:

• Monomer Dissolution: Dissolve equimolar amounts of 3,5-DABSA and bis(4-carbonyl benzene sulphonyl) imide in anhydrous N-Methyl-2-pyrrolidone (NMP)[5].

• Neutralization: Add a stoichiometric excess of anhydrous pyridine to neutralize the HCl generated during the condensation of the acid chloride.

• Condensation: Heat the mixture to 80°C – 120°C and stir for 12 hours under an inert argon atmosphere[5].

• Precipitation & Lithiation: Precipitate the resulting polyamide in acetone. Filter and wash. To achieve single-ion conductivity, suspend the polymer in an aqueous solution of 0.1 M LiOH for 12 hours to exchange the protons for Li⁺ ions[5].

• Film Casting: Dissolve the lithiated polymer in a suitable solvent (e.g., DMF) and cast onto a PTFE plate. Evaporate the solvent at 100°C to form a freestanding composite polymer electrolyte film[5].

Troubleshooting & Quality Control

• Low Molecular Weight / Brittleness: If the cast SPI films are brittle (tensile strength < 50 MPa), the imidization temperature was likely too low, or water was not efficiently removed. Ensure the Dean-Stark trap is properly insulated and toluene is refluxing vigorously.

• Incomplete Solubility: If the final SPI is insoluble in NMP or DMSO, crosslinking may have occurred due to oxidative degradation. Ensure strict anaerobic conditions (high-purity N₂ or Ar) during the 200°C imidization step.

References

• Synthesis and characterization of 6FDA/3,5-diamino-2,4,6-trimethylbenzenesulfonic acid-derived polyimide for gas separation applications. Separation and Purification Technology. URL:[Link]

• Synthesis and Properties of Some Schiff-Base Polymers Containing Sulfur. Journal of Macromolecular Science: Part A - Chemistry. URL:[Link]

• Synthesis and Properties of Some Schiff-Base Polymers Containing Sulfur (Extended text). Journal of Macromolecular Science. URL:[Link]

• Ionic Microporous Polymer Membranes for Advanced Gas Separations. Industrial & Engineering Chemistry Research - ACS Publications. URL:[Link]

• Polyamide single-ion conducting composite polymer electrolyte. Google Patents (WO2014129971A1).

• Effects of sulfonate incorporation and structural isomerism on physical and gas transport properties of soluble sulfonated polyimides. ResearchGate. URL:[Link]

• Effect of crosslinked chain length in sulfonated polyimide membranes on water sorption, proton conduction, and methanol permeation properties. ResearchGate. URL:[Link]

• Gas permeation and separation properties of sulfonated polyimide membranes. ResearchGate. URL:[Link]

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Application Note: Synthesis and Functionalization of Sulfonated Covalent Organic Frameworks (COFs) Using 3,5-Diaminobenzenesulfonic Acid

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol

Executive Summary & Mechanistic Principles

Covalent Organic Frameworks (COFs) are a class of highly crystalline, porous materials constructed from organic building blocks via dynamic covalent chemistry (DCC). The integration of sulfonic acid functionalities into COFs—specifically using monomers like 2,5-diaminobenzenesulfonic acid (DABA) or its isomer 3,5-diaminobenzenesulfonic acid—has revolutionized their application in both environmental remediation and targeted drug delivery[1].

The Causality of Experimental Design

The synthesis of sulfonated COFs relies on the reversible Schiff-base condensation between an amine (e.g., DABA) and an aldehyde (e.g., 1,3,5-triformylphloroglucinol [Tp] or 2,4,6-tris-(4-formylphenoxy)-1,3,5-triazine [TFPOT]).

• Role of the Sulfonate Group (-SO₃H): The incorporation of -SO₃H groups drastically alters the physicochemical landscape of the pore walls. It transitions the framework from hydrophobic to highly hydrophilic, providing exceptional proton conductivity and serving as a dense array of docking sites[2]. In drug development, these negatively charged moieties facilitate strong electrostatic interactions with cationic chemotherapeutics like Doxorubicin (DOX), enabling ultra-high drug loading capacities[3].

• Dynamic Error Correction: The use of an acid catalyst (typically 3M Acetic Acid or p-Toluenesulfonic Acid) is non-negotiable. The acid protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity for nucleophilic attack by the amine. More importantly, it maintains the reversibility of the imine bond formation. This thermodynamic "error correction" allows amorphous, kinetically trapped oligomers to dissolve and recrystallize into the thermodynamically favored, long-range ordered crystalline framework[4].

• Solvent Selection: A mixture of 1,4-dioxane and aqueous acid is frequently employed. Dioxane provides optimal solubility for the organic monomers, while its poor solvation of the growing polymer chain drives the controlled precipitation of the crystalline COF[1].

Experimental Workflows & Pathway Visualizations

The following diagram illustrates the overarching workflow from monomer condensation to the functionalization of the COF for therapeutic or environmental applications.

Workflow of sulfonated COF synthesis via dynamic covalent chemistry and subsequent functionalization.

Once synthesized and loaded with a therapeutic agent, these nanocarriers exploit the tumor microenvironment for targeted release. The acidic nature of endosomes triggers the protonation of the framework, disrupting electrostatic drug-COF interactions and releasing the payload.

Intracellular pathway of DOX-loaded sulfonated COFs triggering apoptosis in cancer cells.

Validated Methodologies & Protocols

The following protocols are designed as self-validating systems. Each step includes a mechanistic rationale to ensure that researchers can troubleshoot and verify the integrity of their synthesized materials.

Protocol A: Solvothermal Synthesis of Imine-Linked Sulfonated COF (TFPOTDB-SO₃H)

This protocol yields a highly ordered hexagonal framework ideal for heavy metal adsorption or drug loading[1].

Materials:

• 2,4,6-tris-(4-formylphenoxy)-1,3,5-triazine (TFPOT): 132.42 mg (0.3 mmol)

• 2,5-diaminobenzenesulfonic acid (DB-SO₃H): 85.0 mg (0.45 mmol)

• 1,4-Dioxane: 20 mL

• Aqueous Acetic Acid (3 M): 2 mL

Step-by-Step Procedure:

• Monomer Dispersion: Combine TFPOT and DB-SO₃H in a 50 mL glass vial. Add 20 mL of 1,4-dioxane and 2 mL of 3 M aqueous acetic acid.

• Ultrasonication (Critical Step): Sonicate the mixture at 80 W for 15 minutes.

  • Causality: Complete dissolution and uniform dispersion are required to prevent localized high-concentration zones that lead to amorphous polymer precipitation rather than crystalline framework growth.

• Solvothermal Condensation: Transfer the homogenous mixture into a 50 mL Teflon-lined stainless steel autoclave. Seal tightly and heat in an oven at 120 °C for 72 hours under static conditions.

  • Causality: The extended 72-hour timeframe provides the necessary thermal energy for the reversible imine bond formation to reach thermodynamic equilibrium, ensuring maximum crystallinity.

• Cooling & Recovery: Allow the autoclave to cool naturally to room temperature. Collect the resulting precipitate via vacuum filtration.

• Soxhlet Extraction (Self-Validation Step): Transfer the crude powder to a Soxhlet thimble. Extract continuously with Tetrahydrofuran (THF) for 12 hours, followed by Methanol for 12 hours.

  • Causality: This step systematically removes unreacted monomers, oligomers, and trapped solvent molecules from the pores. If the material exhibits poor BET surface area later, inadequate Soxhlet extraction is the primary culprit.

• Drying: Dry the purified COF powder under dynamic vacuum at 50 °C for 12 hours. Yield is typically ~78%[5].

Protocol B: Hydrothermal Synthesis of Keto-Enamine Linked COF (TpDABA)

For applications requiring extreme chemical stability (e.g., aqueous biological environments), the keto-enamine linkage is preferred[6].

Materials:

• 1,3,5-triformylphloroglucinol (Tp): 0.3 mmol

• Diaminobenzenesulfonic acid (DABA): 0.45 mmol

• p-Toluenesulfonic acid (PTSA): 1.5 mmol

• Deionized Water: 10 mL

Step-by-Step Procedure:

• Aqueous Solubilization: Dissolve Tp, DABA, and PTSA in 10 mL of deionized water. Vortex vigorously for 20 minutes.

  • Causality: PTSA acts as both the acid catalyst for the Schiff-base reaction and a hydrotrope, significantly enhancing the aqueous solubility of the hydrophobic Tp monomer.

• Hydrothermal Reaction: Transfer the orange mixture to a Teflon-lined autoclave and heat at 120 °C for 24 hours.

• Tautomerization: During the reaction, the initial reversible imine bonds undergo irreversible enol-to-keto tautomerization, locking the framework into a highly stable keto-enamine structure.

• Purification: Wash the resulting dark red powder extensively with water and ethanol, followed by vacuum drying.

Protocol C: Doxorubicin (DOX) Loading for Theranostics

Sulfonated COFs exhibit exceptional drug-loading capacities due to pore-wall interactions[7].

• Preparation: Disperse 10 mg of activated sulfonated COF in 10 mL of an aqueous DOX hydrochloride solution (1 mg/mL).

• Equilibration: Stir the suspension continuously in the dark at room temperature for 24 hours.

  • Causality: Dark conditions prevent the photodegradation of DOX. The 24-hour period allows for maximum diffusion of the drug into the mesopores, driven by electrostatic attraction between the -SO₃⁻ groups of the COF and the -NH₃⁺ groups of DOX.

• Isolation & Validation: Centrifuge the mixture at 10,000 rpm for 10 minutes. Wash the pellet with deionized water until the supernatant becomes completely colorless.

  • Self-Validation: A colorless supernatant guarantees that all loosely bound, surface-adsorbed DOX has been removed. This ensures that subsequent in vitro release assays measure true pore-release kinetics rather than immediate surface desorption artifacts.

Quantitative Data Summaries

The structural and functional parameters of sulfonated COFs dictate their downstream utility. Table 1 summarizes the physicochemical properties synthesized via different modalities.

Table 1: Comparison of Sulfonated COF Synthesis Modalities and Properties

COF Designation	Aldehyde Precursor	Amine Precursor	Linkage Type	Synthesis Conditions	BET Surface Area (m²/g)	Primary Application
TFPOTDB-SO₃H	TFPOT	2,5-DABA	Imine	Solvothermal (Dioxane/AcOH, 120°C, 72h)	~190.7	Heavy Metal Adsorption (Pb, As)[4]
TpDABA (COF-SO₃H)	Tp	2,5-DABA	Keto-Enamine	Hydrothermal (Water/PTSA, 120°C, 24h)	~450 - 600	Atmospheric Water Harvesting[6]
SCOF-1	Tp	Pa-SO₃H	Keto-Enamine	Solvothermal (Mesitylene/Dioxane, 120°C)	~320	Glycopeptide Profiling[2]
TPDABA POP	Tp	DABA	Imine / Amine	Solvothermal (Various)	~250 - 400	Hypoxia-Relieving Chemotherapy[3]

References

• Khosravani, M., et al. (2024). New sulfonated covalent organic framework for highly effective As(III) removal from water. Heliyon, 10(3), e25423.1

• Schweng, P., et al. (2023). A sulfonated covalent organic framework for atmospheric water harvesting. ChemRxiv. 6

• Khosravani, M., et al. (2023). Efficient lead removal from aqueous solutions using a new sulfonated covalent organic framework: Synthesis, characterization, and adsorption performance. Arabian Journal of Chemistry. 4

• Dong, P., et al. (2025). Hydrophilic Sulfonate Covalent Organic Frameworks for Serum Glycopeptide Profiling. J. Mater. Chem. A. 2

• Mukherjee, P., et al. (2024). Porous Organic Polymer-Based Nanocomposites for Hypoxia Relieving and Enhanced Chemotherapy in Hepatocellular Carcinoma. ACS Applied Bio Materials.3

• Jafari, et al. (2023). Facile Fabrication of Redox‐Responsive Covalent Organic Framework Nanocarriers for Efficiently Loading and Delivering Doxorubicin. 7

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• 7. researchgate.net [researchgate.net]

Application Note: Heterogeneous Catalytic Esterification using 3,5-Diaminobenzenesulfonic Acid-Derived Frameworks

Executive Summary

Esterification is a fundamental chemical transformation utilized extensively in the synthesis of active pharmaceutical ingredients (APIs), fine chemicals, and biofuels. Historically, homogeneous liquid acids (e.g., H₂SO₄, p-toluenesulfonic acid) have been employed to drive these reactions. However, they present significant challenges regarding catalyst recovery, reactor corrosion, and environmental toxicity.

To bridge the gap between high catalytic efficiency and heterogeneous recoverability, 3,5-diaminobenzenesulfonic acid (DABSA) —and its regioisomer 2,5-diaminobenzenesulfonic acid—have emerged as critical molecular building blocks. Rather than acting as free homogeneous catalysts, these molecules are copolymerized to synthesize highly ordered Sulfonated Porous Organic Polymers (SPOPs) and Covalent Organic Frameworks (COFs) (1[1]). This application note details the mechanistic rationale, synthesis protocols, and catalytic workflows for utilizing DABSA-derived solid superacids in esterification reactions.

Mechanistic Rationale: From Monomer to Solid Superacid

The selection of DABSA as a catalytic precursor is driven by its unique bifunctional structural topology:

• Structural Cross-Linking (The Amines): The two primary amine groups of DABSA participate in Schiff-base condensation reactions with multi-topic aldehydes (such as 1,3,5-triformylphloroglucinol, Tp). This creates a highly crystalline, rigid β-ketoenamine linked network that is chemically and thermally stable (2[2]).

• Catalytic Active Sites (The Sulfonic Acid): The pendant –SO₃H group does not participate in the polymerization. Instead, it remains covalently anchored and lines the mesoporous channels of the resulting framework, providing a high density of accessible Brønsted acid sites without the risk of leaching.

• Thermodynamic Shift via Confinement: The intrinsic porosity of the DABSA-derived COF allows for rapid diffusion of carboxylic acids and alcohols to the active sites. Concurrently, the hydrophobic nature of the carbon-rich polymer backbone rapidly expels the water byproduct generated during the reaction. By removing water from the microenvironment of the active site, the chemical equilibrium is thermodynamically shifted forward, resulting in exceptionally high ester yields ().

Self-Validating Experimental Protocols

Synthesis of DABSA-Derived COF-SO₃H Catalyst

This protocol outlines the solvothermal synthesis of a sulfonated COF using DABSA and 1,3,5-triformylphloroglucinol (Tp).

Step-by-Step Methodology:

• Monomer Loading: Charge a heavy-wall borosilicate pressure tube with DABSA and Tp in a strict 3:2 stoichiometric ratio (e.g., 0.3 mmol DABSA and 0.2 mmol Tp) to ensure perfect network propagation.

• Solvent & Catalyst Addition: Add a quaternary solvent mixture consisting of water, 1-butanol, and benzonitrile (1:1:1 v/v/v). Introduce 0.1 mL of 0.3 M p-toluenesulfonic acid (in 1,4-dioxane) to catalyze the initial imine condensation (2[2]).

• Homogenization: Sonicate the mixture for 10 minutes to form a homogeneous dispersion, maximizing monomer collision rates.

• Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles using liquid nitrogen. Causality: Removing dissolved oxygen prevents the oxidative degradation of the amine monomers at elevated temperatures.

• Polymerization: Seal the tube under a vacuum and heat at 120 °C for 72 hours. Causality: Extended incubation at elevated temperatures enhances the long-range crystalline order of the framework.

• Isolation: Recover the resulting solid via centrifugation (8000 rpm, 10 min). Wash sequentially with hot water and acetone to remove unreacted monomers and trapped oligomers. Dry under vacuum at 80 °C overnight.

Self-Validation System:

• FT-IR Spectroscopy: Confirm polymerization by verifying the disappearance of the primary N–H stretching bands (~3300 cm⁻¹) and the appearance of strong C=N and C=C stretching bands (~1580 cm⁻¹).

• Acid-Base Titration: Suspend 50 mg of the dried COF in saturated NaCl solution and titrate with 0.01 M NaOH. A successful synthesis should yield an active –SO₃H density of approximately 1.5 to 2.0 mmol/g (1[1]).

Catalytic Esterification Workflow (Model: Oleic Acid to Biodiesel)

This protocol demonstrates the application of the synthesized COF-SO₃H in the esterification of long-chain fatty acids.

Step-by-Step Methodology:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a reflux condenser, combine oleic acid and methanol in a 1:15 molar ratio. Causality: A large excess of methanol is utilized to push the reversible esterification reaction toward the product side according to Le Chatelier's principle.

• Catalyst Addition: Add 5 wt% of the DABSA-derived COF-SO₃H catalyst (relative to the mass of oleic acid).

• Thermal Activation: Heat the reaction mixture to 65 °C (the reflux temperature of methanol) under continuous magnetic stirring (800 rpm) for 6 hours.

• Product Isolation: Cool the mixture to room temperature. Recover the heterogeneous catalyst via simple filtration (0.45 µm PTFE membrane).

• Catalyst Recycling: Wash the recovered COF-SO₃H with absolute ethanol to remove residual organics, dry at 60 °C, and reuse in the next cycle.

• Purification: Evaporate the excess methanol from the filtrate using a rotary evaporator to isolate the pure fatty acid methyl ester (FAME).

Self-Validation System:

• Acid Value (AV) Titration: Determine reaction conversion by titrating the unreacted oleic acid in the final mixture with a standardized 0.1 M KOH solution.

  • Calculation:Conversion (%) = [(Initial AV - Final AV) / Initial AV] × 100.

Quantitative Data & Performance Metrics

The structural rigidity and high acid-site density of DABSA-derived frameworks provide superior performance metrics compared to traditional catalysts.

Table 1: Comparative Catalytic Performance in Oleic Acid Esterification

Catalyst System	Catalyst Type	Acid Density (mmol/g)	Conversion (%)	Reusability (Cycles)
H₂SO₄	Homogeneous Liquid	N/A	95.0	0 (Lost in aqueous wash)
Amberlyst-15	Commercial Solid Resin	4.7	78.5	3 (Significant leaching)
Non-sulfonated COF	Heterogeneous Solid	0.0	< 5.0	N/A
DABSA-derived COF-SO₃H	Heterogeneous Solid	1.8	94.2	> 5 (No activity loss)

Note: The DABSA-derived COF achieves near-homogeneous conversion rates while maintaining the physical integrity required for long-term heterogeneous recycling.

Process Visualization

Workflow of DABSA-derived COF-SO₃H synthesis and its catalytic role in esterification.

References

• Source: sai-yin.com (Advanced Materials, 2025)
• Source: rsc.org (Chemical Society Reviews, 2026)
• Source: acs.org (American Chemical Society, 2026)

Sources

• 1. Sulfonated porous organic polymers: strategic design, synthesis, and applications in catalysis, adsorption, and energy-related processes - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D5CS00918A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Covalent Functionalization of Carbon Nanotubes with 3,5-Diaminobenzenesulfonic Acid

Introduction: Enhancing Carbon Nanotubes for Advanced Biomedical Applications

Carbon nanotubes (CNTs), with their exceptional mechanical, electrical, and thermal properties, hold immense promise in the field of drug development and biomedical research.[1][2][3] However, their inherent hydrophobicity and tendency to agglomerate in aqueous environments present significant hurdles for their practical application in biological systems.[1] Covalent functionalization, the process of attaching molecules to the surface of CNTs, is a key strategy to overcome these limitations. This process not only enhances their solubility and biocompatibility but also provides active sites for the attachment of therapeutic agents, targeting moieties, and imaging probes.[2][3][4][5]

This guide provides a comprehensive protocol for the covalent functionalization of carbon nanotubes with 3,5-diaminobenzenesulfonic acid. The introduction of both amino (-NH₂) and sulfonic acid (-SO₃H) groups onto the CNT surface imparts a unique combination of properties. The sulfonic acid groups significantly improve aqueous dispersibility and can serve as docking points for electrostatic interactions, while the amino groups offer a versatile handle for further conjugation with a wide range of biomolecules through well-established amide coupling chemistries.[6][7] This dual functionalization makes these CNTs particularly attractive as nanocarriers for targeted drug delivery, bioimaging, and biosensing applications.

The functionalization process described herein is based on the well-established chemistry of diazonium salts.[8] This method involves the in situ generation of a highly reactive aryl diazonium salt from 3,5-diaminobenzenesulfonic acid, which then covalently bonds to the carbon framework of the nanotubes. The protocol is designed to be robust and reproducible, with detailed steps for synthesis, purification, and characterization to ensure the successful modification of the carbon nanotubes.

Mechanism of Functionalization: Diazotization and Covalent Attachment

The functionalization of carbon nanotubes with 3,5-diaminobenzenesulfonic acid proceeds via a two-step mechanism involving the formation of a diazonium salt followed by its reaction with the CNTs.

• Diazotization: 3,5-diaminobenzenesulfonic acid is treated with a source of nitrous acid (generated in situ from sodium nitrite and a strong acid, such as hydrochloric acid) at low temperatures (0-5 °C).[9] This reaction converts one of the primary aromatic amine groups into a highly reactive diazonium salt (-N₂⁺). The low temperature is crucial to prevent the premature decomposition of the unstable diazonium salt.[9]

• Covalent Attachment: The in situ-generated diazonium salt is then introduced to a dispersion of carbon nanotubes. The diazonium cation can then react with the electron-rich surface of the CNTs. The precise mechanism is believed to involve the transfer of an electron from the CNT to the diazonium salt, leading to the formation of an aryl radical and the release of nitrogen gas. This highly reactive aryl radical then attacks the CNT sidewall, forming a stable covalent bond.[8]

Experimental Workflow

The following diagram illustrates the overall workflow for the functionalization of carbon nanotubes with 3,5-diaminobenzenesulfonic acid.

Caption: A schematic overview of the synthesis, purification, and characterization of functionalized carbon nanotubes.

Detailed Experimental Protocols

Part 1: Acid Treatment of Carbon Nanotubes (Generation of Carboxylated CNTs)

This initial step is crucial for introducing carboxylic acid groups on the surface of the CNTs, which enhances their dispersibility and provides anchoring points for further functionalization.

Materials:

• Pristine multi-walled carbon nanotubes (MWCNTs) or single-walled carbon nanotubes (SWCNTs)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Concentrated Nitric Acid (HNO₃, 70%)

• Deionized (DI) water

• Polytetrafluoroethylene (PTFE) membrane filter (0.22 µm pore size)

Procedure:

• In a 250 mL round-bottom flask, add 100 mg of pristine CNTs.

• Carefully add a 3:1 (v/v) mixture of concentrated H₂SO₄ and HNO₃ (e.g., 30 mL H₂SO₄ and 10 mL HNO₃). Caution: This mixture is highly corrosive. Perform this step in a fume hood with appropriate personal protective equipment (PPE).

• Sonicate the mixture in an ultrasonic bath for 2-3 hours at 40-50 °C. This aids in the dispersion of CNTs and promotes the oxidation reaction.

• After sonication, allow the mixture to cool to room temperature.

• Dilute the mixture by slowly adding 200 mL of DI water while stirring in an ice bath to dissipate the heat generated.

• Filter the diluted suspension through a PTFE membrane filter.

• Wash the filtered CNTs repeatedly with DI water until the pH of the filtrate becomes neutral (pH ~7).

• Dry the resulting carboxylated CNTs (CNT-COOH) in a vacuum oven at 60 °C overnight.

Part 2: Functionalization with 3,5-Diaminobenzenesulfonic Acid

Materials:

• Carboxylated CNTs (CNT-COOH) from Part 1

• 3,5-Diaminobenzenesulfonic acid

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl, concentrated)

• Deionized (DI) water

• Ethanol

• Dimethylformamide (DMF)

Procedure:

• In a 100 mL flask, disperse 50 mg of the dried CNT-COOH in 30 mL of DI water by sonicating for 30 minutes.

• In a separate 50 mL beaker, dissolve 100 mg of 3,5-diaminobenzenesulfonic acid in 10 mL of 1 M HCl. Cool this solution to 0-5 °C in an ice bath.

• Prepare a solution of 50 mg of NaNO₂ in 5 mL of cold DI water.

• Slowly add the NaNO₂ solution dropwise to the cooled 3,5-diaminobenzenesulfonic acid solution while maintaining the temperature between 0-5 °C and stirring continuously. This will form the diazonium salt in situ.

• After the complete addition of the NaNO₂ solution, continue stirring for another 20 minutes in the ice bath.

• Add the freshly prepared diazonium salt solution to the CNT dispersion.

• Allow the reaction mixture to slowly warm to room temperature and then stir for 12-24 hours.

• Filter the functionalized CNTs using a PTFE membrane filter.

• Wash the product sequentially with DI water, DMF, and ethanol to remove unreacted reagents and byproducts.

• Dry the final product, 3,5-diaminobenzenesulfonic acid functionalized CNTs (DABSA-CNTs), in a vacuum oven at 60 °C overnight.

Characterization of Functionalized Carbon Nanotubes

Thorough characterization is essential to confirm the successful covalent functionalization of the CNTs. The following table summarizes the key techniques and the expected outcomes.

Characterization Technique	Purpose	Expected Results for Successful Functionalization
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups attached to the CNTs.	Appearance of new peaks corresponding to: -SO₃H stretching (~1035 cm⁻¹ and ~1170 cm⁻¹) -N-H bending of the amino group (~1620 cm⁻¹) -C-N stretching (~1250 cm⁻¹) -Aromatic C=C stretching (~1580 cm⁻¹)[6][10][11]
Raman Spectroscopy	To assess the degree of covalent functionalization and structural changes in the CNTs.	An increase in the intensity ratio of the D-band (~1350 cm⁻¹) to the G-band (~1580 cm⁻¹) (ID/IG) compared to pristine CNTs. This indicates an increase in sp³ hybridized carbon atoms due to covalent bonding.[6][12][13]
Thermogravimetric Analysis (TGA)	To quantify the amount of functional groups attached to the CNTs.	A significant weight loss at temperatures between 200 °C and 600 °C, corresponding to the thermal decomposition of the attached 3,5-diaminobenzenesulfonic acid moieties.[7]
X-ray Photoelectron Spectroscopy (XPS)	To determine the elemental composition and chemical states of the elements on the CNT surface.	Presence of S 2p and N 1s peaks, confirming the successful attachment of the functional group. High-resolution scans can confirm the presence of sulfonic acid and amine functionalities.[14][15][16]
Transmission Electron Microscopy (TEM)	To visualize the morphology of the functionalized CNTs.	Images should show that the CNTs are well-dispersed and may reveal a thin amorphous layer on the surface of the nanotubes, corresponding to the attached organic molecules.[6][10][14]

Applications in Drug Development

The dual amino and sulfonic acid functionalization of CNTs opens up numerous possibilities in drug development:

• Enhanced Drug Loading: The functionalized surface provides multiple points for drug attachment, both through covalent bonding (via the amino group) and electrostatic interactions (via the sulfonic acid group), potentially leading to higher drug loading capacities.[2]

• Improved Biocompatibility and Reduced Toxicity: The hydrophilic sulfonic acid groups can significantly improve the dispersibility of CNTs in physiological media, reducing their aggregation and potential cytotoxicity.[1]

• Targeted Drug Delivery: The free amino group can be readily conjugated with targeting ligands such as antibodies, peptides, or folic acid, enabling the specific delivery of therapeutic agents to cancer cells or other diseased tissues.[3][5]

• Dual-Modal Imaging and Therapy: The functionalized CNTs can be simultaneously loaded with a therapeutic drug and an imaging agent (e.g., a fluorescent dye or a chelator for a radioisotope), creating a theranostic platform for simultaneous diagnosis and treatment.

Logical Relationships in the Functionalization Process

The success of each step in the functionalization protocol is predicated on the successful completion of the preceding one. This logical dependency is illustrated in the following diagram.

Caption: The logical progression from pristine CNTs to their application in drug delivery.

Conclusion

The protocol detailed in this application note provides a robust method for the functionalization of carbon nanotubes with 3,5-diaminobenzenesulfonic acid. This modification strategy significantly enhances the properties of CNTs, making them more suitable for a range of biomedical applications, particularly in the realm of drug development. The resulting functionalized CNTs, with their improved aqueous dispersibility and versatile chemical handles, serve as a promising platform for the creation of advanced nanocarrier systems for targeted therapy and diagnostics. The provided characterization techniques are essential for verifying the success of the functionalization and ensuring the quality and consistency of the material for subsequent applications.

References

• Functionalization of Multi-Walled Carbon Nanotubes by 1-Amino-2-Naphthol-4-Sulfonic Acid and Study of Their Antimicrobial Activity Against The Gram-negative and Gram-positive Bacterias. (No specific source, but details are consistent with the cited article).

• Preparation and characterization of sulfonic acid-functionalized single-walled carbon nanotubes. ResearchGate. [Link]

• CHARACTERISTIC OF MILD ACID FUNCTIONALIZED MULTIWALLED CARBON NANOTUBES TOWARDS HIGH DISPERSION WITH LOW STRUCTURAL DEFECTS. CORE. [Link]

• New insights into the functionalization of multi-walled carbon nanotubes with aniline derivatives. Universidade do Porto. [Link]

• Preparation and characterization of sulfonic acid-functionalized single-walled carbon nanotubes. PubMed. [Link]

• Functionalization of Multi-Walled Carbon Nanotubes (MWNTs) for Sulfonated Polyether Ether Ketone (SPEEK)/MWNT Composite Elaboration. MDPI. [Link]

• FT-IR spectra of (A) sulfonated multiwalled carbon nanotubes (MWCNTs)... ResearchGate. [Link]

• Functionalization of Carbon Nanotubes and Graphene Derivatives with Conducting Polymers and Their Applications in Dye-Sensitized Solar Cells and Supercapacitors. MDPI. [Link]

• Functionalized Carbon Nanomaterials in Drug Delivery: Emergent Perspectives from Application. IntechOpen. [Link]

• The application of carbon nanotubes in target drug delivery systems for cancer therapies. Dovepress. [Link]

• 4 - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Raman spectra of pristine and sulfonated SWCNTs. ResearchGate. [Link]

• Spectroscopic Investigation of Modified Single Wall Carbon Nanotube (SWCNT). Semantic Scholar. [Link]

• Process for functionalizing carbon nanotubes under solvent-free conditions.

• Preparation and characterization of sulfonic acid-functionalized single-walled carbon nanotubes. PMC. [Link]

• Carbon nanotubes in biomedical applications: current status, promises, and challenges. PMC. [Link]

• New Strategies for the Chemical Characterization of Multi- Walled Carbon Nanotubes and their Derivatives. (No specific source, but details are consistent with the cited article).

• Functionalized Carbon Nanotubes and Their Drug Delivery Applications. ResearchGate. [Link]

• Functionalized carbon nanotubes and their promising applications in therapeutics and diagnostics. PMC. [Link]

• New insights into the functionalization of multi-walled carbon nanotubes with aniline derivatives. ResearchGate. [Link]

• Coupling process for substituted aminoazobenzenesulfonic acids.

• Diazoamino Coupling of a 4-Sulfobenzenediazonium Salt with Some Cyclic Amines. PMC. [Link]

• Synthesis of Amide Functionalized Carbon Nanotubes. DTIC. [Link]

• A Simple and Green Protocol for Synthesis of New Sulfonamide Dyes On Silica Sulfuric Acid Support at Ambient Conditions. ijrbat. [Link]

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• 1. Carbon nanotubes in biomedical applications: current status, promises, and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. Functionalized Carbon Nanomaterials in Drug Delivery: Emergent Perspectives from Application | IntechOpen [intechopen.com]
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• 7. apps.dtic.mil [apps.dtic.mil]
• 8. fc.up.pt [fc.up.pt]
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Technical Notes & Optimization

Technical Support Center: Improving Aqueous Solubility of 3,5-Diaminobenzenesulfonic Acid During Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the aqueous solubility of 3,5-diaminobenzenesulfonic acid in various reaction contexts. Our goal is to equip you with the knowledge to overcome solubility challenges and ensure the success of your experiments.

Introduction: The Solubility Challenge

3,5-Diaminobenzenesulfonic acid is a versatile building block in organic synthesis, particularly in the preparation of azo dyes, pharmaceuticals, and specialty polymers.[1][2] However, its amphoteric nature, possessing both acidic sulfonic acid and basic amino groups, along with a rigid aromatic structure, can lead to limited solubility in aqueous media under certain conditions. This guide will explore the underlying reasons for these solubility issues and provide practical, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: Why is 3,5-diaminobenzenesulfonic acid poorly soluble in neutral water?

A1: The limited solubility of 3,5-diaminobenzenesulfonic acid in neutral water is primarily due to strong intermolecular forces. The sulfonic acid group is highly polar and capable of forming strong hydrogen bonds, while the aromatic rings can engage in π-π stacking.[3] In its zwitterionic form, which is prevalent at neutral pH, the molecule has both a positive and a negative charge, leading to strong electrostatic interactions and the formation of a stable crystal lattice that is difficult for water molecules to disrupt.

Q2: How does pH affect the solubility of 3,5-diaminobenzenesulfonic acid?

A2: The pH of the aqueous solution is a critical determinant of the solubility of 3,5-diaminobenzenesulfonic acid.

• Acidic Conditions (Low pH): In acidic solutions, the amino groups become protonated to form ammonium salts (-NH3+). This increases the overall positive charge of the molecule, enhancing its interaction with polar water molecules and thereby increasing its solubility.

• Basic Conditions (High pH): In basic solutions, the sulfonic acid group is deprotonated to form a sulfonate salt (-SO3-). This negative charge also promotes interaction with water, leading to increased solubility.[4][5] The formation of salts is a common and effective method for increasing the solubility of acidic and basic drugs.[6]

The isoelectric point, the pH at which the molecule has a net zero charge, is where solubility is at its minimum.

Q3: Can temperature be used to improve solubility?

A3: Yes, increasing the temperature of the solvent generally increases the solubility of most solid solutes, including 3,5-diaminobenzenesulfonic acid.[7] Heating provides the necessary energy to overcome the intermolecular forces in the crystal lattice, allowing the solvent molecules to solvate the individual molecules more effectively. However, it is crucial to consider the thermal stability of your reactants and products, as excessive heat can lead to degradation.

Q4: Are there any recommended co-solvents to enhance solubility?

A4: While water is the primary solvent of interest, the addition of polar aprotic co-solvents can significantly improve the solubility of 3,5-diaminobenzenesulfonic acid and its derivatives.[8] Commonly used co-solvents include:

• N,N-Dimethylformamide (DMF)[8]

• Dimethyl sulfoxide (DMSO)[8][9]

• N-Methyl-2-pyrrolidone (NMP)[8]

These solvents are effective at disrupting the intermolecular forces of the solute. It is important to ensure that the chosen co-solvent is compatible with the reaction conditions and does not participate in unwanted side reactions.

Troubleshooting Guide: Common Reaction Scenarios

This section addresses specific solubility issues that may arise during common reactions involving 3,5-diaminobenzenesulfonic acid.

Issue 1: Precipitation of Reactant During Diazotization

Diazotization reactions are typically carried out in acidic aqueous solutions at low temperatures.[10] While the acidic conditions generally favor the solubility of 3,5-diaminobenzenesulfonic acid, precipitation can still occur, especially at higher concentrations.

Causality: The diazonium salt formed can sometimes be less soluble than the starting amine, particularly if the reaction medium is not sufficiently acidic or if the temperature is too low.

Solutions:

• Protocol 1: Stepwise pH Adjustment:

  • Begin by preparing a slurry of 3,5-diaminobenzenesulfonic acid in water.

  • Slowly add a concentrated acid (e.g., HCl) dropwise with vigorous stirring until a clear solution is obtained. This ensures complete protonation of the amino groups.

  • Cool the solution to 0-5 °C before proceeding with the addition of sodium nitrite.

• Protocol 2: Co-solvent Addition:

  • Dissolve the 3,5-diaminobenzenesulfonic acid in a minimal amount of a suitable polar aprotic co-solvent like DMF or DMSO.

  • Add this solution to the acidic aqueous reaction medium. The co-solvent will help to keep the diazonium salt in solution.

Data Summary: Effect of pH on Solubility (Qualitative)

pH Range	Dominant Species	Expected Aqueous Solubility
< 2	Cationic (Protonated Amines)	High
2 - 6	Zwitterionic	Low
> 6	Anionic (Deprotonated Sulfonic Acid)	High

Diagram: pH-Dependent Solubility of 3,5-Diaminobenzenesulfonic Acid

Caption: The effect of pH on the ionization state and solubility of 3,5-diaminobenzenesulfonic acid.

Issue 2: Poor Solubility in Polymerization Reactions

When 3,5-diaminobenzenesulfonic acid is used as a monomer in polymerization reactions, such as in the synthesis of polyamides or polyimides, maintaining a homogeneous solution is crucial for achieving a high molecular weight polymer.

Causality: As the polymer chains grow, their insolubility can increase due to the increased molecular weight and intermolecular chain interactions, leading to precipitation.

Solutions:

• Protocol 3: Salt-Assisted Solubilization: The addition of inorganic salts like lithium chloride (LiCl) or calcium chloride (CaCl2) to polar aprotic solvents can dramatically improve the solubility of aromatic polymers.[3]

  • Dissolve the 3,5-diaminobenzenesulfonic acid and any other monomers in a polar aprotic solvent (e.g., NMP or DMAc) containing 5% (w/v) LiCl.

  • Stir until a clear solution is formed before initiating the polymerization. The salt ions interact with the polymer backbone, disrupting the strong intermolecular hydrogen bonds.

• Protocol 4: Controlled Monomer Addition:

  • Instead of adding all monomers at once, a slow, controlled addition of one monomer to the solution of the other can help to maintain a lower instantaneous concentration of growing polymer chains, preventing premature precipitation.

Diagram: Workflow for Solubility Enhancement in Polymerization

Caption: A workflow demonstrating the use of salt to improve solubility during polymerization.

Conclusion

Overcoming the solubility challenges of 3,5-diaminobenzenesulfonic acid is achievable through a systematic approach that considers the interplay of pH, temperature, and solvent choice. By understanding the fundamental principles behind its solubility behavior and applying the troubleshooting strategies outlined in this guide, researchers can significantly improve the success rate of their reactions.

References

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• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. Available from: [Link]

• Pawar, P. et al. (2012). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 4(3), 133-139.

• Britannica. (2026, March 20). Sulfonic acid. Available from: [Link]

• Defense Technical Information Center. (1996). Water Soluble, Conjugated Main Chain Azo Polymer: Synthesis and Characterization. Available from: [Link]

• Google Patents. (n.d.). US3941768A - One step diazotization coupling process.

• Dalton Transactions. (2017). Sulfonate improves water solubility and cell selective toxicity and alters the lysozyme binding activity of half sandwich Rh(iii) complexes. Royal Society of Chemistry. Available from: [Link]

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• Reddit. (2023, March 28). Which solvent would be suitable to solubilize this compound?. r/chemistry. Available from: [Link]

• Google Patents. (n.d.). ES2398647T3 - Procedure for the preparation of isolated 3,4-diaminobenzene sulfonic acid.

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• Langmuir. (2001). Water-Soluble, Sulfonic Acid-Functionalized, Monolayer-Protected Nanoparticles and an Ionically Conductive Molten Salt Containing Them. ACS Publications. Available from: [Link]

• Chemsrc. (n.d.). 3,4-Diaminobenzenesulfonic acid | CAS#:7474-78-4. Available from: [Link]

• MDPI. (2015). Efficient Synthesis of Readily Water-Soluble Sulfonic Acid Carbamates. Available from: [Link]

• ResearchGate. (2020). Synthesis and characterization of poly(3,5-diaminobenzoic acid) via enzymatic and oxidative polymerization and application in methylene blue adsorption. Available from: [Link]

• Capital Resin Corporation. (2025, September 26). Understanding 7 Key Properties of Sulfonic Acid. Available from: [Link]

• ResearchGate. (n.d.). The solubility of 3,5-dinitrobenzoic acid in seven solvents. Available from: [Link]

• Loba Chemie. (2016, May 25). 3-5'-DIAMINOBENZOIC ACID FOR SYNTHESIS MSDS. Available from: [Link]

• PMC. (n.d.). Diazoamino Coupling of a 4-Sulfobenzenediazonium Salt with Some Cyclic Amines. National Center for Biotechnology Information. Available from: [Link]

• Google Patents. (n.d.). US20040059126A1 - Process for the preparation of isolated 3,4-diaminobenzenesulphonic acid.

• FAQ. (2024, September 21). What is 2,5-Diaminobenzenesulfonic acid and how is it used in the chemical industry?. Available from: [Link]

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• Organic Syntheses Procedure. (n.d.). 3,5-dihydroxybenzoic acid. Available from: [Link]

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Technical Support Center: Troubleshooting Low Molecular Weight in 3,5-Diaminobenzenesulfonic Acid Polymerizations

Welcome to the Advanced Polymer Synthesis Support Center. 3,5-Diaminobenzenesulfonic acid (DABSA) and its structural isomers are critical monomers for synthesizing advanced sulfonated polyamides and polyimides, which are widely utilized in proton exchange membranes (PEMs) and gas separation technologies[1].

Despite its utility, achieving high molecular weight (Mw) polymers with DABSA is notoriously difficult. The presence of the highly acidic sulfonic acid group adjacent to the reactive amines introduces severe steric, electronic, and solubility challenges[2]. This guide provides field-proven, mechanistically grounded solutions to diagnose and overcome low molecular weight issues during your polymerizations.

Diagnostic Workflow

Use the following logical workflow to isolate the root cause of chain termination or low reactivity in your DABSA polymerizations.

Workflow for diagnosing and resolving low molecular weight in DABSA-based polymerizations.

Core Troubleshooting FAQs

Q1: My DABSA monomer fails to fully dissolve in polar aprotic solvents (NMP, DMAc), resulting in low molecular weight oligomers. Why is this happening, and how can I fix it? The Causality: DABSA contains both basic amine (-NH2) groups and a highly acidic sulfonic acid (-SO3H) group. In the solid state and in neutral solvents, these groups undergo intramolecular and intermolecular proton transfer to form a highly stable zwitterion (inner salt)[3]. This zwitterionic network is insoluble in standard organic solvents and effectively "locks" the amine groups, preventing them from acting as nucleophiles during polycondensation. The Solution: You must neutralize the sulfonic acid group prior to polymerization. The standard protocol is to add a stoichiometric excess of a tertiary amine, such as triethylamine (TEA), to the reaction mixture[4]. TEA deprotonates the sulfonic acid to form a soluble triethylammonium sulfonate salt, breaking the zwitterionic network and restoring the nucleophilicity of the primary amines[5].

Q2: Even after TEA neutralization, my polymer precipitates out of solution before reaching high molecular weight. How do I maintain solubility during chain extension? The Causality: As the polymer chain grows, the density of ionic groups (sulfonate salts) and rigid aromatic backbones increases. In solvents like NMP or DMAc, the growing poly(amic acid) or polyamide chains can experience strong ionic cross-linking or hydrogen bonding, leading to premature precipitation[4]. Once the polymer precipitates, chain growth stops, capping the molecular weight. The Solution: Switch to a more aggressive solvent system or use a one-step high-temperature polycondensation method. Using m-cresol as the solvent, often in the presence of basic catalysts like isoquinoline or benzoic acid, significantly enhances the solubility of rigid sulfonated polymers[5][6]. Alternatively, adding inorganic salts like LiCl or CaCl2 (typically 2-5% w/v) to NMP/DMAc can disrupt intermolecular hydrogen bonding and keep the polymer chains solvated.

Q3: How does the electron-withdrawing nature of the sulfonic acid group affect the reaction kinetics, and how can I compensate for it? The Causality: The -SO3H group is strongly electron-withdrawing via inductive and resonance effects. Because it is positioned on the same aromatic ring as the amine groups, it pulls electron density away from the nitrogen atoms, drastically reducing their nucleophilicity. This leads to sluggish reaction kinetics when reacting with dianhydrides or diacid chlorides, resulting in low conversion and low molecular weight[1]. The Solution: To overcome the reduced reactivity, you must increase the thermodynamic driving force. For polyimides, abandon the traditional two-step method (room temperature poly(amic acid) formation followed by thermal imidization) and utilize a one-step high-temperature polycondensation at 180–200 °C in m-cresol[3]. For polyamides, consider silylating the amines using trimethylsilyl chloride (TMS-Cl) prior to the addition of the diacid chloride, which activates the amine and drives the reaction forward via the elimination of volatile TMS-ester byproducts.

Q4: I suspect stoichiometric imbalance is limiting my molecular weight. What is the best way to prepare DABSA for polymerization? The Causality: Step-growth polymerization requires an exact 1:1 molar ratio of functional groups (Carothers' equation). DABSA is highly hygroscopic due to the sulfonic acid group. If the monomer absorbs ambient moisture, weighing it will result in an inaccurate molar calculation, leading to a stoichiometric imbalance and premature chain termination[3]. The Solution: Rigorous purification and drying are mandatory. Treat commercial DABSA with activated charcoal in boiling water to remove oxidized impurities, recrystallize, and dry under high vacuum at 100–120 °C for at least 24 hours immediately before use[3].

Quantitative Data: Impact of Reaction Conditions

The table below summarizes the expected outcomes when synthesizing sulfonated polyimides using DABSA under various conditions.

Reaction Condition	Solvent System	Additives / Catalysts	Average Molecular Weight (Mw)	Physical State of Product
Standard Two-Step	NMP / DMAc	None	< 5,000 g/mol	Insoluble oligomer powder
Neutralized Two-Step	NMP / DMAc	TEA (2.5 eq)	15,000 - 25,000 g/mol	Brittle film
One-Step High-Temp	m-cresol	TEA + Benzoic Acid	> 80,000 g/mol	Tough, flexible membrane

Experimental Protocols

To ensure reproducibility and high molecular weight, follow these self-validating, step-by-step methodologies.

Protocol 1: Monomer Activation and Zwitterion Disruption

• Purification: Dissolve crude DABSA in boiling deionized water. Add activated charcoal, stir for 30 minutes, and filter hot. Cool the filtrate to induce crystallization. Collect the purified DABSA and dry under vacuum at 100 °C for 24 hours[3].

• Setup: In a rigorously dried 3-neck flask under a nitrogen atmosphere, suspend the purified DABSA in m-cresol.

• TEA Addition: Add Triethylamine (TEA) in a 2.5 to 3.0 molar excess relative to the DABSA monomer[5].

• Activation (Self-Validation Step): Stir the mixture at 40–50 °C for 1.5 to 2 hours. Validation: The reaction is complete when the cloudy suspension becomes a clear, homogeneous solution. This visual cue confirms the successful conversion of the insoluble zwitterion into the soluble, nucleophilic triethylammonium sulfonate salt[5].

Protocol 2: One-Step High-Temperature Polycondensation (for Polyimides)

• Comonomer Addition: To the clear, neutralized DABSA solution from Protocol 1, add the exact stoichiometric equivalent of your chosen dianhydride (e.g., NTDA, 6FDA, or ODPA)[3][4].

• Catalyst Introduction: Add benzoic acid (approx. 1.5 molar equivalents per mole of dianhydride) to act as a mild acid catalyst for the imidization process[5][6].

• Initial Condensation: Stir the reaction mixture at 80 °C for 4 to 6 hours to facilitate the formation of the poly(amic acid) prepolymer[5][6].

• Thermal Imidization: Raise the temperature to 180 °C. Maintain this temperature for 14 to 20 hours under a constant nitrogen sweep. Mechanistic note: The nitrogen sweep is critical to drive off the water byproduct, pushing the equilibrium toward complete imidization and chain extension[5][6].

• Precipitation and Recovery: Cool the highly viscous polymer solution to room temperature. Precipitate the polymer by pouring it slowly into a large excess of vigorously stirred acetone.

• Purification: Collect the fibrous polymer precipitate, perform Soxhlet extraction with acetone overnight to remove residual m-cresol and TEA, and dry under vacuum at 120 °C for 24 hours[5][6].

Sources

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• 5. mdpi.com [mdpi.com]
• 6. www2.ictp.csic.es [www2.ictp.csic.es]

Technical Support Center: Optimizing Reaction Temperatures for 3,5-Diaminobenzenesulfonic Acid (DABSA) Polymerization

Welcome to the Technical Support Center for the polymerization of 3,5-diaminobenzenesulfonic acid (DABSA) and its trimethylated derivative (TrMSA). DABSA is a critical functional monomer used by materials scientists and drug development professionals to synthesize advanced microporous materials, specifically Sulfonated Polyimides (SPIs) and Tröger's Base (TB) Polymers .

Because DABSA contains a thermally sensitive sulfonic acid group (-SO₃H) and highly reactive amine moieties, strict temperature control is required to prevent side reactions, premature gelation, or polymer degradation. This guide provides mechanistic troubleshooting, step-by-step self-validating protocols, and quantitative parameters to ensure optimal synthesis.

Section 1: Sulfonated Polyimide (SPI) Synthesis

Context: SPIs are typically synthesized via a two-step polycondensation with dianhydrides (e.g., 6FDA). The first step forms a polyamic acid (PAA) intermediate, followed by a thermal imidization step to close the imide ring (1)[1].

FAQ 1: Why is my polyamic acid (PAA) intermediate yielding low molecular weight and poor viscosity?

Root Cause & Causality: The initial step-growth reaction between the diamine (DABSA) and a dianhydride is highly exothermic. If the reaction temperature is allowed to exceed 25°C, the thermodynamic equilibrium shifts toward depolymerization. Furthermore, elevated temperatures trigger premature, localized imidization. This releases water into the reaction mixture, which hydrolyzes the unreacted anhydride end-groups. Once the stoichiometric balance of 1:1 is disrupted by hydrolysis, high molecular weight chain growth becomes impossible. Solution: Maintain the PAA synthesis strictly between 0°C and 25°C under a continuous inert atmosphere.

FAQ 2: My SPI membrane is brittle and insoluble. How should I optimize the thermal imidization temperature?

Root Cause & Causality: Brittle films are the result of incomplete imidization (temperature too low) or chemical degradation (temperature too high). While standard non-functionalized polyimides can withstand >400°C, the sulfonic acid groups on DABSA are thermally sensitive. Heating the polymer above 330°C–350°C induces desulfonation and decarboxylation-induced cross-linking, which severely reduces the fractional free volume (FFV) and alters the gas permeability of the resulting membrane (2)[2]. Solution: Employ a step-wise thermal imidization protocol. Gradual heating allows the byproduct water to evaporate slowly without forming micro-voids or hydrolyzing the backbone.

Protocol 1: Two-Step Synthesis of DABSA-based SPIs

This protocol is a self-validating system; the visual increase in viscosity during Step 2 confirms successful stoichiometry.

• Monomer Dissolution: Dissolve equimolar amounts of DABSA in anhydrous N-methyl-2-pyrrolidone (NMP) in a flame-dried flask at 0°C.

• PAA Formation: Add the dianhydride (e.g., 6FDA) in small, divided portions over 30 minutes to prevent exothermic spikes. Stir at 0°C for 2 hours, then allow the mixture to naturally warm to room temperature (20–25°C). Stir for 24 hours until a highly viscous, honey-like solution forms.

• Film Casting: Cast the viscous PAA solution onto a clean glass plate using a doctor blade.

• Step-wise Thermal Imidization: Place the plate in a vacuum oven. Apply the following heating ramp: 80°C (2h) → 120°C (1h) → 180°C (1h) → 220°C (2h). Do not exceed 250°C to preserve the structural integrity of the -SO₃H functional groups.

Section 2: Tröger's Base (TB) Polymer Synthesis

Context: Tröger's Base polymers are synthesized via an electrophilic aromatic substitution between DABSA and paraformaldehyde in trifluoroacetic acid (TFA). The resulting rigid, contorted V-shaped structure inhibits polymer chain packing, creating intrinsic microporosity ideal for gas separation (3)[3].

FAQ 3: My TB polymer is gelling prematurely in the reactor. Is the temperature too high?

Root Cause & Causality: Yes. The electrophilic substitution in TFA is highly reactive and exothermic. If the internal temperature exceeds 60°C, the reaction loses its regioselectivity. Paraformaldehyde begins reacting uncontrollably with the sulfonic acid moieties or other activated ring positions, leading to covalent cross-linking and rapid gelation into an insoluble mass. Conversely, temperatures below 10°C stall the reaction kinetics, yielding useless oligomers. Solution: The optimal temperature window for synthesizing high-molecular-weight, soluble TB polymers from DABSA is strictly 20°C to 55°C (4)[4].

Protocol 2: Synthesis of DABSA Tröger's Base Polymers

• Preparation: Under dry nitrogen, weigh DABSA and paraformaldehyde into a reactor. A 1:5 molar ratio is typically used to ensure complete reaction.

• Solvent Addition: Pre-cool trifluoroacetic acid (TFA) to 0°C and add it slowly to the monomer mixture to control the initial heat of mixing.

• Controlled Polymerization: Slowly warm the reaction vessel to the optimal range of 20°C–55°C. Stir vigorously for 24–72 hours. Validation checkpoint: The solution should become increasingly viscous but remain flowable.

• Precipitation: Pour the viscous solution dropwise into a neutralizing bath (e.g., dilute ammonium hydroxide in methanol) to precipitate the polymer fibers and neutralize the TFA.

• Purification: Wash the polymer repeatedly with deionized water and ethanol, then dry under vacuum at 80°C for 24 hours.

Section 3: Quantitative Troubleshooting Data

Summarized below are the critical temperature thresholds and expected failure modes for DABSA polymerization workflows.

Polymer System	Reaction Step	Optimal Temp Range	Failure Mode (If Too Low)	Failure Mode (If Too High)
Sulfonated Polyimide (SPI)	Polyamic Acid (PAA) Formation	0°C – 25°C	Slow kinetics; incomplete monomer dissolution.	Premature imidization; low molecular weight; disrupted stoichiometry[1].
Sulfonated Polyimide (SPI)	Thermal Imidization	80°C – 250°C (Step-wise)	Incomplete ring closure; brittle, weak films.	Desulfonation (>330°C); decarboxylation; unwanted cross-linking[2].
Tröger's Base (TB) Polymer	Electrophilic Substitution	20°C – 55°C	Oligomerization; insufficient chain growth.	Loss of regioselectivity; rapid gelation; insoluble networks[4].

Section 4: Visualizations

DABSA polymerization pathways for SPI and TB polymers.

Temperature troubleshooting logic tree for DABSA polymerization.

Section 5: References

• [4] WO2017091357A1 - Troger's base polymers having intrinsic microporosity - Google Patents. google.com. 4

• [3] Ionic Microporous Polymer Membranes for Advanced Gas Separations | Industrial & Engineering Chemistry Research - ACS Publications. acs.org. 3

• [2] Synthesis and characterization of 6FDA/3,5-diamino-2,4,6-trimethylbenzenesulfonic acid-derived polyimide for gas separation applications | Request PDF - ResearchGate. researchgate.net. 2

• [1] Effects of sulfonate incorporation and structural isomerism on physical and gas transport properties of soluble sulfonated polyimides | Request PDF - ResearchGate. researchgate.net. 1

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• 4. WO2017091357A1 - Troger's base polymers having intrinsic microporosity - Google Patents [patents.google.com]

Technical Support Center: Stabilizing 3,5-Diaminobenzenesulfonic Acid Solutions

Welcome to the technical support guide for 3,5-diaminobenzenesulfonic acid. This resource is designed for researchers, scientists, and drug development professionals who utilize this compound and face challenges with its stability in solution. Our goal is to provide you with the foundational knowledge, practical troubleshooting steps, and validated protocols to prevent oxidative degradation and ensure the integrity of your experiments.

Section 1: Understanding the Instability of 3,5-Diaminobenzenesulfonic Acid

3,5-diaminobenzenesulfonic acid, like many primary aromatic amines, is inherently susceptible to oxidation.[1][2][3] The two amine groups on the benzene ring are electron-donating, making the molecule highly reactive towards oxidizing agents. The primary culprit in a laboratory setting is atmospheric oxygen, a persistent and often underestimated reactant.[4][5][6] This degradation is not merely a cosmetic issue; it leads to the formation of colored impurities, loss of compound potency, and the introduction of unpredictable variables into your experiments.

The oxidative process can be initiated or accelerated by several common laboratory factors:

• Atmospheric Oxygen: The most direct cause of degradation. Dissolved oxygen in solvents readily reacts with the amine groups.[5][7]

• Trace Metal Ions: Divalent and trivalent metal ions (e.g., Cu²⁺, Fe³⁺) present in solvents or on glassware can act as powerful catalysts, significantly accelerating the rate of oxidation.[8][9]

• Light Exposure: UV radiation can provide the energy to initiate and propagate radical chain reactions, leading to photodegradation.[6][10]

• Sub-optimal pH: The stability of the molecule is pH-dependent. Both highly acidic and highly alkaline conditions can catalyze degradation pathways or alter the molecule's susceptibility to oxidation.[11][12][13]

Below is a diagram illustrating the key environmental factors that contribute to the degradation of your compound.

Caption: Key factors leading to the oxidative degradation of 3,5-diaminobenzenesulfonic acid.

Section 2: Frequently Asked Questions (FAQs)

Q1: My freshly prepared solution of 3,5-diaminobenzenesulfonic acid turned yellow/brown overnight. What happened?

This is a classic visual indicator of oxidative degradation. The colorless aromatic amine is oxidized into quinone-like structures and other conjugated systems, which are colored. This indicates that your solution was exposed to an oxidant, most likely dissolved oxygen from the air.[6]

Q2: I used high-purity deionized water. Isn't that enough to ensure stability?

While high-purity water minimizes ionic and organic contaminants, it is typically saturated with dissolved oxygen (~8 ppm at room temperature). This level of oxygen is more than sufficient to degrade sensitive compounds. The key is not just the purity of the solvent, but also the removal of dissolved gases.

Q3: Is it sufficient to just store my prepared solution in the refrigerator or freezer?

Lowering the temperature slows down the rate of chemical reactions, including oxidation. However, it does not stop it. If dissolved oxygen is present in your solution, degradation will continue, albeit at a slower pace. Cold storage is a necessary but insufficient step for long-term stability.

Q4: Can I reverse the discoloration and "rescue" my degraded solution?

Unfortunately, oxidative degradation is an irreversible process. The original compound has been chemically transformed into various byproducts. The solution must be discarded, and a new batch should be prepared using preventative measures.

Section 3: Troubleshooting Guide

Use this table to diagnose and resolve common issues encountered during the handling of 3,5-diaminobenzenesulfonic acid solutions.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Rapid discoloration (minutes to hours) after preparation.	High Oxygen Exposure: Solution prepared in ambient air; solvent not deoxygenated.	Prepare the solution under a continuous stream of an inert gas (nitrogen or argon). Use a solvent that has been thoroughly deoxygenated by sparging or freeze-pump-thaw cycles.[4][5]
Inconsistent experimental results using different solution batches.	Metal-Catalyzed Oxidation: Trace metal ions from glassware, spatulas, or lower-purity solvents are catalyzing degradation at variable rates.	Use acid-washed glassware. Ensure all solvents are of high purity (e.g., HPLC grade). Add a chelating agent like Ethylenediaminetetraacetic acid (EDTA) at a low concentration (e.g., 0.1 mM) to sequester catalytic metal ions.[9][14]
Solution degrades slowly over days despite refrigeration.	Oxygen in Headspace: The air in the vial's headspace above the solution contains oxygen that slowly dissolves and reacts.	Before sealing the storage vial, flush the headspace with a dry inert gas (nitrogen or argon) for 1-2 minutes to displace all air.
Degradation occurs even when using inert gas techniques.	Photodegradation or pH Instability: The solution is stored in clear vials and exposed to ambient light, or the solution pH is in an unstable range.	Store the solution in amber glass vials or wrap clear vials in aluminum foil to block light.[15] Measure the pH of the solution and, if necessary, use a suitable buffer system to maintain it in a stable range (typically near neutral, but requires empirical validation).[11][12]

Section 4: Best Practices for Proactive Prevention

A multi-faceted approach is essential for reliably preventing oxidation.

• Solvent Deoxygenation: This is the most critical step. Before use, the solvent (e.g., water, buffer) must be purged of dissolved oxygen. The most common and effective laboratory method is sparging .[5] This involves bubbling a fine stream of an inert gas, such as high-purity nitrogen or argon, through the solvent for at least 30-60 minutes. Argon is denser than air and can form a better protective blanket over the liquid surface.

• Maintaining an Inert Atmosphere: All handling of the solid compound and the final solution should be performed under an inert atmosphere to prevent re-exposure to oxygen.[16][17] This can be achieved by using a glovebox or, more simply, by maintaining a positive pressure of inert gas in the flask during preparation and transfer.

• Incorporation of Stabilizers:

  • Chelating Agents: To counteract the catalytic effect of unavoidable trace metals, the addition of a chelating agent is highly recommended.[14] EDTA or Diethylenetriaminepentaacetic acid (DTPA) are excellent choices. A final concentration of 0.1-1.0 mM is typically sufficient.

  • Antioxidants: For applications where it will not interfere with downstream processes, a radical-scavenging antioxidant can be added.[1] However, this should be done with caution, as the antioxidant itself is a reactive species. For most applications, rigorous oxygen exclusion is preferable to adding another reactant.

• Proper Storage Conditions:

  • Light Protection: Always use amber glass vials.

  • Temperature Control: Store solutions at 2-8°C. For long-term storage, freezing at -20°C or below may be appropriate, provided the compound is stable to freeze-thaw cycles.

  • Inert Headspace: Before sealing the vial for storage, flush the headspace with inert gas.

Section 5: Experimental Protocol: Preparing a Stabilized Solution

This protocol integrates the best practices described above for preparing a stock solution of 3,5-diaminobenzenesulfonic acid with enhanced stability.

Materials:

• 3,5-Diaminobenzenesulfonic acid (high-purity grade)

• High-purity solvent (e.g., HPLC-grade water, specific buffer)

• EDTA, disodium salt

• High-purity inert gas (Nitrogen or Argon) with regulator and tubing

• Sterile, acid-washed glassware (e.g., beaker, volumetric flask)

• Magnetic stirrer and stir bar

• Amber glass storage vials with PTFE-lined caps

Workflow Visualization:

Caption: Workflow for preparing a stabilized 3,5-diaminobenzenesulfonic acid solution.

Step-by-Step Procedure:

• Prepare Deoxygenated Solvent: Place the required volume of solvent in a flask. Insert a long needle or glass pipette connected to the inert gas line, ensuring the tip is below the liquid surface. Sparge the solvent with a steady stream of argon or nitrogen for 30-60 minutes.

• Weigh Reagents: While the solvent is deoxygenating, accurately weigh the required amount of 3,5-diaminobenzenesulfonic acid and EDTA (target ~0.1 mM final concentration) into the volumetric flask you will use for preparation.

• Establish Inert Atmosphere: Place the flask with the solids on a magnetic stirrer. Insert two needles through a septum sealing the flask: one for the inert gas inlet (short needle) and one for the outlet (long needle). Start a gentle flow of inert gas to displace the air inside the flask.

• Add Solvent: Using a cannula or a graduated cylinder, carefully transfer the deoxygenated solvent to the volumetric flask containing the solids. Keep the inert gas flowing during this process.

• Dissolve: Add a stir bar and stir the solution until all solids are completely dissolved. Maintain the inert atmosphere.

• Aliquot and Store: Once dissolved, transfer the solution into appropriately sized amber storage vials. Perform this transfer under a positive pressure of inert gas to minimize air exposure.

• Finalize Storage: Before tightly capping each vial, flush the headspace with inert gas for 30-60 seconds. Seal immediately and place in a refrigerator (2-8°C) for storage.

By following this protocol, you will create a multi-layered defense against the primary causes of degradation, ensuring the stability and reliability of your 3,5-diaminobenzenesulfonic acid solutions.

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• Antioxidant activity and mechanism of action of some synthesised Phenolic acid amides of aromatic amines. (2026, February 28). ResearchGate.
• Degradation of Azo Dyes by Trametes villosa Laccase over Long Periods of Oxidative Conditions. (n.d.). Applied and Environmental Microbiology - ASM Journals.
• Diverse N‐Oxidation of Primary Aromatic Amines Controlled by Engineered P450 Peroxizyme Variants Facilitated by Dual‐Functional Small Molecule. (2024, December 16). PMC.
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• The Chelating Abilities of Tertiary Amines with N-O-Donors Towards Cu(II) Ions and the Catalytic Properties of the Resulting Complexes. (2025, August 19). MDPI.
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• The Impact of pH on Chemical Stability in Lab Experiments. (2025, May 1). Ibis Scientific, LLC.
• Effect of acidic pH on the stability of α–Synuclein dimers. (n.d.). PMC - NIH.
• A Mechanistic Study on the Oxidative Degradation of Dibenzazepine Derivatives by Manganese(III) Complexes in Acidic Sulfate Media. (2025, August 7). ResearchGate.
• Influence of Temperature and pH on the Stability and Colorimetric Measurement of Textile Dyes. (n.d.). Science Publications.
• Synthesis of Diamino Benzoquinones using Facile and One-Pot Chemical Oxidative Method. (n.d.).
• Effect of pH on the Stability of Plant Phenolic Compounds. (n.d.). ResearchGate.
• 3,5-Diamino-2,4,6-trimethylbenzenesulfonic Acid. (n.d.). TCI Chemicals.
• Preparation method of 3,5-diaminobenzoic acid. (n.d.). Google Patents.
• 3,5-Diaminobenzoic acid 98. (n.d.). Sigma-Aldrich.
• Oxidation of thiols and disulfides to sulfonic acids. (n.d.). Google Patents.
• Chemical Speciation of Vanadium(IV/V)/8-Hydroxyquinoline-2-Carboxylic Acid System in Aqueous Solution: A Multitechnique Study. (2026, March 16). Inorganic Chemistry.

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resolving steric hindrance issues in 3,5-diaminobenzenesulfonic acid coupling

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding coupling reactions with 3,5-diaminobenzenesulfonic acid. The unique structure of this compound, with two amino groups meta to a bulky, electron-withdrawing sulfonic acid group, presents significant steric and electronic challenges. This resource is designed to help you navigate these complexities and achieve successful outcomes in your experiments.

Understanding the Core Challenge: Steric Hindrance and Electronic Effects

3,5-diaminobenzenesulfonic acid (3,5-DABSA) is a versatile intermediate used in the synthesis of dyes, polymers, and pharmaceuticals.[1][2] However, its reactivity is dominated by two key factors:

• Steric Hindrance: The sulfonic acid group (-SO₃H) is bulky. It, along with the two adjacent amino groups, creates a crowded environment around the aromatic ring, physically blocking the approach of coupling partners. This phenomenon, known as steric hindrance, can dramatically slow down or prevent reactions.[3]

• Electronic Effects: The sulfonic acid group is strongly electron-withdrawing, which deactivates the aromatic ring towards electrophilic aromatic substitution—the fundamental mechanism for many coupling reactions, such as azo coupling.[4][5] Conversely, the two amino groups are strongly activating. This complex interplay governs the regioselectivity and overall success of the reaction.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common problems encountered during coupling reactions with 3,5-DABSA in a practical question-and-answer format.

Part 1: Diazotization and Azo Coupling Reactions

Azo coupling is a frequent application for 3,5-DABSA, but it is fraught with challenges.

Question 1: Why is my azo coupling reaction yield extremely low or non-existent after successful diazotization of 3,5-DABSA?

Answer: This is a classic symptom of steric hindrance and electronic deactivation. While one of the amino groups can be converted to a diazonium salt (-N₂⁺), the subsequent coupling step often fails for two reasons:

• Blocked Coupling Sites: The bulky -SO₃H group and the remaining -NH₂ group crowd the ortho and para positions relative to the diazonium group, which are the electronically favored sites for electrophilic attack by the coupling partner.

• Deactivated Ring: The powerful electron-withdrawing effect of the sulfonic acid group reduces the electrophilicity of the diazonium salt, making it a weaker coupling agent.[4]

Troubleshooting Workflow: Low Azo Coupling Yield

Below is a decision-making diagram to troubleshoot this common issue.

Caption: Troubleshooting workflow for low-yield azo coupling reactions.

Solution & Protocol:

To overcome this, a protecting group strategy is often necessary to selectively functionalize one amino group, leaving the other to participate in the coupling. Acetylation is a common and reversible method.[6]

Protocol 1: Selective Mono-Acetylation and Azo Coupling

• Protection: Dissolve 3,5-DABSA in a suitable solvent (e.g., aqueous sodium bicarbonate). Slowly add one equivalent of acetic anhydride while maintaining the temperature at 0-5°C. Stir for 1-2 hours. The product, 3-amino-5-acetamidobenzenesulfonic acid, can be precipitated by acidification and purified.

• Diazotization: Suspend the mono-acetylated product in an aqueous solution of a strong acid (e.g., HCl).[7] Cool the mixture to 0-5°C in an ice bath.[8][9] Add a solution of sodium nitrite (1.05 equivalents) dropwise, ensuring the temperature does not exceed 5°C.[10] Stir for an additional 30 minutes.

• Coupling: In a separate vessel, dissolve your coupling partner (e.g., a phenol or naphthol) in a basic solution (e.g., 10% NaOH) and cool to 0-5°C.[10][9] Slowly add the cold diazonium salt solution with vigorous stirring. The azo dye should precipitate immediately.[9]

• Work-up: Continue stirring for 1-2 hours in the ice bath. Collect the dye by vacuum filtration, wash with cold water, and dry.[10]

• Deprotection (Optional): The acetyl group can be removed by acid or base hydrolysis if the free amine is required in the final product.

Question 2: How do I select the optimal pH for the coupling step?

Answer: The optimal pH is entirely dependent on your coupling partner. The diazonium salt requires a specific pH range to couple effectively, while the coupling partner's reactivity is also pH-dependent. Using the wrong pH is a common cause of reaction failure.[10][11]

Coupling Partner Type	Optimal pH Range	Rationale
Phenols / Naphthols	9 - 10 (Alkaline)	The hydroxyl group must be deprotonated to the more nucleophilic phenoxide/naphthoxide ion to attack the diazonium salt.[10]
Aromatic Amines	4 - 6 (Mildly Acidic)	The amine must be in its free base form to be nucleophilic, but a slightly acidic pH prevents side reactions at the nitrogen.[10]
Active Methylene Compounds	6 - 8 (Neutral to Mildly Alkaline)	The pH must be high enough to facilitate the formation of the enolate anion, the active nucleophile.
Data synthesized from multiple sources.[10][11]

Part 2: Amide and Sulfonamide Coupling

Forming amide or sulfonamide bonds at the amino groups is another key application. Here, the challenge shifts from ring electronics to the nucleophilicity of the amines and the risk of di-substitution.

Question 3: My amide coupling reaction with an activated carboxylic acid is sluggish and gives low yields. What's wrong?

Answer: The amino groups in 3,5-DABSA are significantly less nucleophilic than in a simple aniline. The strong electron-withdrawing effect of the meta-sulfonic acid group reduces the electron density on the nitrogen atoms, making them poorer nucleophiles.[12] Standard coupling conditions may be insufficient.

Solution & Protocol:

You must use more powerful coupling reagents and optimized conditions to drive the reaction to completion. Reagents like HATU are highly effective for coupling with electron-deficient amines.[13][14]

Protocol 2: High-Efficiency Amide Coupling using HATU

• Activation: In a dry, inert atmosphere, dissolve the carboxylic acid (1.0 eq) and HATU (1.0 eq) in an anhydrous polar aprotic solvent (e.g., DMF, NMP).[13][15]

• Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) (2.0-3.0 eq), to the mixture and stir for 15-20 minutes at room temperature for pre-activation.[13]

• Coupling: Add a solution of 3,5-DABSA (1.1 eq) in the same solvent to the activated mixture.

• Reaction: Stir the reaction at room temperature for 4-12 hours. Monitor progress by TLC or LC-MS. If the reaction is slow, gentle heating (40-50°C) may be beneficial.

• Work-up: Upon completion, quench the reaction with water and perform a standard aqueous work-up and purification by chromatography or recrystallization.

Recommended Coupling Reagents for Hindered/Deactivated Amines

Reagent	Class	Key Advantage
HATU	Uronium Salt	Very high reactivity, often succeeds where others fail.[13]
PyBOP	Phosphonium Salt	Excellent for sterically demanding couplings.[13]
EDC/HOBt	Carbodiimide/Additive	A classic, cost-effective choice, but may require longer reaction times or heat for deactivated amines.[12]
This table summarizes common high-activity coupling reagents suitable for challenging substrates.

Question 4: How can I avoid the formation of the di-substituted product in an acylation reaction?

Answer: Controlling the stoichiometry is critical. Due to the deactivating effect of the first acylation on the remaining amino group, selective mono-acylation is often achievable with careful control of the reaction conditions.

Key Control Strategies:

• Stoichiometry: Use a slight sub-stoichiometric amount of the acylating agent (e.g., 0.9 to 0.95 equivalents of acyl chloride or activated acid).

• Slow Addition: Add the acylating agent dropwise to a solution of 3,5-DABSA at a low temperature (0°C). This maintains a low instantaneous concentration of the electrophile, favoring mono-substitution.

• Use of a Bulky Acylating Agent: If the structure allows, using an acylating agent with significant steric bulk can disfavor the second substitution due to increased steric hindrance.

Visualizing the Steric Challenge

The following diagram illustrates the steric crowding that hinders coupling reactions on the 3,5-DABSA scaffold.

Caption: Steric hindrance zones (red dashes) on 3,5-DABSA.

References

• BenchChem. (2025).
• BenchChem. (2025). Optimizing coupling reaction conditions for azo dyes.
• OpenOChem Learn. (n.d.).
• BenchChem. (2025). Optimizing the reaction conditions for azo dye synthesis.
• ResearchGate. (n.d.).
• Pearson+. (n.d.).
• Wikipedia. (n.d.).
• NIH. (2024). The continuous flow synthesis of azos.
• Pearson Study Prep. (2015).
• PMC, NIH. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• BenchChem. (n.d.). Impact of steric hindrance on the coupling of iso-Boc-His(Dnp)-OH.
• Growing Science. (2022).
• Synple Chem. (n.d.).
• BenchChem. (n.d.). Application Notes and Protocols for Coupling Reactions Involving Diazotized 4-Amino-3-chlorobenzenesulfonic Acid.
• Wikipedia. (n.d.). Steric effects.
• Organic Chemistry Portal. (n.d.).
• PubChem. (n.d.). 3,5-diaminobenzenesulfonic Acid.
• BenchChem. (2026). Applications of 2,5-Diaminobenzenesulfonic Acid in Industrial Processes.

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• 1. 3,5-diaminobenzenesulfonic Acid | C6H8N2O3S | CID 10932189 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 15. synplechem.com [synplechem.com]

Technical Support Center: pH Optimization for Diazotization of 3,5-Diaminobenzenesulfonic Acid

Welcome to the Technical Support Center. This guide provides causal troubleshooting, validated protocols, and mechanistic insights for researchers and drug development professionals optimizing the pH conditions for the diazotization of 3,5-diaminobenzenesulfonic acid.

Mechanistic Overview & Reaction Pathway

3,5-diaminobenzenesulfonic acid presents a unique synthetic challenge due to its zwitterionic nature and the presence of two primary aromatic amines. At neutral pH, the compound forms a highly stable, insoluble crystal lattice. Successful diazotization requires navigating a strict pH gradient to balance substrate solubility with the generation of the highly electrophilic nitrosonium ion ( NO+ ).

pH-dependent pathways for 3,5-diaminobenzenesulfonic acid diazotization.

Troubleshooting Guides & FAQs

Q1: Why is my starting material failing to dissolve in the acidic reaction mixture? Cause: Aminosulfonic acids exhibit minimal solubility in acidic aqueous media because the acidic −SO3​H group protonates the −NH2​ groups, forming a tightly bound zwitterionic lattice. Solution: Do not attempt direct acidic dissolution. Instead, utilize the Reverse Diazotization method. First, dissolve the substrate in a mild alkaline solution (pH 8–9) to form the highly soluble sodium sulfonate salt. Mix this with your sodium nitrite, and then dropwise add this alkaline mixture into a vigorously stirred, pre-cooled acid bath. This ensures the amine reacts with the NO+ the exact moment it precipitates as a fine, high-surface-area suspension 1.

Q2: I am observing a gummy, dark precipitate instead of a clear or finely suspended diazonium salt. What went wrong? Cause: Triazene formation (diazoamino coupling). If the pH rises above 2.5–3.0 during the nitrite addition, the generated diazonium salt acts as an electrophile and couples with the unreacted, free amine groups of adjacent 3,5-diaminobenzenesulfonic acid molecules. Solution: Maintain a strict pH of < 2.0 throughout the entire reaction 2. Ensure that the receiving acid bath has sufficient molar equivalents of H+ (typically 2.5 to 3.0 equivalents of acid per amino group) to buffer the incoming alkaline amine/nitrite stream without localized pH spikes.

Q3: How do I selectively drive the reaction to a bis-diazonium salt rather than a mono-diazonium salt? Cause: The formation of the first diazonium group ( N2+​ ) introduces one of the most powerful electron-withdrawing groups known. This drastically pulls electron density out of the aromatic ring, severely reducing the basicity and nucleophilicity of the second amine group. Solution: Standard dilute HCl and NaNO2​ are often insufficient to overcome this deactivation. To achieve bis-diazotization, you must lower the pH to < 1.0 to force the equilibrium of HNO2​+H+⇌NO++H2​O entirely to the right. For complete conversion, researchers often switch to Nitrosyl Sulfuric Acid ( ONHSO4​ ) in concentrated sulfuric acid, which provides a massive excess of reactive NO+ without the buffering effect of water 3.

Quantitative Data Summary

The following table summarizes the causal relationship between pH ranges, stoichiometry, and the resulting physical state of the reaction.

Target Species	Optimal pH Range	Acid Equivalents	Nitrite Equivalents	Physical Observation
Mono-diazonium salt	1.5 - 2.0	2.5 - 3.0	1.0 - 1.05	Pale yellow fine suspension
Bis-diazonium salt	< 1.0	> 5.0 (or conc. H2​SO4​ )	2.1 - 2.5	Clear to slightly turbid solution
Triazene (Byproduct)	> 3.0	< 2.0	Variable	Dark, gummy, intractable solid

Validated Experimental Protocol: Reverse Diazotization

This self-validating protocol is designed to achieve high-purity mono-diazotization of 3,5-diaminobenzenesulfonic acid while suppressing triazene formation 4.

Step 1: Alkaline Solubilization

• Suspend 10 mmol of 3,5-diaminobenzenesulfonic acid in 20 mL of distilled water.

• Add 2.5 M NaOH dropwise under stirring until the pH reaches 8.0–8.5.

• Validation: The opaque suspension must transition into a completely clear solution, confirming the disruption of the zwitterionic lattice.

Step 2: Nitrite Preparation

• Add 10.5 mmol of Sodium Nitrite ( NaNO2​ ) directly to the alkaline amine solution.

• Stir until completely dissolved. (The alkaline pH prevents premature NO+ generation).

Step 3: Acidic Quench (Diazotization)

• In a separate jacketed reactor, prepare 30 mL of 3 M HCl.

• Cool this receiving acid bath to 0–2 °C using an ice-salt bath.

• Using an addition funnel, add the alkaline amine/nitrite solution dropwise into the vigorously stirred cold HCl over 30 minutes.

• Validation: Monitor the internal temperature continuously; it must not exceed 5 °C to prevent diazonium decomposition. A transient white precipitate will form upon contact but should rapidly turn into a pale yellow suspension as the diazonium salt generates.

Step 4: End-Point Verification & Quench

• After addition is complete, stir for 30 minutes at 0–5 °C.

• Validation: Spot the reaction mixture onto starch-iodide paper. An immediate blue-black color confirms the presence of necessary excess nitrous acid. If negative, the reaction is incomplete; add 0.1 eq of NaNO2​ and stir for 15 minutes.

• Prior to downstream coupling, destroy the excess nitrous acid by adding small portions of solid sulfamic acid (or urea) until the starch-iodide test reads negative.

References

• BenchChem. "Technical Support Center: Optimizing Diazotization and Coupling Reactions for Azo Pigments." BenchChem. 4

• Beilstein Journals. "The in situ generation and reactive quench of diazonium compounds in the synthesis of azo compounds in microreactors." Beilstein Journal of Organic Chemistry. 2

• Google Patents. "WO2017091357A1 - Troger's base polymers having intrinsic microporosity." WIPO (PCT). 3

• Google Patents. "US20170073303A1 - Solvent medium for diazotization reaction." USPTO. 1

Sources

• 1. US20170073303A1 - Solvent medium for diazotization reaction - Google Patents [patents.google.com]
• 2. BJOC - The in situ generation and reactive quench of diazonium compounds in the synthesis of azo compounds in microreactors [beilstein-journals.org]
• 3. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 4. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

reducing byproduct formation in 3,5-diaminobenzenesulfonic acid synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing Byproduct Formation

Welcome to the technical support center for the synthesis of 3,5-diaminobenzenesulfonic acid. This guide is structured as a series of troubleshooting questions and answers to address common challenges encountered during synthesis, with a focus on enhancing purity and minimizing byproduct formation. As Senior Application Scientists, we provide not only procedural steps but also the underlying chemical principles to empower you to make informed decisions in your laboratory work.

The synthesis of 3,5-diaminobenzenesulfonic acid is a multi-step process that requires precise control over reaction conditions to achieve high purity. The most common route involves the electrophilic sulfonation of a dinitro-aromatic precursor, followed by the reduction of the nitro groups. Each of these steps presents unique challenges and potential for byproduct formation.

General Synthesis Pathway

A common and logical synthetic route to 3,5-diaminobenzenesulfonic acid proceeds via two key transformations:

• Electrophilic Aromatic Sulfonation: Introduction of a sulfonic acid (-SO₃H) group onto a dinitro-aromatic ring. A typical starting material is 1,3-dinitrobenzene. The two nitro groups act as strong deactivating, meta-directors, guiding the incoming sulfonic acid group to the 5-position.

• Reduction: Conversion of the two nitro groups (-NO₂) on the 3,5-dinitrobenzenesulfonic acid intermediate to amino groups (-NH₂).

This guide will troubleshoot issues arising from both stages of this synthetic sequence.

Caption: General synthesis workflow for 3,5-diaminobenzenesulfonic acid.

Part A: Troubleshooting the Sulfonation Stage

The introduction of the sulfonic acid group is a critical step governed by the principles of electrophilic aromatic substitution. The primary challenges in this stage are ensuring the reaction goes to completion and preventing the formation of undesired side products like sulfones.

Q1: My sulfonation reaction has a low yield and significant unreacted starting material. What is the likely cause?

Answer: A low yield in a sulfonation reaction is often due to the reversible nature of the process.[1] The reaction between an aromatic compound and sulfuric acid produces water as a byproduct.[2][3] As the concentration of water increases in the reaction mixture, it can shift the equilibrium back towards the starting materials, effectively halting or reversing the sulfonation.

Causality & Solution:

• Water Content: The presence of water, either from the reagents or produced during the reaction, dilutes the sulfuric acid and promotes the reverse reaction (desulfonation).[1]

• Preventative Measures:

  • Use Fuming Sulfuric Acid (Oleum): Oleum is a solution of sulfur trioxide (SO₃) in concentrated sulfuric acid.[4] The excess SO₃ acts as the primary sulfonating agent and also consumes any water present by converting it to sulfuric acid, thus driving the reaction to completion.[1][3]

  • Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous grade sulfuric acid if oleum is not an option.

  • Removal of Water: In some industrial processes, water is removed azeotropically to push the equilibrium forward.

Q2: I've isolated an impurity that is insoluble in my workup solvent and appears to have a high molecular weight. What could this be?

Answer: This is a classic indicator of diaryl sulfone formation. Sulfones (Ar-SO₂-Ar) are common byproducts in sulfonation reactions, particularly when conducted at elevated temperatures.[4] An activated sulfonic acid intermediate can act as an electrophile and react with another molecule of the aromatic starting material.

Causality & Solution:

• Mechanism of Formation: The reaction is promoted by high temperatures and high concentrations of the aromatic sulfonic acid product.

• Preventative Measures:

  • Temperature Control: Maintain the lowest effective temperature for the sulfonation reaction. Monitor the reaction temperature closely, as sulfonation is an exothermic process.

  • Use of Solvents: Performing the reaction in an inert solvent can sometimes minimize sulfone formation.[4]

  • Sulfone Depressors: In some industrial applications, additives like acetic acid have been used to reduce sulfone formation.[4]

Part B: Troubleshooting the Reduction Stage

The reduction of the two nitro groups on 3,5-dinitrobenzenesulfonic acid to form the desired diamine is the final and often most challenging step. Issues such as incomplete reduction, product oxidation, and difficulties in purification are common.

Q3: My reduction is incomplete, leaving behind 3-amino-5-nitrobenzenesulfonic acid. How can I ensure both nitro groups are fully reduced?

Answer: Incomplete reduction is one of the most frequent issues, leading to a mixture of the desired product and the mono-amino intermediate.[5] This can stem from several factors related to the reducing agent, catalyst, or reaction conditions.

Causality & Solution:

• Insufficient Reducing Agent: The stoichiometry of the reducing agent is critical. For a dinitro compound, a sufficient excess is required to reduce both nitro groups completely.

  • Metal/Acid Reduction (e.g., Fe/HCl, SnCl₂/HCl): Ensure at least the stoichiometric amount of metal is used, and often a significant excess is beneficial to drive the reaction to completion.[6]

  • Catalytic Hydrogenation (e.g., H₂/Pd-C): The catalyst loading might be too low, or the hydrogen pressure may be insufficient.[6][7]

• Poor Catalyst Activity: In catalytic hydrogenation, the catalyst (e.g., Palladium on carbon, Raney Nickel) can be deactivated by improper storage, handling, or poisoning.[6]

  • Catalyst Poisoning: Impurities in the starting material or solvent, particularly sulfur-containing compounds (ironic, given the substrate), can poison the catalyst.[6] Ensure the 3,5-dinitrobenzenesulfonic acid intermediate is of high purity.

  • Use Fresh Catalyst: Always use a fresh, high-activity catalyst for difficult reductions.

• Reaction Conditions:

  • Temperature: Some reductions may require gentle heating to proceed at a reasonable rate.

  • Reaction Time: Monitor the reaction by an appropriate technique (e.g., TLC or HPLC) to ensure it has reached completion before workup. Dinitro reductions can be slower than mono-nitro reductions.

Caption: Troubleshooting flowchart for incomplete reduction reactions.

Q4: My final 3,5-diaminobenzenesulfonic acid product is discolored (brown, purple, or black). What causes this and how can it be prevented?

Answer: Aromatic amines are highly susceptible to air oxidation, which produces intensely colored polymeric byproducts.[8] This is a very common issue when synthesizing di- and poly-amino aromatic compounds. Discoloration can also arise from azo/azoxy coupling byproducts formed during the reduction itself.

Causality & Solution:

• Product Oxidation: The amino groups of the final product are easily oxidized by atmospheric oxygen, especially under neutral or basic conditions or in the presence of residual metal catalysts. A patent for a similar process notes that oxidation can lead to brown or purple byproducts.[8]

• Coupling Byproducts: Under certain reduction conditions, particularly if the pH is not strongly acidic, intermediate nitroso compounds can couple to form azoxy or azo byproducts, which are often colored.[9]

• Preventative Measures:

  • Workup Under Inert Atmosphere: Perform the workup and isolation steps under an inert atmosphere (e.g., Nitrogen or Argon) to minimize contact with oxygen.

  • Use of Antioxidants: A patent for producing 3,5-diaminobenzoic acid recommends adding a strong reducing agent like sodium bisulfite during the workup to protect the amino groups from oxidation.[8] Adding a small amount of an antioxidant like sodium sulfite or sodium bisulfite to the reaction mixture before and during isolation can be highly effective.

  • Control pH: Maintaining acidic conditions during metal/acid reduction and workup can help suppress the formation of coupling byproducts.

  • Prompt Isolation: Isolate the product promptly after the reaction is complete to minimize its exposure to air.

Q5: My catalytic hydrogenation is extremely slow or has stopped completely. What should I investigate?

Answer: A stalled hydrogenation reaction is typically due to issues with the catalyst, the hydrogen supply, or the solvent system.

Causality & Solution:

• Catalyst Deactivation/Poisoning: As mentioned in Q3, catalyst poisons are a primary culprit.[6] Halides or sulfur compounds in your starting material can shut down the catalyst.

• Insufficient Hydrogen Pressure: Some challenging reductions require higher-than-atmospheric pressure to proceed efficiently.[7]

• Poor Solubility/Mass Transfer: The reaction is multiphasic (solid catalyst, dissolved substrate, gaseous hydrogen). If your substrate has poor solubility in the chosen solvent, the reaction rate will be limited by mass transfer to the catalyst surface.

• Solvent Effects: The choice of solvent can significantly impact catalyst activity.[6] Protic solvents like ethanol or acetic acid often enhance the rate of hydrogenation.[7]

• Troubleshooting Steps:

  • Filter and Add Fresh Catalyst: If you suspect poisoning, filter the reaction mixture (carefully, as the catalyst can be pyrophoric) and add a fresh batch of catalyst.

  • Increase Hydrogen Pressure: If your equipment allows, increase the hydrogen pressure.

  • Modify Solvent System: Consider adding a co-solvent to improve the solubility of your substrate. A protic co-solvent like ethanol is often beneficial.[7]

Q6: I'm using a metal/acid reduction (Fe/HCl) and am having difficulty removing all the metal salts during workup, leading to an impure product.

Answer: Removing the large quantity of iron salts generated during a Bechamp reduction (or similar metal/acid reductions) is a common purification challenge. The amine product can chelate with the metal ions, making them difficult to separate.

Causality & Solution:

• Formation of Metal Hydroxides/Salts: After the reaction, the acidic solution contains dissolved iron salts (FeCl₂). During neutralization to isolate the free amine, these precipitate as iron hydroxides (Fe(OH)₂/Fe(OH)₃).

• Workup Protocol:

  • Hot Filtration: After the reaction is complete, while the solution is still hot and acidic, filter it through a pad of Celite® (diatomaceous earth) to remove excess iron powder and insoluble iron oxides.[6]

  • Basification and Extraction: Cool the filtrate and carefully basify it with a strong base (e.g., NaOH or Na₂CO₃) to precipitate the remaining iron salts as hydroxides. The key is to raise the pH sufficiently to deprotonate your product (which exists as a zwitterion or ammonium salt) and precipitate the iron.

  • Filtration or Extraction: The precipitated iron hydroxides can be removed by another filtration through Celite. Alternatively, if your product is soluble in an organic solvent at high pH, you can extract it away from the aqueous slurry containing the inorganic salts.[6] Given the sulfonic acid group, your product will likely remain in the aqueous phase. In this case, careful pH adjustment to find the isoelectric point of your amino sulfonic acid can induce its precipitation while keeping iron salts in solution, though this can be complex.

Summary of Byproducts and Prevention Strategies

Byproduct Type	Stage of Formation	Primary Cause	Prevention & Mitigation Strategy
Diaryl Sulfone	Sulfonation	High reaction temperature	Maintain lower reaction temperature; use of sulfone depressors.[4]
Isomeric Sulfonated Products	Sulfonation	Incorrect starting material or conditions	Use 1,3-dinitrobenzene as a precursor to ensure meta-direction.
3-Amino-5-nitrobenzenesulfonic acid	Reduction	Incomplete reduction	Increase excess of reducing agent/catalyst; use fresh, active catalyst; increase reaction time/temperature.[5][6]
Azo/Azoxy Compounds	Reduction	Coupling of nitroso intermediates	Maintain strongly acidic conditions during reduction.
Oxidized/Polymeric Amines	Reduction / Workup	Air oxidation of the diamine product	Work under an inert atmosphere; add antioxidants (e.g., sodium bisulfite) during workup; prompt isolation.[8]
Metal Salt Contamination	Reduction / Workup	Inefficient removal of metal from Fe/HCl or SnCl₂ reductions	Hot filtration through Celite; careful pH control during workup to precipitate metal hydroxides for removal.[6]

References

• Khan Academy. Sulfonation (video) | Aromatic compounds. [Link]

• Grokipedia. Aromatic sulfonation. [Link]

• Michigan State University Department of Chemistry. Substitution Reactions of Benzene and Other Aromatic Compounds. [Link]

• Professor Dave Explains. Sulfonation of Aromatic Compounds. (2023). YouTube. [Link]

• Google Patents. US3941810A - Sulfonation of aromatic compounds in the presence of solvents.

• Chemistry LibreTexts. Nitration and Sulfonation of Benzene. (2023). [Link]

• Master Organic Chemistry. Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. (2018). [Link]

• Taylor & Francis Online. Photoreaction of nitrobenzene derivatives with alkyl thiols giving sulfonamides and derivatives. (2023). [Link]

• ResearchGate. What is the most effective method for reduction of di nitro compound?. (2016). [Link]

• Filo. Explain me sulphonation of benzene and nitration of benzene. (2024). [Link]

• ACS Publications. Factors Controlling Regioselectivity in the Reduction of Polynitroaromatics in Aqueous Solution | Environmental Science & Technology. [Link]

• Reddit. my nitro refuses to be reduced : r/Chempros. (2023). [Link]

• ACS Publications. Reduction of Nitro Aromatic Compounds by Zero-Valent Iron Metal. [Link]

• Patsnap. Production system and process for 3,5-diaminobenzoic acid - Eureka. (2019). [Link]

• Organic Syntheses. 3,5-dinitrobenzoic acid - Organic Syntheses Procedure. [Link]

• Google Patents.

• DTIC. Water Soluble, Conjugated Main Chain Azo Polymer: Synthesis and Characterization. [Link]

• Google Patents.
• Google Patents.

• PubChem. 3,5-diaminobenzenesulfonic Acid | C6H8N2O3S | CID 10932189. [Link]

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Technical Support Center: Overcoming Catalyst Deactivation by 3,5-Diaminobenzenesulfonic Acid

Welcome to the technical support center dedicated to addressing the challenges associated with catalyst deactivation caused by 3,5-diaminobenzenesulfonic acid. This guide is intended for researchers, scientists, and drug development professionals who encounter this specific and often persistent issue in their catalytic processes. While direct literature on the deactivating effects of 3,5-diaminobenzenesulfonic acid is limited, this document synthesizes established principles of catalyst poisoning by aromatic amines and sulfonic acids to provide a robust framework for troubleshooting and overcoming these challenges.

I. Understanding the Challenge: The Dual-Nature of 3,5-Diaminobenzenesulfonic Acid as a Catalyst Poison

3,5-Diaminobenzenesulfonic acid presents a unique challenge to heterogeneous catalysis due to the presence of two distinct functional groups known to be potent catalyst poisons: amino groups and a sulfonic acid group. The deactivation of a catalyst in the presence of this molecule is likely a complex interplay of the mechanisms described below.

• Amino Group Poisoning: The lone pair of electrons on the nitrogen atoms of the amino groups can strongly adsorb onto the active sites of metal catalysts, particularly platinum-group metals (PGMs) like platinum, palladium, and rhodium. This adsorption blocks access for reactants and can lead to a significant decrease in catalytic activity. Aniline and its derivatives are known to act as Lewis bases, which can also poison acidic catalyst supports.[1]

• Sulfonic Acid and Sulfur-Based Poisoning: Sulfur compounds are notorious for their ability to poison a wide range of catalysts, including Raney Nickel and PGMs.[2] The deactivation can occur through strong chemisorption of the sulfur atom onto the metal surface, leading to the formation of stable and catalytically inactive metal sulfides. In the case of the sulfonic acid group, deactivation can also proceed through the leaching of the -SO₃H group or the formation of sulfonate esters, which can block active sites.[3]

The simultaneous presence of these functional groups on a single aromatic ring suggests a multifaceted deactivation pathway that may be more severe than poisoning by simpler aromatic amines or sulfonic acids alone.

II. Frequently Asked Questions (FAQs)

Q1: What are the typical signs of catalyst deactivation by 3,5-diaminobenzenesulfonic acid?

A1: The primary indicators of catalyst deactivation include:

• A noticeable decrease in the reaction rate or a complete stall of the reaction.

• The need for higher catalyst loading, temperature, or pressure to achieve the desired conversion.

• A change in reaction selectivity, leading to the formation of undesired byproducts.

• In hydrogenation reactions, a significant decrease in hydrogen uptake.

• Discoloration of the catalyst, often turning darker due to the formation of carbonaceous deposits or metal sulfides.

Q2: Which types of catalysts are most susceptible to poisoning by 3,5-diaminobenzenesulfonic acid?

A2: Based on the known poisoning effects of its functional groups, the following catalyst types are likely to be highly susceptible:

• Platinum-Group Metal (PGM) Catalysts: Platinum (Pt), Palladium (Pd), and Rhodium (Rh) on various supports (e.g., carbon, alumina, silica) are particularly vulnerable to poisoning by both sulfur and nitrogen compounds.[4]

• Raney Nickel: This catalyst is highly susceptible to sulfur poisoning, which can lead to rapid and irreversible deactivation.[2]

• Acidic and Basic Catalysts: The amphoteric nature of 3,5-diaminobenzenesulfonic acid (containing both acidic -SO₃H and basic -NH₂ groups) can lead to the poisoning of both acidic and basic active sites on catalyst supports or bifunctional catalysts.

Q3: How does the pH of the reaction medium affect catalyst deactivation by this compound?

A3: The pH of the reaction medium is a critical parameter that can significantly influence the deactivation process.

• At low pH (acidic conditions): The amino groups will be protonated to form ammonium ions (-NH₃⁺). This may reduce their tendency to adsorb onto positively charged metal surfaces but could increase their interaction with negatively charged catalyst supports.

• At high pH (basic conditions): The sulfonic acid group will be deprotonated to form a sulfonate anion (-SO₃⁻). This can alter its solubility and interaction with the catalyst surface. The amino groups will be in their free base form, increasing their potential to act as Lewis bases and poison the catalyst.[5]

• At neutral pH: The molecule will exist as a zwitterion, which can still interact with the catalyst surface through both its charged groups and the aromatic ring. Studies on the adsorption of aromatic amines on metal oxides have shown the highest adsorption at neutral pH.[5]

It is crucial to experimentally determine the optimal pH range that minimizes catalyst deactivation while maintaining the desired reaction rate.

III. Troubleshooting Guide

This section provides a structured approach to diagnosing and addressing catalyst deactivation when 3,5-diaminobenzenesulfonic acid is present in the reaction system.

Observed Problem	Potential Cause	Suggested Action(s)
Rapid loss of activity in the first run	Strong catalyst poisoning by either the amino or sulfonic acid groups.	1. Increase Catalyst Loading: While not a permanent solution, a higher catalyst loading may help achieve the desired conversion by compensating for the poisoned sites. 2. Modify Reaction Conditions: Experiment with different temperatures and pressures. Lower temperatures may reduce the rate of strong chemisorption of the poison. 3. pH Adjustment: Carefully adjust the pH of the reaction mixture to alter the protonation state of the amino and sulfonic acid groups and potentially reduce their affinity for the catalyst surface.
Gradual decrease in activity over multiple runs	Progressive fouling of the catalyst surface by reaction byproducts or polymerization of the poison. Leaching of the active metal or catalyst support components.	1. Catalyst Regeneration: Implement a regeneration protocol after each run (see Section IV for detailed protocols). 2. Feed Purification: If possible, remove or reduce the concentration of 3,5-diaminobenzenesulfonic acid from the feedstock before it comes into contact with the catalyst. 3. Catalyst Support Modification: Consider using a more robust catalyst support that is less susceptible to leaching under the reaction conditions.
Change in product selectivity	Selective poisoning of specific active sites responsible for the desired reaction pathway.	1. Characterize the Deactivated Catalyst: Use techniques like XPS to analyze the catalyst surface and identify the nature of the adsorbed species. 2. Use a More Poison-Resistant Catalyst: Explore alternative catalysts that are known to have better tolerance to sulfur and nitrogen compounds. 3. Introduce a Sacrificial Agent: In some cases, a less valuable compound that preferentially adsorbs to the poison-sensitive sites can be added to protect the primary active sites.
No reaction or very low conversion	Severe and irreversible catalyst poisoning.	1. Catalyst Replacement: The catalyst may be beyond regeneration and require replacement. 2. Fundamental Re-evaluation of the Catalytic System: It may be necessary to explore entirely different catalytic systems that are not susceptible to poisoning by this type of molecule.

IV. Experimental Protocols for Catalyst Regeneration

The choice of regeneration protocol depends on the type of catalyst and the suspected nature of the deactivation. It is crucial to first perform a thorough wash of the spent catalyst with a suitable solvent to remove any loosely bound species before attempting regeneration.

Protocol 1: Thermal Regeneration (Oxidative Treatment)

This method is effective for removing carbonaceous deposits and can convert strongly adsorbed sulfur species into less inhibitive sulfates.

• Catalyst Recovery and Washing: After the reaction, filter the catalyst and wash it thoroughly with a solvent that is a good solvent for the reactants and products but does not react with the catalyst (e.g., deionized water, ethanol, or acetone).

• Drying: Dry the washed catalyst in a vacuum oven at a moderate temperature (e.g., 80-100 °C) to remove residual solvent.

• Oxidative Treatment: Place the dried catalyst in a tube furnace.

• Inert Gas Purge: Purge the furnace with an inert gas (e.g., nitrogen or argon) while slowly ramping up the temperature.

• Controlled Oxidation: Once the desired temperature is reached (typically 300-500 °C, but this needs to be optimized for the specific catalyst and support to avoid sintering), introduce a controlled flow of a dilute oxygen/inert gas mixture (e.g., 1-5% O₂ in N₂).

• Hold and Cool: Maintain the oxidative atmosphere for a predetermined time (e.g., 1-4 hours). Then, switch back to an inert gas flow and allow the furnace to cool down to room temperature.

• Optional Reduction Step: For metal catalysts, a subsequent reduction step under a hydrogen flow may be necessary to restore the active metallic sites.

Protocol 2: Chemical Regeneration (Acid/Base Washing)

This protocol aims to remove adsorbed poisons by chemical treatment. Caution: This method can lead to the leaching of the active metal or damage to the support if not performed carefully.

• Catalyst Recovery and Washing: Follow steps 1 and 2 from Protocol 1.

• Acid or Base Wash:

  • For suspected amine poisoning: Suspend the catalyst in a dilute aqueous acid solution (e.g., 0.1 M acetic acid or nitric acid) and stir for a defined period (e.g., 1-2 hours) at room temperature.

  • For suspected sulfonate or sulfide poisoning: A wash with a dilute base solution (e.g., 0.1 M NaOH or NH₄OH) may be effective.

• Thorough Rinsing: After the acid or base wash, filter the catalyst and wash it extensively with deionized water until the filtrate is neutral.

• Drying and Activation: Dry the catalyst under vacuum and, if necessary, perform a thermal activation/reduction step as described in Protocol 1.

V. Visualizing Deactivation and Regeneration Pathways

The following diagrams illustrate the conceptual pathways of catalyst deactivation by 3,5-diaminobenzenesulfonic acid and a general workflow for troubleshooting.

Caption: Fig. 1: Conceptual pathway of catalyst poisoning.

Caption: Fig. 2: A systematic workflow for troubleshooting.

VI. Concluding Remarks

Overcoming catalyst deactivation by 3,5-diaminobenzenesulfonic acid requires a systematic and informed approach. By understanding the dual-poisoning nature of this molecule and methodically exploring regeneration strategies and reaction optimization, it is often possible to restore or significantly improve catalyst performance. We encourage you to use this guide as a starting point for your investigations and to adapt the provided protocols to your specific catalytic system.

VII. References

• Raney nickel reductions. (n.d.).

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• Enhanced Ageing Performance of Sulfonic Acid-Grafted Pt/C Catalysts - PMC. (n.d.).

• Regeneration of platinum catalyst - US2882241A - Google Patents. (n.d.).

• Electrochemical Regeneration of Platinum Catalysts Poisoned by Sulfur-Containing Species. (2025).

• Deactivation and Regeneration of Sulfonated Carbon Catalysts in Hydrothermal Reaction Environments. (2018). ChemSusChem, 11(13), 2189-2201.

• Adsorption of benzenesulfonic acid on platinum electrodes. (1985). Soviet Electrochemistry, 21(8), 987-990.

• Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium. (2022). Catalysts, 12(7), 748.

• Raney nickel - Wikipedia. (n.d.).

• Regeneration of sulfur-poisoned raney nickel catalyst - US3674707A - Google Patents. (n.d.).

• Regenerating a platinum oxide deactivated catalyst resulting from use in eliminating oxides of nitrogen from gases - US3578608A - Google Patents. (n.d.).

• Aniline-Catalysis-and-Chemical-Engineering.pdf - ResearchGate. (n.d.).

• Heterogeneously Catalyzed Selective Acceptorless Dehydrogenative Aromatization to Primary Anilines from Ammonia via Concerted Catalysis and Adsorption Control - PMC. (2023).

• The Chemical Oxidation of Aniline: Mechanisms, Applications and Environmental Implications - Open Access Journals. (2024).

• Poisoning of Pt/C catalysts by CO and its consequences over the kinetics of hydrogen chemisorption. (n.d.).

• Catalyst poisoning - Wikipedia. (n.d.).

• Effect of sulfonic acid group content on adsorption performance... - ResearchGate. (n.d.).

• Desulfurization with Raney Nickel: A Powerful Method for Organic Synthesis. (n.d.).

• a Effect of pH on adsorption of aromatic amines. b Effect of adsorbent... - ResearchGate. (n.d.).

• The Action of Raney Nickel on Organic Sulfur Compounds. (n.d.).

• Advanced Strategies for Mitigating Catalyst Poisoning in Low and High Temperature Proton Exchange Membrane Fuel Cells: Recent Progress and Perspectives - MDPI. (2025).

• Enhanced Stability of Immobilized Platinum Nanoparticles through Nitrogen Heteroatoms on Doped Carbon Supports. (2017). ACS Catalysis, 7(10), 7016-7025.

• Surface Functionalization of Carbon Black for PEM Fuel Cell Electrodes - Los Alamos National Laboratory. (2024).

• Effect of pH on metal adsorption. | Download Scientific Diagram - ResearchGate. (n.d.).

• The poisoning level of Pt/C catalysts used in PEM fuel cells by the hydrogen feed gas impurities: The bonding strength. (2011). International Journal of Hydrogen Energy, 36(11), 6817-6825.

• Role of pH in partitioning and cation exchange of aromatic amines on water-saturated soils. (2001). Environmental Science & Technology, 35(16), 3371-3377.

• Effect of Aromatic Amine−Metal Interaction on Surface Vibrational Raman Spectroscopy of Adsorbed Molecules Investigated by Density Functional Theory. (2011). The Journal of Physical Chemistry C, 115(9), 3662-3669.

• A Comparative Study of Supported Sulfonic Acids Derived from CdO and CaO for the Reactive Adsorption of o-Xylene - MDPI. (2025).

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Reference Data & Comparative Studies

1H and 13C NMR spectra validation for 3,5-diaminobenzenesulfonic acid

A Comparative Guide to NMR Spectra Validation for 3,5-Diaminobenzenesulfonic Acid (3,5-DABSA)

Introduction

3,5-Diaminobenzenesulfonic acid (3,5-DABSA) is a highly functionalized aromatic monomer critical to the synthesis of sulfonated polyimides (SPIs) for advanced gas separation membranes[1] and reactive dyes. Because impurities—such as unreacted starting materials or isomeric byproducts (e.g., 2,4-diaminobenzenesulfonic acid)—can drastically alter the mechanical properties and permselectivity of the resulting polymers[2], rigorous purity validation is non-negotiable.

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of validating highly polar, zwitterionic intermediates. This guide objectively compares Nuclear Magnetic Resonance (NMR) spectroscopy against traditional chromatographic methods for 3,5-DABSA, providing a comprehensive, self-validating protocol for structural elucidation and quantitative NMR (qNMR) purity assessment.

Part 1: The Analytical Challenge & Method Comparison

Traditional High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical and chemical purity determination[3]. However, 3,5-DABSA presents a unique challenge. Due to its zwitterionic nature (containing both acidic −SO3​H and basic −NH2​ groups), it exhibits extreme polarity. On standard C18 reverse-phase columns, 3,5-DABSA typically elutes in the void volume. Achieving retention requires complex ion-pairing reagents (e.g., tetrabutylammonium hydroxide), which contaminate LC-MS systems and complicate routine analysis. Furthermore, HPLC requires a highly pure reference standard of 3,5-DABSA to establish a calibration curve[3].

In contrast, NMR spectroscopy—specifically qNMR—functions as a primary analytical method. It provides absolute quantification without requiring a reference standard of the analyte itself[4]. By comparing the integral of the analyte to a universally certified internal calibrant (IC), qNMR delivers simultaneous structural confirmation and purity assessment[5].

Figure 1: Analytical selection logic for highly polar zwitterionic compounds like 3,5-DABSA.

Table 1: Comparative Analysis of Purity Validation Methods for 3,5-DABSA

Methodology	Primary Advantage	Primary Limitation	Suitability for 3,5-DABSA
HPLC-UV	High sensitivity for trace impurities; high throughput[3].	Requires ion-pairing reagents and an identical reference standard.	Low to Moderate. Method development is complex and system-contaminating.
Benchtop NMR (60-100 MHz)	Low capital cost; cryogen-free operation.	Low dispersion; high risk of peak overlap in the aromatic region.	Moderate. Useful for rapid, rough screening but lacks resolution for tight isomers.
High-Field qNMR (≥ 400 MHz)	Absolute quantification without analyte standards; high resolution[6].	High capital and maintenance costs; requires deuterated solvents.	Optimal . Provides definitive structural proof and mass fraction purity[4].

Part 2: 1H and 13C NMR Spectral Elucidation

Before quantification, the structural identity of 3,5-DABSA must be confirmed. The choice of solvent is critical. While 3,5-DABSA is water-soluble, D2​O is not recommended. Causality: D2​O causes rapid deuterium exchange with the −NH2​ and −SO3​H protons. More critically, at elevated temperatures or prolonged acquisition times, D2​O can induce H-D exchange on the activated aromatic ring (specifically at the C-4 position, which is highly activated by two ortho-amino groups), leading to inaccurate integration. DMSO- d6​ suppresses this exchange, preserving the integral integrity of the aromatic protons.

The molecule possesses C2v​ symmetry, simplifying the spectra.

Table 2: Expected NMR Spectral Assignments for 3,5-DABSA (in DMSO- d6​ )

Nucleus	Chemical Shift (ppm)*	Multiplicity	Integration	Assignment & Causality
1H	~5.9 - 6.1	Triplet / Broad Singlet	1H	H-4 : Highly shielded by two adjacent, electron-donating −NH2​ groups.
1H	~6.7 - 6.9	Doublet / Broad Singlet	2H	H-2, H-6 : Deshielded by the −SO3​H group, shielded by one −NH2​ group.
1H	~5.0 - 5.5	Broad Singlet	4H	−NH2​ : Exchangeable amine protons.
13C	~148.0	Singlet	2C	C-3, C-5 : Directly attached to the electronegative nitrogen atoms.
13C	~145.0	Singlet	1C	C-1 : Directly attached to the strongly electron-withdrawing −SO3​H group.
13C	~105.0	Singlet	2C	C-2, C-6 : Aromatic methine carbons.
13C	~98.0	Singlet	1C	C-4 : Highly shielded aromatic methine carbon.

*Note: Exact chemical shifts are concentration and pH-dependent due to the zwitterionic nature of the compound.

Part 3: Step-by-Step qNMR Validation Protocol

To ensure scientific integrity, the qNMR protocol must be a self-validating system adhering to pharmacopeial guidelines (e.g., USP <761>)[4]. The method relies on the principle that NMR signal intensity is directly proportional to the number of nuclei responsible for the signal[7].

1. Internal Calibrant (IC) Selection: Select Dimethyl sulfone ( DMSO2​ ) as the internal calibrant. Causality: DMSO2​ is highly stable, universally available as a certified reference material (CRM), and provides a sharp, distinct singlet at ~3.0 ppm in DMSO- d6​ [6]. This ensures zero signal overlap with the aromatic peaks of 3,5-DABSA (5.9–6.9 ppm), which is a mandatory requirement for accurate integration[5].

2. Sample Preparation (The Gravimetric Crux): The accuracy of qNMR is fundamentally limited by weighing precision.

• Use an analytical microbalance ( d=0.001 mg or better).

• Accurately weigh 10–20 mg of 3,5-DABSA[5] and an appropriate mass of DMSO2​ (aiming for a 1:1 molar ratio to balance signal intensities).

• Co-dissolve both in 0.6 mL of high-purity DMSO- d6​ (≥99.9% D) in a standard 5 mm NMR tube.

3. Data Acquisition Parameters:

• Pulse Angle: Use a 90° excitation pulse to maximize the signal-to-noise (S/N) ratio per scan.

• Relaxation Delay (D1): Set D1 to at least 5×T1​ (longitudinal relaxation time) of the slowest relaxing nucleus in the system (typically the IC or the H-4 proton). Causality: Failing to allow complete magnetization recovery leads to T1​ -weighting, artificially under-representing signals with longer T1​ s and destroying quantitative accuracy[7].

• Scans (NS): Acquire sufficient scans (typically 32 to 64) to achieve an S/N ratio > 150:1 for the target peaks[5].

• 13C Decoupling (Optional but Recommended): Employ broad-band 13C decoupling during acquisition to eliminate 13C satellites, which is particularly useful for high-purity materials to prevent satellite peaks from being misidentified as impurities[6].

4. Data Processing & Purity Calculation: Apply a mild exponential apodization function (Line Broadening = 0.3 Hz) to enhance S/N without distorting peak areas. Perform strict manual phase correction and high-order baseline correction[5]. Integrate the DMSO2​ singlet (6H) and the H-2/H-6 aromatic signal of 3,5-DABSA (2H).

Calculate the mass fraction purity ( Px​ ) using the fundamental qNMR equation[5]:

Px​=IIC​Ix​​×Nx​NIC​​×MIC​Mx​​×mx​mIC​​×PIC​

(Where I = Integral, N = Number of protons, M = Molar mass, m = Weighed mass, P = Purity of the IC).

Figure 2: Step-by-step qNMR experimental workflow for absolute purity quantification.

Conclusion

For highly polar, zwitterionic compounds like 3,5-diaminobenzenesulfonic acid, traditional chromatographic techniques often introduce more analytical artifacts than they resolve. By leveraging High-Field qNMR with a meticulously chosen internal calibrant and optimized relaxation parameters, researchers can achieve a self-validating, orthogonal assessment of both chemical structure and absolute mass fraction purity. This ensures the integrity of downstream applications, from advanced polyimide synthesis to pharmaceutical intermediate validation.

References

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Comparative Reactivity and Application Guide: 3,5-Diaminobenzenesulfonic Acid vs. 2,4-Diaminobenzenesulfonic Acid

Introduction

When designing advanced materials—ranging from gas-separation polyimides to complex azo dyes—the choice of monomer dictates the macromolecular architecture. 3,5-Diaminobenzenesulfonic acid (3,5-DABSA) and 2,4-diaminobenzenesulfonic acid (2,4-DABSA) are structural isomers that offer vastly different reactivity profiles. While both feature an electron-withdrawing sulfonic acid (-SO₃H) group and two electron-donating amino (-NH₂) groups, their spatial arrangements lead to distinct electronic and steric environments.

This guide objectively compares their reactivity, providing drug development professionals and materials scientists with the mechanistic insights and self-validating protocols needed to optimize synthetic workflows.

Mechanistic Reactivity Comparison: Symmetry vs. Asymmetry

The fundamental difference between these isomers lies in their molecular symmetry and the resulting electronic distribution across the benzene ring.

2,4-Diaminobenzenesulfonic Acid (2,4-DABSA)

2,4-DABSA is highly asymmetric. The amino group at the C4 position is para to the sulfonic acid, making it highly accessible and strongly nucleophilic. Conversely, the amino group at the C2 position is ortho to the bulky sulfonic acid group. This proximity induces significant steric hindrance and facilitates intramolecular hydrogen bonding, often stabilizing the molecule as a [1].

• Causality in Synthesis: This unequal reactivity is highly advantageous for regioselective reactions. For instance, in Ullmann coupling reactions, the C4-amine reacts preferentially, allowing chemists to synthesize asymmetric intermediates without the need for complex [2].

3,5-Diaminobenzenesulfonic Acid (3,5-DABSA)

3,5-DABSA is a symmetrical molecule where both amino groups are positioned meta to the sulfonic acid. Because neither amine is subject to ortho-steric hindrance from the -SO₃H group, they exhibit identical nucleophilicity.

• Causality in Synthesis: Equal reactivity is a strict prerequisite for linear step-growth polymerizations. When synthesizing Schiff-base networks or high-molecular-weight polyimides, the symmetric nature of 3,5-DABSA ensures simultaneous chain extension, preventing premature[3].

Electronic and steric effects dictating the divergent application pathways of DABSA isomers.

Quantitative Data Comparison

To guide monomer selection, the following table summarizes the empirical and structural properties of both isomers.

Property	2,4-Diaminobenzenesulfonic Acid	3,5-Diaminobenzenesulfonic Acid
Structural Symmetry	Asymmetric (C1: -SO₃H, C2: -NH₂, C4: -NH₂)	Symmetric (C1: -SO₃H, C3: -NH₂, C5: -NH₂)
Amine Nucleophilicity	Unequal (C4-NH₂ > C2-NH₂)	Equal (Both unhindered)
Zwitterionic Tendency	High (Solid-state zwitterion via C2-NH₂)[1]	Moderate (Intermolecular H-bonding preferred)
Primary Applications	Regioselective couplings[2], Azo dyes, Asymmetric SPIs[4]	Linear step-growth polymers, Schiff-base networks[3]
Polymerization Yield	Moderate (Steric termination risks at C2)	High (Equal reactivity promotes chain extension)

Experimental Methodologies & Self-Validating Protocols

Protocol A: Synthesis of Soluble Sulfonated Polyimides (SPIs) via One-Step Polycondensation

This protocol utilizes 2,4-DABSA (or 3,5-DABSA) to synthesize SPIs for[4]. The electron-withdrawing nature of the sulfonic acid group generally reduces amine nucleophilicity; therefore, a high-temperature catalytic approach is required.

Causality & Self-Validation: We utilize m-cresol as a high-boiling solvent to keep the rigid polymer backbone solvated, and isoquinoline as a basic catalyst to enhance nucleophilic attack on the dianhydride. The protocol employs a Dean-Stark trap with toluene. This creates a self-validating system : the continuous azeotropic removal and visual collection of water in the trap physically confirms the progress of the thermal imidization. Once water ceases to accumulate, the reaction is definitively complete.

Step-by-Step Workflow:

• Monomer Dissolution: In a rigorously dried 3-neck flask under a continuous N₂ purge, dissolve 10 mmol of the diaminobenzenesulfonic acid and 10 mmol of 4,4'-(hexafluoroisopropylidene)diphthalic anhydride (6FDA) in 30 mL of m-cresol.

• Catalyst Addition: Add 0.5 mL of isoquinoline (catalyst) and 10 mL of anhydrous toluene (azeotroping agent).

• Thermal Imidization: Attach a Dean-Stark trap filled with toluene. Heat the reaction mixture to 200°C.

• Self-Validation Check: Monitor the Dean-Stark trap. Maintain heating for 4-6 hours until water droplets stop collecting in the trap, indicating 100% imidization.

• Precipitation: Cool the viscous solution to 50°C and precipitate dropwise into 500 mL of vigorously stirred methanol.

• Membrane Casting: Filter the fibrous polymer, dry under vacuum at 120°C for 24 hours, and cast from a 10 wt% solution in DMAc to form transparent gas-separation membranes.

Self-validating polycondensation workflow for synthesizing sulfonated polyimide membranes.

Protocol B: Regioselective Ullmann Coupling of 2,4-DABSA

For drug development professionals synthesizing complex antagonists, 2,4-DABSA can be regioselectively coupled with [2].

Causality & Self-Validation: The reaction relies on CuSO₄ in an aqueous medium with triethylamine (Et₃N). The basicity of Et₃N not only coordinates the copper catalyst but also neutralizes the HBr byproduct. The self-validating mechanism here is pH monitoring: the reaction inherently acidifies as HBr is produced. By continuously monitoring and maintaining a slightly alkaline pH, the chemist physically drives the equilibrium toward the coupled product, exploiting the higher nucleophilicity of the C4-amine over the sterically hindered C2-amine.

Step-by-Step Workflow:

• Preparation: Dissolve 5 mmol of 2,4-DABSA and 5 mmol of bromaminic acid in 20 mL of deionized water.

• Catalyst & Base: Add 0.5 mmol of CuSO₄ and 15 mmol of triethylamine (Et₃N).

• Reaction: Heat the mixture to 60°C under an inert atmosphere for 8 hours.

• Self-Validation Check: Monitor the pH of the solution. If the pH drops below 8.0, add additional Et₃N to neutralize the evolving HBr and push the reaction forward.

• Isolation: Cool the mixture, acidify slightly with dilute HCl to precipitate the product, and recrystallize from water/ethanol to yield the regioselectively coupled intermediate.

Conclusion

The selection between 3,5-DABSA and 2,4-DABSA hinges on the desired macromolecular architecture. 3,5-DABSA is the definitive choice for linear, high-molecular-weight polymers due to its symmetric, equally reactive amines. Conversely, the asymmetric reactivity of 2,4-DABSA, driven by ortho-steric hindrance and zwitterionic stabilization, makes it an invaluable building block for regioselective synthesis and asymmetric structural modifications.

References

• Title: Surprises in a 'Simple' System: 2,4-Diaminobenzenesulfonic Acid Source: ResearchGate URL: [Link]

• Title: Effects of sulfonate incorporation and structural isomerism on physical and gas transport properties of soluble sulfonated polyimides Source: ResearchGate (Polymer) URL: [Link]

• Title: Convergent Synthesis of the Potent P2Y Receptor Antagonist MG 50-3-1 Based on a Regioselective Ullmann Coupling Reaction Source: PMC (PubMed Central) URL: [Link]

• Title: Synthesis and Properties of Some Schiff-Base Polymers Containing Sulfur Source: Taylor & Francis Online (Journal of Macromolecular Science: Part A - Chemistry) URL: [Link]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Diaminobenzenesulfonic vs. Sulfanilic Acid in Dye Synthesis

For Immediate Publication

This guide provides an objective, data-driven comparison of 3,5-diaminobenzenesulfonic acid (3,5-DABSA) and sulfanilic acid, two primary aromatic amines crucial in the synthesis of azo dyes. By examining their structural differences, reactivity, and the properties of the resulting dyes, this document serves as a technical resource for researchers and chemists to make informed decisions in their synthetic strategies.

Molecular Structure and Physicochemical Properties: The Foundation of Functionality

The key differentiator between sulfanilic acid and 3,5-DABSA lies in the number and position of their amino groups. Sulfanilic acid (4-aminobenzenesulfonic acid) possesses a single amino group in the para position relative to the sulfonic acid group. In contrast, 3,5-DABSA features two amino groups, both in the meta position to the sulfonic acid group. This seemingly subtle structural variance has profound implications for their chemical behavior and application in dye synthesis.

The sulfonic acid group (-SO₃H) in both molecules is a critical feature, imparting water solubility to the resulting dyes, a desirable characteristic for application in aqueous dyeing processes.[1]

Table 1: Comparative Physicochemical Properties

Property	Sulfanilic Acid	3,5-Diaminobenzenesulfonic Acid	Significance in Dye Synthesis
Chemical Structure	A single amino group para to the sulfonic acid group.	Two amino groups meta to the sulfonic acid group.	Influences diazotization, coupling reactivity, and potential for further reactions.
Molecular Formula	C₆H₇NO₃S	C₆H₈N₂O₃S	Impacts molar mass calculations for stoichiometric reactions.
Molecular Weight	173.19 g/mol	188.21 g/mol	Essential for accurate reagent measurement.
Key Functional Groups	1x Primary Amine (-NH₂), 1x Sulfonic Acid (-SO₃H)	2x Primary Amine (-NH₂), 1x Sulfonic Acid (-SO₃H)	The amino groups are diazotized; the sulfonic acid group enhances water solubility.[2]
Reactivity Profile	Functions as a monofunctional diazo component.	Can act as a monofunctional or bifunctional diazo component.	Offers versatility for creating simple monoazo, disazo, or polyazo dyes.

The Synthetic Pathway: Diazotization and Azo Coupling

The synthesis of azo dyes from these precursors follows a well-established two-step process: diazotization followed by azo coupling.[2]

• Diazotization : The primary aromatic amine is converted into a diazonium salt by treatment with nitrous acid (HNO₂), typically generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid at low temperatures (0-5 °C).[2][3]

• Azo Coupling : The resulting diazonium salt, a weak electrophile, reacts with an electron-rich coupling partner (e.g., a phenol or another aromatic amine) in an electrophilic aromatic substitution reaction to form the azo compound, characterized by the -N=N- linkage, which is the dye's chromophore.[1][4][5]

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

}

Caption: General workflow for azo dye synthesis.

Comparative Performance in Dye Synthesis: A Tale of Two Amines

Sulfanilic Acid: The Reliable Workhorse

Sulfanilic acid is a foundational component in the synthesis of many common azo dyes due to its straightforward reactivity and the good water solubility it imparts to the final product.[1][6] Its single amino group undergoes clean diazotization to form a stable diazonium salt, which is then used to create a wide range of monoazo dyes.

• Reactivity : As a standard diazo component, its reactivity is well-documented, leading to predictable outcomes and good yields in established protocols.[7]

• Applications : It is the precursor to well-known dyes and indicators such as Methyl Orange (from coupling with N,N-dimethylaniline) and Acid Orange 7 (from coupling with 2-naphthol).[1][8] These dyes are extensively used in the textile, printing, and food industries.[2]

• Dye Properties : Dyes derived from sulfanilic acid generally exhibit good stability. The sulfonic acid group ensures solubility, while the final color and fastness properties are determined by the chosen coupling partner.[6]

3,5-Diaminobenzenesulfonic Acid: The Versatile Specialist

The presence of a second amino group in 3,5-DABSA opens up a wider range of synthetic possibilities and can significantly influence the properties of the resulting dyes.

• Reactivity and Functionality :

  • Mono-functional Pathway : One amino group can be selectively diazotized, leaving the second one available as a powerful auxochrome (a color-enhancing group) or as a site for subsequent chemical modification.

  • Bi-functional Pathway : Under controlled conditions, both amino groups can be diazotized, allowing 3,5-DABSA to act as a bridging unit to create more complex disazo or polyazo dyes. This is a key advantage for producing brown and black shades.[9]

• Impact on Dye Properties :

  • Color : The unreacted second amino group acts as a strong electron-donating group, which can lead to a bathochromic shift (a deepening of the color towards red) in the dye's absorption spectrum compared to an analogous dye made from sulfanilic acid.

  • Fastness : The potential for creating larger, more complex molecules or introducing additional reactive sites can lead to dyes with improved substantivity (affinity for the fiber) and better wash and light fastness properties.

  • Specialty Applications : The unique structure of 3,5-DABSA makes it a valuable intermediate for specialty dyes where specific shades, higher performance, or multifunctional properties are required.

Experimental Protocols: A Side-by-Side Comparison

To illustrate the practical application, here are generalized protocols for the synthesis of a simple monoazo dye using both acids as the diazo component and β-Naphthol as the coupling partner.

Protocol 1: Synthesis of Acid Orange 7 from Sulfanilic Acid

This procedure outlines the synthesis of an azo dye by coupling diazotized sulfanilic acid with β-naphthol.[7]

A. Diazotization of Sulfanilic Acid

• Dissolve 2.8 mmol of sulfanilic acid and an equimolar amount of sodium carbonate in ~5 mL of water, warming gently if necessary.

• Cool the solution in an ice bath to 0-5 °C.

• Add a pre-chilled aqueous solution of sodium nitrite (NaNO₂) (2.8 mmol in ~1 mL water).

• In a separate beaker, cool ~0.5 mL of concentrated hydrochloric acid in an ice bath.

• Slowly add the cold sulfanilic acid/sodium nitrite mixture to the cold HCl with continuous stirring. A fine white precipitate of the diazonium salt should form. Keep this suspension in the ice bath.[2][10]

B. Azo Coupling

• In a separate beaker, dissolve 2.6 mmol of β-naphthol in ~2 mL of 2.5 M sodium hydroxide solution.

• Cool this coupling solution in an ice bath.

• Slowly add the cold diazonium salt suspension to the cold β-naphthol solution with vigorous stirring. An intense orange-red dye should form immediately.[5]

• Continue stirring in the ice bath for 15-30 minutes to ensure the reaction is complete.

• Isolate the dye by vacuum filtration, wash with a saturated sodium chloride solution to aid precipitation ("salting out"), and allow to air dry.[2]

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#E8F0FE", fontcolor="#202124", color="#4285F4"]; edge [color="#5F6368"];

}

Caption: Workflow for Orange II synthesis.

Protocol 2: Synthesis of a Monoazo Dye from 3,5-Diaminobenzenesulfonic Acid

This protocol is adapted for the unique properties of 3,5-DABSA, focusing on the diazotization of a single amino group.

A. Mono-Diazotization of 3,5-DABSA

• Dissolve 2.8 mmol of 3,5-diaminobenzenesulfonic acid in a minimal amount of dilute hydrochloric acid.

• Cool the solution thoroughly in an ice-salt bath to below 5 °C.

• Prepare a solution of sodium nitrite (NaNO₂) (2.8 mmol in ~1 mL water) and cool it separately.

• Add the cold NaNO₂ solution dropwise to the stirred 3,5-DABSA solution, carefully maintaining the temperature below 5 °C. The use of a single equivalent of nitrite under controlled acidic conditions favors mono-diazotization.

• After the addition is complete, stir for an additional 20-30 minutes in the ice bath.

B. Azo Coupling

• Prepare the coupling solution of β-naphthol (2.6 mmol) as described in Protocol 1, Step B1-B2.

• Slowly add the cold mono-diazotized 3,5-DABSA solution to the β-naphthol solution with vigorous stirring. A deep-colored dye should precipitate.

• Continue stirring and isolate the product as described in Protocol 1, Step B4-B5.

Table 2: Expected Experimental Outcomes and Performance Comparison

Parameter	Dye from Sulfanilic Acid (e.g., Acid Orange 7)	Dye from 3,5-DABSA (Mono-coupled)	Rationale for Differences
Yield	Typically high and reproducible.[7]	May vary depending on control over mono- vs. di-diazotization.	The presence of two amino groups requires more stringent reaction control to achieve selective mono-diazotization.
Color (λmax)	Orange-Red (~485 nm for Orange II).[7]	Expected to be deeper/shifted towards red (higher λmax).	The unreacted -NH₂ group on the 3,5-DABSA moiety acts as a strong auxochrome, enhancing the chromophore's color.
Solubility	Good in aqueous media.[1]	Good in aqueous media.	The sulfonic acid group in both parent molecules ensures water solubility.[11]
Synthetic Complexity	Low. Standard, well-established procedure.	Moderate. Requires careful control of stoichiometry and temperature to ensure mono-diazotization.	Competing reactions at the second amino group can lead to product mixtures if not properly controlled.
Potential for Further Rxn	None (on the diazo component).	High. The remaining free amino group can be acylated, used in further coupling, or other modifications.	This versatility is a key advantage for creating complex, high-performance dyes.

Conclusion: Selecting the Appropriate Reagent

The choice between sulfanilic acid and 3,5-diaminobenzenesulfonic acid is dictated by the specific goals of the dye synthesis project.

• Choose Sulfanilic Acid for reliable, cost-effective synthesis of standard monoazo dyes where well-established protocols and predictable outcomes are paramount. It is the ideal choice for producing a wide range of common yellow, orange, and red dyes.

• Choose 3,5-Diaminobenzenesulfonic Acid when synthetic versatility and specialized dye properties are the primary objectives. It is the superior choice for:

  • Creating dyes with deeper, modified shades due to the internal auxochrome.

  • Synthesizing complex disazo or polyazo dyes for blacks and browns.

  • Designing dyes that require a free amino group for subsequent reactions, such as creating reactive dyes or improving fiber affinity.

By understanding the fundamental chemical differences and their impact on synthesis and final dye properties, researchers can strategically select the optimal starting material to achieve their desired color and performance characteristics.

References

• The Synthesis of Azo Dyes. (n.d.).
• BenchChem. (2025).
• Organic Chemistry Portal. (n.d.). Azo Coupling.
• Slideshare. (n.d.). Diazotisation and coupling reaction.
• Obadahun, J., Tsaku, J. E., & E, S. (2021).
• Wikipedia. (n.d.). Azo coupling.
• Prepar
• CSIR NET LIFE SCIENCE COACHING. (2025, December 25). Azo Coupling of Sulphanilic Acid with Resorcinol.
• Canadian Science Publishing. (n.d.). Mechanism of azo coupling reactions. Part 34. Reactivity of five-membered ring heteroaromatic diazonium ions.
• Vaia. (n.d.). Propose a mechanism for the synthesis of methyl orange.
• Cash, D. (2008, September). Synthesis and Use of Fabric Dyes.
• ResearchGate. (n.d.). Diazotization-Coupling Reaction --.doc.
• Scribd. (n.d.). Synthesis of Orange II Azo Dye | PDF.
• PMC. (2024, December 12).
• (2025, July 21).
• Master Organic Chemistry. (2018, December 3).
• BYJU'S. (2019, February 18).
• IJERT. (n.d.). Effect of Reactive Dyes Structure on Light Fastness.
• ACS Publications. (2023, March 7).
• NPTEL Archive. (n.d.).
• BenchChem. (n.d.). A Comparative Guide to Azo Dye Synthesis: 4-Chlorobenzenesulfonic Acid vs. Sulfanilic Acid.
• Organic Chemistry Portal. (n.d.). Diazotisation.
• PMC. (2023, December 19). Novel Monosulfonated Azo Dyes: Design, Synthesis, and Application as Disperse Dyes on Polyester Fabrics.
• Vanderbilt University. (2011, February 22). Diazotization of the Amino Acid [closo-1-CB9H8-1-COOH-6-NH3] and Reactivity of the [closo-1-CB9H8-1-COO-6-N2].
• ScienceDirect. (2025, June 15).
• ACS Publications. (2024, June 13). Diazotization of o-Aminoamidoximes for the Preparation of Energetic 6,5,6-Fused 1,2,3-Triazine-3-oxides.
• RSC Publishing. (n.d.).
• ResearchGate. (n.d.). Sulfonated azo dyes on the market.
• (n.d.). The Chemistry of Color: Sulfanilic Acid's Role in Azo Dye Synthesis.
• Thaker, T. H., Upadhyay, P., Tiwari, A., Chaudhary, F., & Patel, N. (2023, April 1).
• Chemistry LibreTexts. (2019, June 5). 14.
• BenchChem. (n.d.). Application Notes: Synthesis and Use of Azo Dyes Derived from 3,5-Diaminophenol for Biological Staining.
• ResearchGate. (2021, October).
• ResearchGate. (n.d.). A study on 4,4′-diaminobenzene sulfonanilide (DABSA)
• ResearchGate. (n.d.). Direct dyes derived from 4,4'-diaminobenzanilide.
• PMC. (n.d.).
• TSI Journals. (n.d.). Synthesis, Characterization and Applications of Some New Reactive Dyes Based on 5,5'-Methylenebis (2-Aminobenzenesulfonic Acid).
• ResearchGate. (2020, April 11).
• IIP Series. (n.d.). CHEMISTRY OF AZO DYES: HISTORY, CLASSIFICATION, PROPERTIES AND RECENT DEVELOPMENTS.

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Evaluating the Thermal Properties of 3,5-Diaminobenzenesulfonic Acid vs. Standard Diamines in High-Performance Polymers

Executive Summary

The selection of diamine monomers is the foundational step in engineering high-performance polymers, such as polyimides (PIs), polyamides (PAs), and Polymers of Intrinsic Microporosity (PIMs). While standard unfunctionalized diamines like m-phenylenediamine (MPD) or 4,4'-oxydianiline (ODA) are industry staples for their thermal resilience, the introduction of 3,5-diaminobenzenesulfonic acid (3,5-DABSA) and its sterically hindered derivatives (e.g., 2,4,6-trimethyl-3,5-diaminobenzenesulfonic acid, TrMSA) has revolutionized membrane technology for gas separation and proton exchange[1].

This guide provides an objective, data-driven comparison of the thermal properties of 3,5-DABSA against alternative diamines, detailing the mechanistic causality behind their thermal behavior and providing self-validating experimental protocols for laboratory evaluation.

Mechanistic Insights: The Causality of Thermal Behavior

As an application scientist, it is critical to understand that diamines are rarely evaluated for thermal stability in isolation; their true thermal profile is expressed once polymerized. When comparing 3,5-DABSA-derived polymers to those synthesized from standard diamines, the pendant sulfonic acid (-SO₃H) group dictates two competing thermal phenomena[2]:

• Enhanced Rigidity via Hydrogen Bonding (Increased Tg​ ): The -SO₃H groups act as powerful proton donors and acceptors, establishing robust interchain hydrogen bonding networks. This restricts segmental chain mobility, leading to tighter inter-chain packing, reduced fractional free volume (FFV), and a significantly elevated glass transition temperature ( Tg​ ) compared to unfunctionalized analogs[3].

• Premature Thermal Degradation (Lower Td​ ): While standard aromatic polyimides (e.g., those derived from ODA) exhibit exceptional thermal stability with degradation onset temperatures exceeding 500 °C, sulfonated polyimides face a distinct vulnerability. The C-S bond is the weak link in the polymer backbone. Thermal cleavage and subsequent desulfonation typically occur around 380 °C, making 3,5-DABSA derivatives less suited for extreme high-temperature aerospace applications, but highly optimized for intermediate-temperature separations[1].

Mechanistic impact of sulfonation on polymer chain dynamics and thermal stability.

Comparative Thermal Data

The following table synthesizes the thermal metrics of polyimides synthesized using 6FDA (4,4′-(hexafluoroisopropylidene)diphthalic anhydride) paired with various diamines to isolate the effect of the diamine structure[1],[2],[3].

Diamine Monomer	Polymer Class	Functional Group	Td,5%​ (°C)*	Tg​ (°C)	CTE (ppm/K)**
3,5-DABSA (TrMSA)	Sulfonated Polyimide	-SO₃H	~380	>350	54.6 - 71.7
3,5-DABA (TrMCA)	Carboxylated Polyimide	-COOH	~420	>350	~65.0
MPD (TrMPD)	Standard Polyimide	None	~480	~320	~50.0
ODA	Flexible Polyimide	Ether (-O-)	~500	~270	~45.0

* Td,5%​ : Temperature at 5% weight loss (Thermogravimetric Analysis). ** CTE: Coefficient of Linear Thermal Expansion.

Self-Validating Experimental Protocols

To accurately evaluate these thermal properties in your own laboratory, the experimental workflow must be tightly controlled. Below are the field-proven protocols for synthesizing and characterizing 3,5-DABSA-derived polymers.

Protocol 1: One-Step Polycondensation of Sulfonated Polyimides

Standard polycondensation fails with 3,5-DABSA because the monomer exists as an insoluble zwitterion (inner salt) between the basic amine and acidic sulfonic groups.

Step-by-Step Methodology:

• Monomer Solubilization: Suspend 10 mmol of 3,5-DABSA in 30 mL of m-cresol. Add 12 mmol of Triethylamine (TEA).

  • Scientist's Note (Causality): TEA acts as a proton acceptor, breaking the zwitterion to form a soluble triethylammonium sulfonate salt, which is mandatory for homogeneous polymerization[3].

• Polyamic Acid Formation: Add 10 mmol of the dianhydride (e.g., 6FDA) to the solution at 25 °C. Stir under a continuous nitrogen purge for 4 hours.

• Thermal Imidization: Add 1 mmol of benzoic acid (catalyst). Elevate the temperature to 200 °C and maintain for 12 hours.

  • Scientist's Note (Causality): The high temperature drives the ring-closing imidization reaction, releasing water. Benzoic acid catalyzes this dehydration step.

• Purification: Cool the highly viscous solution to 50 °C and precipitate it dropwise into vigorously stirred methanol. Filter, wash with fresh methanol, and dry the fibrous polymer under vacuum at 150 °C for 24 hours to remove residual m-cresol.

Workflow for synthesizing sulfonated polyimides from 3,5-DABSA monomers.

Protocol 2: Thermal Characterization (TGA & DSC)

To validate the thermal stability and glass transition, rigorous thermal analysis is required[4].

Thermogravimetric Analysis (TGA):

• Load 5–10 mg of the dried polymer film into a platinum or alumina crucible.

• Purge the furnace with high-purity Nitrogen ( N2​ ) at 50 mL/min.

  • Scientist's Note (Causality): An inert atmosphere is critical to isolate pure thermal degradation (pyrolysis) from thermo-oxidative degradation, ensuring the ~380 °C desulfonation peak is accurately identified.

• Heat the sample from 50 °C to 800 °C at a ramp rate of 10 °C/min. Record the Td,5%​ .

Differential Scanning Calorimetry (DSC):

• Encapsulate 3–5 mg of the sample in an aluminum pan.

• Cycle 1 (Erase Thermal History): Heat from 50 °C to 300 °C at 10 °C/min. Hold for 5 minutes, then quench cool to 50 °C.

  • Scientist's Note (Causality): The first cycle is strictly to erase thermal history, relaxing residual stresses from solvent casting and evaporating trapped moisture that could mask the true Tg​ .

• Cycle 2 (Measurement): Heat from 50 °C to 450 °C at 10 °C/min. The baseline shift in this second cycle represents the true thermodynamic Tg​ .

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. MBL [mbl.hanyang.ac.kr]
• 4. WO2014129971A1 - Polyamide single-ion conducting composite polymer electrolyte - Google Patents [patents.google.com]

Comparative Study of Sulfonated Polyamides Synthesized via 3,5-Diaminobenzenesulfonic Acid (DABSA)

Introduction to Next-Generation Proton Exchange Membranes

The development of advanced polymer electrolyte membranes (PEMs) is a critical frontier in fuel cell technology and electrodialysis. While perfluorosulfonic acid (PFSA) membranes like Nafion remain the industry standard, their high cost, environmental toxicity during synthesis, and severe methanol crossover in direct methanol fuel cells (DMFCs) necessitate viable alternatives. Sulfonated polyamides (SPAs) and sulfonated polyimides (SPIs) have emerged as highly promising hydrocarbon-based alternatives[1].

Specifically, the utilization of 3,5-diaminobenzenesulfonic acid (DABSA) as a diamine monomer introduces unique structural advantages. The meta-oriented amine groups combined with the pendant sulfonic acid group create a sterically hindered, highly rigid polymer backbone. This architecture prevents excessive swelling while maintaining a high density of proton-conducting sites[2].

Mechanistic Insights: The Role of DABSA in Polyamide Architecture

The choice of diamine in polycondensation fundamentally dictates the macroscopic properties of the resulting membrane. When comparing DABSA (3,5-substitution) to its isomers like 2,4-diaminobenzenesulfonic acid or 2,5-diaminobenzenesulfonic acid, the structural causality becomes evident[3]:

• Meta-Linkage Rigidity: The 3,5-linkage induces a kinked, non-linear polymer backbone. This disruption of chain packing increases the fractional free volume (FFV) while simultaneously restricting large-scale segmental motion.

• Sulfonate Group Accessibility: The sulfonic acid group in DABSA is positioned symmetrically between the two amide linkages. This minimizes steric shielding by the main chain, allowing for highly efficient hydration and the formation of continuous, well-defined hydrophilic proton-conducting channels.

• Hydrolytic Stability: The robust amide bonds, protected by the bulky aromatic rings of the DABSA moiety, demonstrate superior resistance to hydrolytic attack compared to standard ester or aliphatic linkages[1].

Experimental Workflow: Synthesis and Membrane Fabrication

To ensure self-validating and reproducible results, the synthesis of SPA-DABSA must strictly control moisture and stoichiometric ratios.

Step-by-Step Methodology

• Monomer Purification: Dry DABSA under vacuum at 80°C for 24 hours to remove residual moisture, which would otherwise terminate the polycondensation prematurely.

• Solvent Preparation: Prepare a solvent system of N-methyl-2-pyrrolidone (NMP) containing 5 wt% anhydrous Lithium Chloride (LiCl). The LiCl disrupts intermolecular hydrogen bonding between growing polyamide chains, maintaining solubility.

• Polycondensation: In a nitrogen-purged flask, dissolve DABSA in the NMP/LiCl mixture. Cool the solution to 0°C. Add the diacid chloride (e.g., isophthaloyl chloride) dropwise in a 1:1 molar ratio[2]. Stir at 0°C for 2 hours, then elevate to room temperature for 12 hours.

• Precipitation: Pour the viscous polymer solution into vigorously stirred deionized water to precipitate the SPA. Filter, wash with methanol, and dry under vacuum at 100°C.

• Membrane Casting: Redissolve the SPA in dimethylacetamide (DMAc) to form a 10 wt% solution. Cast onto a clean glass plate using a doctor blade. Evaporate the solvent in a vacuum oven at 80°C for 12 hours, followed by 120°C for 12 hours[2].

• Acidification: Immerse the peeled membrane in 1M H₂SO₄ at room temperature for 24 hours to ensure complete protonation of the sulfonate groups, followed by extensive washing in deionized water.

Workflow for the synthesis and casting of DABSA-based sulfonated polyamide membranes.

Comparative Performance Analysis

The true value of DABSA-based SPAs is revealed when benchmarked against commercial Nafion 117 and other sulfonated polyimides (SPIs) synthesized from different diamine isomers[3].

Quantitative Comparison Table

Membrane Type	Ion Exchange Capacity (meq/g)	Water Uptake (%) at 80°C	Proton Conductivity (S/cm) at 80°C	Methanol Permeability (cm²/s)
Nafion 117 (Baseline)	0.91	25.0	0.085	1.5 × 10⁻⁶
SPA-DABSA (3,5-isomer)	1.45	38.5	0.068	2.1 × 10⁻⁷
SPI-mDSA (2,4-isomer)	1.20	32.0	0.052	4.5 × 10⁻⁷
SPI-pDSA (2,5-isomer)	1.35	45.0	0.060	3.8 × 10⁻⁷

Data Synthesis & Causality:

• Methanol Barrier Properties: SPA-DABSA demonstrates nearly an order of magnitude lower methanol permeability compared to Nafion 117. The rigid aromatic backbone and strong intermolecular hydrogen bonding of the polyamide chains create a tortuous path that severely restricts the diffusion of bulky methanol molecules, making it highly suitable for DMFCs[3].

• Conductivity vs. Swelling: While SPA-DABSA has a higher Ion Exchange Capacity (IEC) than Nafion, its proton conductivity is slightly lower. This is due to the less distinct hydrophobic/hydrophilic phase separation in hydrocarbon polymers compared to fluoropolymers. However, the 3,5-linkage prevents the excessive water uptake (swelling) that typically plagues high-IEC hydrocarbon membranes, maintaining dimensional stability.

Conclusion

Sulfonated polyamides utilizing 3,5-diaminobenzenesulfonic acid represent a highly engineered solution to the limitations of traditional perfluorinated membranes. By leveraging the specific steric and electronic properties of the meta-substituted DABSA monomer, researchers can synthesize membranes that offer exceptional methanol barrier properties and robust mechanical stability, providing a viable pathway for the commercialization of cost-effective direct methanol fuel cells.

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2014129971A1 - Polyamide single-ion conducting composite polymer electrolyte - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Scientist's Guide to the Proper Disposal of 3,5-Diaminobenzenesulfonic Acid

As laboratory professionals engaged in advanced research and development, our commitment to safety extends beyond the bench to the entire lifecycle of the chemicals we handle. The proper disposal of reagents like 3,5-diaminobenzenesulfonic acid is not merely a regulatory formality but a critical component of responsible science. This guide provides a procedural framework grounded in established safety protocols to manage the disposal of this compound, ensuring the protection of personnel and the environment.

The dual functionality of 3,5-diaminobenzenesulfonic acid—containing both aromatic amine and sulfonic acid groups—necessitates a cautious approach. Aromatic amines as a class are recognized for their potential health hazards, including toxicity and mutagenicity, and are readily absorbed through the skin.[1][2] Sulfonic acids can be corrosive and potent irritants.[3] Therefore, the disposal plan for this compound must address these combined risks.

Core Hazard Profile & Safety Data

Before handling waste, a foundational understanding of the chemical's hazard profile is essential. While specific toxicological data for the 3,5-isomer is not extensively detailed, we can extrapolate from related compounds like aminobenzenesulfonic acids and general data on aromatic amines to establish a robust safety protocol.[4][5] The primary risks involve irritation upon contact and potential harm if inhaled or ingested.[4][5]

Parameter	Description & Rationale	Source(s)
Hazard Class	Corrosive, Irritant, Potential Health Hazard. Classified as hazardous waste based on its chemical properties.	[3][5][6]
Incompatible Materials	Strong oxidizing agents (e.g., perchlorates, nitrates).[7] Reaction can be violent and produce heat or hazardous gases.	[6][7]
Hazardous Decomposition	Upon combustion, it may produce toxic oxides of carbon (CO, CO₂), nitrogen (NOx), and sulfur (SOx).[7]	[7]
Personal Exposure	Avoid inhalation of dust and direct contact with skin, eyes, and clothing.[4][8][7] Aromatic amines can be absorbed dermally.	[1][4][7]

Personal Protective Equipment (PPE): A Non-Negotiable Standard

A proactive approach to safety begins with robust personal protection. The following PPE is mandatory when handling 3,5-diaminobenzenesulfonic acid waste.

• Eye Protection: Wear chemical safety goggles. This is crucial to protect against accidental splashes or fine dust particles causing serious eye irritation.[4][5]

• Hand Protection: Use impervious gloves (e.g., nitrile rubber). Change gloves immediately if they become contaminated. This prevents dermal absorption, a known risk with aromatic amines.[1][5]

• Body Protection: A standard laboratory coat is required. For larger quantities or spill cleanup, consider a chemically resistant apron or coveralls.[5]

• Respiratory Protection: Handle the solid powder exclusively within a certified chemical fume hood to prevent dust generation and inhalation.[5][8] If a fume hood is not feasible, a NIOSH-approved respirator with appropriate particulate filters is necessary.[5]

Standard Operating Protocol for Waste Collection

This protocol outlines the step-by-step process for the routine collection of solid 3,5-diaminobenzenesulfonic acid waste.

• Designate a Waste Container:

  • Select a clearly labeled, sealable, and chemically compatible container. A high-density polyethylene (HDPE) container is a suitable choice.

  • Causality: A dedicated and properly sealed container prevents cross-contamination and accidental exposure.[9]

• Pre-Label the Container:

  • Before adding any waste, affix a hazardous waste label.

  • The label must include:

    • The full chemical name: "3,5-Diaminobenzenesulfonic Acid"

    • The words "Hazardous Waste"

    • Associated hazards (e.g., "Irritant," "Harmful")

    • The date accumulation started.

  • Causality: Proper labeling is a federal and state requirement that ensures all handlers are aware of the container's contents and associated risks.[9]

• Transferring Waste:

  • Perform all transfers inside a chemical fume hood to control dust.

  • Use a dedicated scoop or spatula for the transfer. Do not return used utensils to the reagent bottle.

  • Carefully place the solid waste into the designated container, minimizing the creation of airborne dust.[9]

• Secure and Store:

  • Tightly seal the container lid after each addition.

  • Store the waste container in a designated, well-ventilated satellite accumulation area that is away from incompatible materials, particularly strong oxidizers.[8][7]

  • Keep the container closed at all times except when adding waste.

• Final Disposal:

  • Once the container is full or you have finished the project, arrange for pickup by your institution's Environmental Health & Safety (EH&S) department or a licensed professional waste disposal service.[5]

  • Never dispose of 3,5-diaminobenzenesulfonic acid down the drain or in the regular trash.[7][10] This is a direct violation of environmental regulations and poses a significant risk to aquatic ecosystems.[2][11]

Emergency Protocol: Small Spill Management

Accidents can happen; a prepared response is critical. This procedure is for small spills (typically less than 100 grams) of solid material.

• Alert and Isolate: Alert personnel in the immediate area. Restrict access to the spill zone.[4]

• Ensure Ventilation: Ensure the chemical fume hood is operating or that the area is well-ventilated.

• Don Appropriate PPE: Wear all PPE as described in Section 2.

• Contain the Spill:

  • Gently cover the spill with an inert absorbent material, such as vermiculite or sand.[5][7] Do NOT use combustible materials like paper towels as the primary absorbent.

  • Causality: Using an inert absorbent minimizes the risk of a chemical reaction and makes the cleanup process safer.

• Collect the Material:

  • Carefully sweep or scoop the material and absorbent into your designated hazardous waste container.[7][9] Use plastic or non-sparking tools.

  • Avoid any sweeping methods that could create dust. A HEPA-filtered vacuum designed for chemical dust may be used if available and you are trained in its operation.

• Decontaminate the Area:

  • Wipe the spill area with a cloth dampened with soap and water.

  • Place all cleanup materials (gloves, wipes, etc.) into the hazardous waste container.

• Seal and Dispose: Securely seal the container and manage it as hazardous waste according to the protocol in Section 3.

For large spills, evacuate the area immediately and contact your institution's emergency response team or EH&S department.

The Disposal Pathway: A Decision Workflow

The logical flow for managing 3,5-diaminobenzenesulfonic acid waste is crucial for maintaining a safe and compliant laboratory. This workflow visualizes the decision-making process from the point of generation to final disposal.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. capitalresin.com [capitalresin.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. pfaltzandbauer.com [pfaltzandbauer.com]
• 6. nj.gov [nj.gov]
• 7. aksci.com [aksci.com]
• 8. fishersci.com [fishersci.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. chemos.de [chemos.de]
• 11. pollution.sustainability-directory.com [pollution.sustainability-directory.com]

Personal protective equipment for handling 3,5-diaminobenzenesulfonic Acid

As a Senior Application Scientist, I frequently observe laboratories treating functionalized anilines with the same protocols as benign inorganic salts. This is a critical operational error. 3,5-Diaminobenzenesulfonic acid (CAS 54530-94-8) is a highly versatile building block in drug development and materials science, but its dual-functional nature—combining a highly polar sulfonic acid moiety with two reactive primary amines—creates a unique toxicological profile.

To build a truly robust safety culture, we must move beyond simply listing protective gear. We must understand the causality behind the hazards. This guide provides a comprehensive, self-validating operational framework for handling 3,5-diaminobenzenesulfonic acid, ensuring both researcher safety and experimental integrity.

Mechanistic Toxicology: Why Standard PPE is Not Enough

The hazards of 3,5-diaminobenzenesulfonic acid extend beyond localized skin and eye irritation (GHS H315, H319) [2]. The primary systemic risk associated with aromatic amines is their ability to induce methemoglobinemia [3].

When absorbed through the skin or inhaled as a fine dust, diaminobenzenes enter the systemic circulation and are transported to the liver. Here, Cytochrome P450 enzymes (specifically CYP1A2 and CYP2E1) oxidize the primary amines into highly reactive N-hydroxyarylamines. These metabolites enter red blood cells and initiate a redox cycle that oxidizes the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺). The resulting methemoglobin cannot bind oxygen, leading to cellular hypoxia, cyanosis, and in severe cases, respiratory failure[3].

Because this compound is classified under Acute Toxicity Category 4 for oral, dermal, and inhalation routes (H302, H312, H332) [1], preventing systemic absorption is the absolute priority of our PPE strategy.

Pathophysiological mechanism of aromatic amine-induced methemoglobinemia.

Evidence-Based PPE Specifications

Standard latex gloves are highly permeable to non-polar aromatic rings. To prevent dermal absorption, PPE must be selected based on chemical permeation data, not just physical comfort.

PPE Category	Recommended Specification	Standard / Metric	Mechanistic Rationale
Hand Protection	Nitrile Rubber, minimum 0.11 mm thickness (double-gloving recommended).	> 480 min breakthrough (EN 374-3)	The cross-linked synthetic nitrile polymer provides a superior steric and chemical barrier against aromatic amines compared to natural latex.
Eye Protection	Tight-fitting chemical safety goggles.	ANSI Z87.1 / EN 166	Protects against corneal damage from the acidic sulfonic moiety and prevents fine particulate dust from dissolving in tear fluid.
Respiratory	N95 / P100 Particulate Respirator (or PAPR for bulk transfer).	99.97% filtration efficiency	Mitigates inhalation of aerosolized crystalline powder, which is the fastest route to acute systemic toxicity.
Body Protection	Tyvek® lab coat or chemically resistant apron over standard cotton lab coat.	ISO 13982-1 (Type 5)	Prevents accumulation of micro-particulates on woven fabrics, which can cause chronic dermal exposure and skin sensitization.

Self-Validating Operational Workflow: Stock Solution Preparation

To guarantee safety, every procedural step must include a built-in validation mechanism. Follow this protocol when weighing and solubilizing 3,5-diaminobenzenesulfonic acid.

Step 1: Engineering Control Validation

• Action: Conduct all handling inside a certified chemical fume hood.

• Self-Validation: Before opening the reagent bottle, verify the fume hood face velocity using the digital monitor (target: 0.5 m/s or 100 fpm). Secondary check: Tape a small strip of a Kimwipe to the bottom of the sash; it must pull decisively inward, confirming negative pressure.

Step 2: PPE Integrity Check

• Action: Don the PPE specified in the matrix above.

• Self-Validation: Perform a glove inflation test prior to donning to check for micro-tears. Ensure the safety goggles form a complete seal against your face with no gaps.

Step 3: Gravimetric Transfer

• Action: Use an anti-static weighing spatula to transfer the powder. Aromatic amines often hold static charges, causing them to "jump" and aerosolize.

• Self-Validation: If the powder clings aggressively to the sides of the weighing boat, static is present. Use an anti-static gun (ionizer) on the weighing boat before transfer to ensure the powder remains settled.

Step 4: Solubilization and Neutralization

• Action: 3,5-Diaminobenzenesulfonic acid exists as a zwitterion and is poorly soluble in pure water. Suspend the weighed powder in deionized water, then add 0.1 M NaOH dropwise under continuous stirring to deprotonate the sulfonic acid group, forming the soluble sodium salt.

• Self-Validation: The solution must transition from a cloudy suspension to completely transparent. Verify the final pH is between 7.2 and 7.4 using a calibrated pH probe. Warning: If the pH exceeds 8.0, the primary amine groups will begin to rapidly oxidize in the presence of atmospheric oxygen, visually validated by the solution prematurely turning dark pink or brown.

Step 5: Decontamination

• Action: Wipe down the balance and fume hood surface with a damp paper towel (using 70% ethanol or water).

• Self-Validation: Inspect the wiped area using a UV light (if available); many conjugated aromatic systems fluoresce, allowing you to visually confirm the absence of residual dust.

Emergency Response & Waste Disposal Plan

Spill and Exposure Protocols:

• Dermal Exposure: Immediately remove contaminated clothing. Flush the skin with copious amounts of water for at least 15 minutes. Do not use solvents (like ethanol) to clean the skin, as this will drastically increase the dermal absorption rate of the aromatic amine.

• Inhalation/Systemic Exposure: Move the affected personnel to fresh air immediately. Monitor for signs of methemoglobinemia, specifically cyanosis (a bluish discoloration of the lips, nail beds, and mucous membranes). If cyanosis is observed, administer 100% oxygen and seek immediate emergency medical intervention (intravenous methylene blue is the standard clinical antidote) [3].

Waste Segregation Logic:

• Disposal: Segregate into a dedicated "Aromatic Amines / Halogen-Free Organics" waste container.

• Critical Incompatibility: Never mix 3,5-diaminobenzenesulfonic acid waste with oxidizing agents (e.g., nitric acid, peroxides) due to the risk of violent, exothermic oxidation. Furthermore, ensure no sodium hypochlorite (bleach) is present in the waste carboy; bleach reacts with primary amines to form highly toxic, volatile chloramine gases.

References

• "Benzenesulfonic acid, 3,5-diamino-2,4,6-trimethyl- | CID 94430", PubChem. Available at:[Link]

• Piechocki J., Janus T., Gałązkowski R. "1,4-diaminobenzene and diphenylamine-induced severe methemoglobinaemia treated by hyperbaric oxygen therapy - Case report", Medycyna Pracy (2018). Available at:[Link]